Fmoc-D-Lys(N3)-OH

• CAS: 1198791-53-5

Core Science & Biosynthesis

Fmoc-D-Lys(N3)-OH: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Fmoc-D-Lys(N3)-OH is a synthetically modified amino acid that serves as a critical building block in modern peptide synthesis and bioconjugation. This derivative of D-lysine is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group on its α-amino group and an azide (N3) moiety on the ε-amino group of its side chain. The Fmoc group provides a stable yet readily cleavable protecting element essential for stepwise solid-phase peptide synthesis (SPPS). The strategically positioned azide group introduces a bioorthogonal handle, enabling highly specific and efficient covalent modification of peptides through "click chemistry" reactions. This technical guide provides an in-depth overview of the chemical properties, primary applications, and detailed experimental protocols involving Fmoc-D-Lys(N3)-OH, tailored for researchers, scientists, and professionals in the field of drug development.

Core Concepts and Chemical Properties

Fmoc-D-Lys(N3)-OH is a chiral compound, with the "D" designation referring to the stereochemistry of the α-carbon, distinguishing it from its L-enantiomer. The key features of this molecule are the Fmoc protecting group and the azide functional group.

• Fmoc Protecting Group: The fluorenylmethoxycarbonyl (Fmoc) group is an essential tool in solid-phase peptide synthesis. It protects the α-amino group of the amino acid from unwanted reactions during peptide chain elongation. A key advantage of the Fmoc group is its lability to basic conditions, typically a solution of piperidine in a polar aprotic solvent, which allows for its selective removal without affecting other acid-labile protecting groups on the peptide side chains.[1]

• Azide Functional Group: The azide (-N3) group on the lysine side chain is a versatile and bioorthogonal functional group.[1] "Bioorthogonal" signifies that it does not react with or interfere with biological molecules or processes.[2] This inertness within a biological milieu allows for highly specific chemical reactions to be performed in complex environments, including in living cells. The azide group is stable under the conditions of Fmoc-based peptide synthesis, including both the basic deprotection steps and the acidic cleavage from the solid support.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Fmoc-D-Lys(N3)-OH and its more commonly documented L-isomer, which is expected to have identical molecular weight and formula, but differing optical rotation.

Property	Value	Reference
Chemical Formula	C21H22N4O4	[3]
Molecular Weight	394.4 g/mol	[3]
CAS Number	1198791-53-5	[3]
Appearance	White crystalline powder	[4]
Purity	≥ 98%
Melting Point	78 °C (decomposition)	[5][6]
Storage Temperature	-20°C to 8°C	[3][4]
Optical Rotation (for L-isomer)	[α]D20 = -12.0 to -14.5° (c=1 in DMF)	[4]

Primary Application: Bioorthogonal Peptide Modification via Click Chemistry

The primary application of Fmoc-D-Lys(N3)-OH lies in the synthesis of peptides with a built-in capacity for subsequent modification through "click chemistry". This allows for the precise, site-specific conjugation of a wide array of molecules, such as fluorescent dyes, imaging agents, drug payloads, and polyethylene glycol (PEG) chains, to the peptide backbone.[1] The two main types of click chemistry reactions involving azides are Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[2][7]

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a highly efficient and regiospecific reaction between an azide and a terminal alkyne, catalyzed by a copper(I) species, to form a stable 1,4-disubstituted triazole ring.[8][9] This reaction is robust and can be performed in aqueous solutions, making it suitable for bioconjugation.[10][11] However, the potential cytotoxicity of the copper catalyst can be a limitation for in vivo applications.[11]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free click chemistry reaction that utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO) or bicyclononyne (BCN), which reacts readily with an azide without the need for a catalyst.[][13] The driving force for this reaction is the release of ring strain in the cyclooctyne.[] The absence of a cytotoxic metal catalyst makes SPAAC particularly well-suited for applications in living systems and for the development of therapeutics.[14][15]

Experimental Protocols

The following sections provide detailed methodologies for the incorporation of Fmoc-D-Lys(N3)-OH into a peptide sequence and its subsequent modification via click chemistry.

Incorporation of Fmoc-D-Lys(N3)-OH via Solid-Phase Peptide Synthesis (SPPS)

This protocol describes the manual Fmoc-based SPPS for incorporating Fmoc-D-Lys(N3)-OH into a peptide chain on a solid support resin (e.g., Rink Amide resin for a C-terminal amide).[16][17]

Materials:

• Fmoc-D-Lys(N3)-OH

• Rink Amide resin

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• Coupling reagents (e.g., HBTU, HATU)

• Base (e.g., DIPEA, NMM)

• Other Fmoc-protected amino acids

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane (TIS))

• Solid-phase synthesis vessel

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for at least 1 hour in a solid-phase synthesis vessel.[17]

• Fmoc Deprotection: Remove the Fmoc group from the resin by treating it with a 20% solution of piperidine in DMF.[16] Perform this step twice: first for 5 minutes, and then for 15 minutes. Wash the resin thoroughly with DMF, followed by DCM, and then DMF again.[14]

• Amino Acid Coupling:

  • In a separate vial, dissolve Fmoc-D-Lys(N3)-OH (3 equivalents relative to resin loading), a coupling reagent such as HBTU (2.9 equivalents), and a base like DIPEA (6 equivalents) in DMF.[14]

  • Add the activated amino acid solution to the deprotected resin.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature with gentle agitation.[16]

  • Monitor the completion of the reaction using a qualitative test, such as the ninhydrin (Kaiser) test.[18] If the test is positive (indicating free amines), the coupling step should be repeated.

• Washing: After a successful coupling, wash the resin thoroughly with DMF, DCM, and then DMF.

• Chain Elongation: Repeat steps 2-4 for each subsequent amino acid to be added to the peptide sequence.

• Cleavage and Deprotection: Once the peptide synthesis is complete, wash the resin with DCM and dry it under vacuum. Cleave the peptide from the resin and remove the side-chain protecting groups by treating the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) for 2-3 hours.[8][18]

• Peptide Precipitation and Purification: Precipitate the cleaved peptide in cold diethyl ether. Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash. Dry the crude peptide pellet and purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).[18] Confirm the identity and purity of the final azide-containing peptide by mass spectrometry and analytical HPLC.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of an Azide-Modified Peptide

This protocol describes the conjugation of an alkyne-containing molecule to a peptide synthesized with Fmoc-D-Lys(N3)-OH.

Materials:

• Azide-modified peptide

• Alkyne-functionalized molecule (e.g., fluorescent dye, drug)

• Copper(II) sulfate (CuSO4)

• Sodium ascorbate

• Copper-binding ligand (e.g., THPTA, BTTAA) (optional, but recommended for biomolecules)

• Reaction buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Organic co-solvent (e.g., DMSO, t-butanol)

Procedure:

• Reactant Preparation:

  • Dissolve the azide-modified peptide in the reaction buffer to a final concentration of 1-10 mg/mL.

  • Dissolve the alkyne-functionalized molecule in a minimal amount of a compatible organic solvent (e.g., DMSO) and then dilute it into the reaction buffer. A slight molar excess (1.1-1.5 equivalents) of the alkyne-reagent is typically used.

• Reaction Setup:

  • Prepare a stock solution of CuSO4 (e.g., 100 mM in water).

  • Prepare a fresh stock solution of sodium ascorbate (e.g., 1 M in water).

  • If using a ligand, prepare a stock solution of the ligand (e.g., 100 mM in water).

• Reaction Execution:

  • In a reaction vessel, combine the azide-peptide solution and the alkyne-molecule solution.

  • Add the CuSO4 solution to a final concentration of 0.1-1 mM. If using a ligand, pre-mix the CuSO4 and ligand before adding to the reaction.

  • Initiate the reaction by adding the sodium ascorbate solution to a final concentration of 1-5 mM.[10][11]

  • Incubate the reaction mixture at room temperature for 1-4 hours. The reaction can be monitored by RP-HPLC or mass spectrometry.

• Purification: Purify the resulting peptide conjugate by RP-HPLC to remove unreacted starting materials and reagents.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) of an Azide-Modified Peptide

This protocol outlines the copper-free conjugation of a strained alkyne to a peptide containing the azide moiety from Fmoc-D-Lys(N3)-OH.

Materials:

• Azide-modified peptide

• Strained alkyne-functionalized molecule (e.g., DBCO-dye, BCN-drug)

• Reaction buffer (e.g., PBS, pH 7.4)

• Organic co-solvent (e.g., DMSO)

Procedure:

• Reactant Preparation:

  • Dissolve the azide-containing peptide in the reaction buffer to a final concentration of 1-10 mM.[14]

  • Dissolve the strained alkyne-functionalized molecule in a minimal amount of a compatible organic solvent (e.g., DMSO) and then dilute it into the reaction buffer. A slight molar excess (1.1-1.5 equivalents) of the alkyne-reagent is typically used.[14]

• Reaction Incubation:

  • Mix the solutions of the azide-peptide and the strained alkyne-molecule.

  • Incubate the reaction mixture at room temperature or 37°C.[14] Reaction times can vary from 1 to 24 hours, depending on the reactants' concentration and the specific strained alkyne's reactivity.[14][19]

• Monitoring and Purification: Monitor the progress of the reaction by RP-HPLC or mass spectrometry. Once the reaction is complete, purify the peptide conjugate using RP-HPLC.

Visualizing the Workflow

The following diagrams, created using the DOT language for Graphviz, illustrate the experimental workflows described above.

Caption: Workflow for Solid-Phase Peptide Synthesis (SPPS) incorporating Fmoc-D-Lys(N3)-OH.

Caption: Workflow for CuAAC and SPAAC bioconjugation of an azide-modified peptide.

Conclusion

Fmoc-D-Lys(N3)-OH is a powerful and versatile chemical tool for the synthesis and modification of peptides. Its Fmoc-protected α-amino group allows for seamless integration into standard solid-phase peptide synthesis workflows, while the bioorthogonal azide side chain provides a reactive handle for highly specific and efficient conjugation via click chemistry. The ability to perform these modifications under mild conditions makes this amino acid derivative particularly valuable for the development of sophisticated peptide-based therapeutics, diagnostics, and research tools. The detailed protocols and workflows presented in this guide offer a comprehensive resource for researchers and drug development professionals seeking to leverage the capabilities of Fmoc-D-Lys(N3)-OH in their work.

References

• 1. chempep.com [chempep.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. peptide.com [peptide.com]
• 4. chemimpex.com [chemimpex.com]
• 5. FMOC-LYS(N3)-OH | CAS#:159610-89-6 | Chemsrc [chemsrc.com]
• 6. Fmoc-Lys(N3)-OH | 159610-89-6 [chemicalbook.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 10. jenabioscience.com [jenabioscience.com]
• 11. researchgate.net [researchgate.net]
• 13. manu56.magtech.com.cn [manu56.magtech.com.cn]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 17. chem.uci.edu [chem.uci.edu]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Chemical Properties and Structure of Fmoc-D-Lys(N3)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-D-Lys(N3)-OH, or Nα-Fmoc-Nε-azido-D-lysine, is a non-canonical amino acid derivative that has become an invaluable tool in the fields of chemical biology, peptide synthesis, and drug development. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the α-amino group and an azido moiety on the side chain of a D-lysine backbone, allows for its seamless integration into solid-phase peptide synthesis (SPPS) and subsequent site-specific modification through bioorthogonal "click chemistry" reactions. This guide provides a comprehensive overview of the chemical properties, structure, and applications of Fmoc-D-Lys(N3)-OH, complete with detailed experimental protocols and data presented for clarity and ease of use by researchers.

Chemical Properties and Structure

The structure of Fmoc-D-Lys(N3)-OH is centered around a D-lysine core. The α-amino group is protected by the base-labile Fmoc group, making it perfectly suited for standard Fmoc-based solid-phase peptide synthesis workflows. The ε-amino group of the lysine side chain is modified with an azide (-N3) group. This azide is a stable, non-native functional group that serves as a chemical handle for highly specific ligation reactions.

Chemical Structure

• IUPAC Name: (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-6-azidohexanoic acid

• Synonyms: Fmoc-D-Lys(azide)-OH, Nα-Fmoc-Nε-azido-D-Lysine

• Key Functional Groups:

  • Fmoc Group: A bulky, base-labile protecting group essential for sequential peptide chain elongation in SPPS. It is stable to acidic conditions used for side-chain deprotection and cleavage from the resin.

  • Azide Group (-N3): A bioorthogonal functional group that is stable throughout the SPPS process, including repeated cycles of Fmoc deprotection (piperidine treatment) and final cleavage from the resin (typically with trifluoroacetic acid). It allows for specific reaction with alkynes.

  • Carboxylic Acid: The site of activation and coupling to the N-terminus of the growing peptide chain during SPPS.

  • D-Chirality: The stereochemistry at the α-carbon is 'D', which can be used to introduce specific structural constraints or to enhance peptide stability against enzymatic degradation.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Fmoc-D-Lys(N3)-OH.

Property	Value	References
Molecular Formula	C21H22N4O4	[1][2]
Molecular Weight	394.42 g/mol	[1][2]
CAS Number	1198791-53-5	[2]
Appearance	White to off-white solid/powder	[3]
Melting Point	78 °C (decomposes)	[4]
Storage Conditions	Store at -20°C for long-term stability.	[2][3]

Solubility

Fmoc-D-Lys(N3)-OH, like most Fmoc-protected amino acids, exhibits good solubility in polar aprotic solvents commonly used in solid-phase peptide synthesis.

Solvent	Solubility	Notes	References
N,N-Dimethylformamide (DMF)	High	The most common solvent for Fmoc-SPPS.	[5][6]
N-Methyl-2-pyrrolidone (NMP)	High	Often used as an alternative to DMF, particularly for difficult couplings or hydrophobic sequences.	[6][7]
Dichloromethane (DCM)	Limited	Generally not a good solvent for dissolving Fmoc-amino acids for coupling.	[5][6]

Experimental Protocols

This section provides detailed methodologies for the synthesis of Fmoc-D-Lys(N3)-OH and its application in peptide synthesis and subsequent bioconjugation.

Synthesis of Fmoc-D-Lys(N3)-OH

The synthesis of Fmoc-D-Lys(N3)-OH can be achieved from Fmoc-D-Lys-OH through a diazo-transfer reaction. The following is a representative protocol.

Materials:

• Fmoc-D-Lys-OH

• Imidazole-1-sulfonyl azide hydrochloride (or a similar diazo-transfer reagent)

• Copper(II) sulfate (CuSO4)

• Potassium carbonate (K2CO3)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Water (H2O)

• Diethyl ether

• Hydrochloric acid (HCl)

Procedure:

• Dissolve Fmoc-D-Lys-OH in a biphasic mixture of water, methanol, and dichloromethane.

• Add a catalytic amount of CuSO4 and imidazole-1-sulfonyl azide hydrochloride to the mixture.

• Adjust the pH of the reaction mixture to approximately 9 using an aqueous solution of K2CO3.

• Stir the reaction vigorously at room temperature for 18-24 hours.

• After the reaction is complete, perform a liquid-liquid extraction. Dilute the reaction mixture with DCM and separate the aqueous phase.

• Extract the organic phase with a saturated sodium bicarbonate solution.

• Combine the aqueous extracts and wash with diethyl ether to remove unreacted diazo-transfer reagent.

• Acidify the aqueous phase to a pH of 2 with concentrated HCl.

• Extract the product into diethyl ether.

• Dry the combined organic extracts over anhydrous magnesium sulfate (MgSO4), filter, and concentrate in vacuo to yield Fmoc-D-Lys(N3)-OH as a solid.

Incorporation into Peptides via Fmoc-SPPS

Fmoc-D-Lys(N3)-OH is fully compatible with standard Fmoc-based solid-phase peptide synthesis protocols.[8]

Materials:

• Fmoc-Rink Amide resin (or other suitable resin)

• Fmoc-D-Lys(N3)-OH

• Other required Fmoc-protected amino acids

• N,N-Dimethylformamide (DMF)

• 20% (v/v) Piperidine in DMF

• Coupling reagents (e.g., HBTU, HATU)

• Base (e.g., N,N-Diisopropylethylamine - DIPEA)

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (TIS))

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF in a reaction vessel for at least 30 minutes.

• Fmoc Deprotection: Remove the Fmoc group from the resin by treating it with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • In a separate vial, pre-activate Fmoc-D-Lys(N3)-OH (3-4 equivalents relative to resin loading) with a coupling reagent (e.g., HBTU, 3-4 equivalents) and a base (e.g., DIPEA, 6-8 equivalents) in DMF.

  • Add the activated amino acid solution to the deprotected resin and agitate for 1-2 hours at room temperature.

  • Monitor the coupling reaction using a ninhydrin (Kaiser) test.

• Washing: After complete coupling, wash the resin thoroughly with DMF.

• Repeat Cycle: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• Final Deprotection and Cleavage: After the final amino acid has been coupled, perform a final Fmoc deprotection. Then, wash the resin with DCM and dry it. Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Peptide Precipitation: Precipitate the crude peptide by adding the cleavage solution to cold diethyl ether. Centrifuge to pellet the peptide and wash with cold ether.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Caption: Workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the "click" reaction between an azide-modified peptide and an alkyne-containing molecule.

Materials:

• Azide-modified peptide

• Alkyne-functionalized molecule (e.g., a fluorescent dye, biotin, or drug molecule)

• Copper(II) sulfate (CuSO4)

• Sodium ascorbate

• Copper ligand (e.g., THPTA, TBTA)

• Solvent (e.g., a mixture of water and DMSO or DMF)

Procedure:

• Dissolve Reactants: Dissolve the azide-modified peptide and a slight molar excess (1.2-1.5 equivalents) of the alkyne-functionalized molecule in the chosen solvent system.

• Prepare Catalyst Stocks: Prepare fresh stock solutions of CuSO4, sodium ascorbate, and the copper ligand. The sodium ascorbate solution should be made immediately before use as it is prone to oxidation.

• Add Reagents: To the solution of the peptide and alkyne, add the copper ligand, followed by CuSO4, and finally, the sodium ascorbate to initiate the reaction. A typical final concentration would be around 0.1-0.5 mM CuSO4, 0.5-2.5 mM ligand, and 1-5 mM sodium ascorbate.

• Reaction: Gently mix the reaction and allow it to proceed at room temperature for 4-12 hours. The progress can be monitored by RP-HPLC or mass spectrometry.

• Purification: Upon completion, purify the peptide conjugate by RP-HPLC to remove unreacted starting materials and the catalyst.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free alternative to CuAAC, ideal for biological systems where copper toxicity is a concern.

Materials:

• Azide-modified peptide

• Strained alkyne (e.g., DBCO or BCN functionalized molecule)

• Reaction buffer (e.g., Phosphate-buffered saline (PBS), pH 7.4)

• Organic co-solvent (e.g., DMSO or DMF, if needed for solubility)

Procedure:

• Dissolve Reactants: Dissolve the azide-containing peptide in the reaction buffer. Dissolve the strained alkyne-functionalized molecule in a minimal amount of a compatible organic solvent (e.g., DMSO) and then dilute it into the reaction buffer. A slight molar excess (1.1-1.5 equivalents) of the strained alkyne is typically used.

• Reaction Incubation: Mix the solutions of the azide-peptide and the strained alkyne. Incubate the reaction mixture at room temperature or 37°C. Reaction times can vary from 1 to 24 hours depending on the reactants' concentration and the specific strained alkyne used.

• Monitoring and Purification: Monitor the reaction progress by RP-HPLC or mass spectrometry. Once the reaction is complete, purify the peptide conjugate using RP-HPLC.

Caption: Comparison of CuAAC and SPAAC reaction pathways.

Conclusion

Fmoc-D-Lys(N3)-OH is a highly versatile and powerful building block for modern peptide chemistry. Its compatibility with standard Fmoc-SPPS and the bioorthogonality of its azide handle make it an essential tool for the synthesis of complex, site-specifically modified peptides for a wide range of applications in research, diagnostics, and therapeutics. The detailed protocols and data provided in this guide are intended to facilitate its effective use by scientists and researchers in the field.

References

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. biotage.com [biotage.com]
• 8. chempep.com [chempep.com]

An In-Depth Technical Guide to the Synthesis and Purification of Fmoc-D-Lys(N3)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Fmoc-D-Lys(N3)-OH, a crucial building block in peptide synthesis and bioconjugation. The methodologies detailed herein are compiled from established chemical literature, offering a robust framework for the laboratory-scale production of this versatile amino acid derivative.

Introduction

Fmoc-D-Lys(N3)-OH, or Nα-(9-Fluorenylmethoxycarbonyl)-Nε-azido-D-lysine, is a non-canonical amino acid that has gained significant traction in chemical biology and drug discovery. The presence of the azido group on the side chain allows for highly specific and efficient "click chemistry" reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC). These bioorthogonal reactions enable the precise attachment of various functionalities, including fluorescent probes, imaging agents, and drug molecules, to peptides and proteins. The Fmoc protecting group on the α-amino group makes it fully compatible with standard solid-phase peptide synthesis (SPPS) protocols.

Synthesis of Fmoc-D-Lys(N3)-OH

The synthesis of Fmoc-D-Lys(N3)-OH is typically achieved through a two-step process starting from a readily available protected D-lysine derivative, such as Nα-Boc-D-lysine. The overall synthetic scheme involves the conversion of the ε-amino group to an azide followed by the protection of the α-amino group with the Fmoc moiety.

Overall Reaction Scheme

Caption: Overall synthetic pathway for Fmoc-D-Lys(N3)-OH.

Step 1: Synthesis of Nα-Boc-Nε-azido-D-lysine (Diazotransfer Reaction)

The initial step involves the conversion of the primary amine on the side chain of Nα-Boc-D-lysine to an azide group. This is accomplished through a diazotransfer reaction, a common method for introducing the azide functionality. Imidazole-1-sulfonyl azide hydrochloride is a frequently used and effective reagent for this transformation.

Experimental Protocol:

• Dissolve Nα-Boc-D-lysine in a biphasic solvent system of water, methanol, and dichloromethane.

• Add a catalytic amount of copper(II) sulfate pentahydrate.

• Add imidazole-1-sulfonyl azide hydrochloride to the reaction mixture.

• Adjust the pH of the aqueous phase to approximately 9 using an aqueous solution of potassium carbonate.

• Stir the reaction mixture vigorously at room temperature for 18-24 hours.

• After the reaction is complete, perform a liquid-liquid extraction. Separate the aqueous and organic layers.

• Wash the organic layer with a saturated sodium bicarbonate solution.

• Combine the aqueous layers and wash with diethyl ether to remove any unreacted diazo-transfer reagent.

• Acidify the aqueous layer to a pH of 2 with concentrated hydrochloric acid.

• Extract the product into an organic solvent such as ethyl acetate.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield Nα-Boc-Nε-azido-D-lysine.

Parameter	Value
Starting Material	Nα-Boc-D-lysine
Key Reagents	Imidazole-1-sulfonyl azide hydrochloride, CuSO4·5H2O, K2CO3
Solvent System	Water, Methanol, Dichloromethane
Reaction Time	18-24 hours
Temperature	Room Temperature
pH	~9
Typical Yield	60-75%
Purity	>95% after workup

Step 2: Synthesis of Fmoc-D-Lys(N3)-OH (Fmoc Protection)

The second step involves the deprotection of the Boc group from the α-amino group of Nα-Boc-Nε-azido-D-lysine, followed by the introduction of the Fmoc protecting group.

Experimental Protocol:

• Boc Deprotection: Dissolve Nα-Boc-Nε-azido-D-lysine in a solution of trifluoroacetic acid (TFA) in dichloromethane (typically 25-50% TFA). Stir the mixture at room temperature for 1-2 hours. Remove the solvent and excess TFA under reduced pressure to obtain the crude Nε-azido-D-lysine as a TFA salt.

• Fmoc Protection: Dissolve the crude Nε-azido-D-lysine TFA salt in an aqueous solution of sodium bicarbonate or a similar base to neutralize the acid. Add a solution of 9-fluorenylmethyl-succinimidyl carbonate (Fmoc-OSu) in a suitable organic solvent like dioxane or acetone. Stir the reaction mixture at room temperature for 4-6 hours.

• Workup: After the reaction is complete, acidify the mixture to a pH of 2-3 with dilute hydrochloric acid. Extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Fmoc-D-Lys(N3)-OH.

Parameter	Value
Starting Material	Nα-Boc-Nε-azido-D-lysine
Deprotection Reagent	Trifluoroacetic acid (TFA) in Dichloromethane
Fmoc Protection Reagent	9-fluorenylmethyl-succinimidyl carbonate (Fmoc-OSu)
Base	Sodium Bicarbonate
Reaction Time	1-2 hours (Deprotection), 4-6 hours (Protection)
Temperature	Room Temperature
Typical Yield	80-90% (over two steps)

Purification of Fmoc-D-Lys(N3)-OH

Purification of the final product is critical to ensure its suitability for peptide synthesis. The primary methods for purification are silica gel column chromatography and preparative high-performance liquid chromatography (HPLC).

Purification Workflow

Caption: General workflow for the purification of Fmoc-D-Lys(N3)-OH.

Silica Gel Column Chromatography

This is a standard and effective method for the initial purification of the crude product.

Experimental Protocol:

• Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent (e.g., hexane or a mixture of hexane and ethyl acetate).

• Pack a glass column with the silica gel slurry.

• Dissolve the crude Fmoc-D-Lys(N3)-OH in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

• Load the sample onto the top of the silica gel column.

• Elute the column with a gradient of a polar solvent (e.g., ethyl acetate or methanol) in a non-polar solvent (e.g., dichloromethane or hexane). A typical gradient could be from 0% to 10% methanol in dichloromethane.

• Collect fractions and monitor the elution of the product by thin-layer chromatography (TLC).

• Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Parameter	Value
Stationary Phase	Silica Gel (60-120 mesh)
Mobile Phase	Gradient of Methanol in Dichloromethane (e.g., 0-10%)
Monitoring	Thin-Layer Chromatography (TLC)
Expected Purity	>98%

Preparative High-Performance Liquid Chromatography (HPLC)

For obtaining very high purity Fmoc-D-Lys(N3)-OH, preparative reverse-phase HPLC is the method of choice.

Experimental Protocol:

• Dissolve the partially purified product in a suitable solvent, typically a mixture of acetonitrile and water.

• Use a C18 reverse-phase preparative HPLC column.

• Elute with a gradient of acetonitrile in water, both containing a small amount of a modifier like trifluoroacetic acid (TFA) (e.g., 0.1%). A typical gradient could be from 30% to 70% acetonitrile over 30 minutes.

• Monitor the elution using a UV detector at a wavelength of around 265 nm (due to the Fmoc group).

• Collect the fractions corresponding to the main product peak.

• Lyophilize the combined pure fractions to obtain the final product as a white solid.

Parameter	Value
Stationary Phase	C18 Reverse-Phase Silica
Mobile Phase	Gradient of Acetonitrile in Water with 0.1% TFA
Detection	UV at ~265 nm
Final Purity	>99%

Characterization

The identity and purity of the synthesized Fmoc-D-Lys(N3)-OH should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and the presence of all expected functional groups.

• Mass Spectrometry (MS): To verify the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

Conclusion

The synthesis and purification of Fmoc-D-Lys(N3)-OH can be reliably achieved in a laboratory setting by following the detailed protocols outlined in this guide. Careful execution of the diazotransfer and Fmoc protection reactions, followed by meticulous purification using chromatography, will yield a high-purity product suitable for demanding applications in peptide synthesis, drug discovery, and chemical biology. The ability to site-specifically introduce an azide functionality into peptides opens up a vast landscape for the creation of novel bioconjugates and therapeutic agents.

The Azide Group in Fmoc-D-Lys(N3)-OH: A Technical Guide to its Central Role in Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal role of the azide group in the synthetic amino acid Fmoc-D-Lys(N3)-OH, a cornerstone reagent in the field of click chemistry. This document provides a comprehensive overview of its applications, quantitative reaction data, detailed experimental protocols, and visual representations of the underlying chemical processes to empower researchers in peptide synthesis, bioconjugation, and drug discovery.

Introduction: The Power of the Azide Moiety

Fmoc-D-Lys(N3)-OH is a derivative of the amino acid D-lysine, strategically modified with two key functional groups that enable its utility in advanced chemical synthesis. The fluorenylmethoxycarbonyl (Fmoc) protecting group on the α-amine allows for its seamless integration into standard solid-phase peptide synthesis (SPPS) protocols.[1][2] The defining feature, however, is the azide group (–N₃) on the side chain.[2] This moiety is a highly energetic, yet remarkably stable functional group that serves as a bioorthogonal handle for "click" chemistry reactions.[3][4] Its stability under the conditions of peptide synthesis and its specific reactivity in the presence of an alkyne partner make it an invaluable tool for the precise chemical modification of peptides and other biomolecules.[1][2]

The azide group's primary role is to participate in highly efficient and specific cycloaddition reactions with alkynes, forming a stable triazole ring. This ligation can be achieved through two main pathways: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[5] These reactions are characterized by their high yields, tolerance of a wide range of functional groups, and ability to be performed in aqueous environments, making them ideal for biological applications.[6]

Quantitative Data Presentation

The choice between CuAAC and SPAAC often depends on the specific application, considering factors such as reaction kinetics, potential cytotoxicity of the copper catalyst, and the nature of the biomolecules involved. The following tables summarize key quantitative data for these reactions.

Table 1: Comparative Overview of CuAAC and SPAAC

Parameter	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Reactants	Azide, Terminal Alkyne	Azide, Strained Cyclooctyne (e.g., DBCO, BCN)
Catalyst	Copper(I)	None
Reaction Rate	Very Fast	Fast to Very Fast
Biocompatibility	Potential for cytotoxicity due to copper catalyst	Excellent, copper-free
Common Applications	In vitro bioconjugation, material science, synthesis of peptide-drug conjugates	Live-cell imaging, in vivo labeling, conjugation of sensitive biomolecules
Side Reactions	Copper can catalyze the formation of reactive oxygen species (ROS).[7]	Some cyclooctynes may react with thiols.[7]

Table 2: Second-Order Rate Constants for SPAAC Reactions with Azido-Amino Acids

Azide-Containing Molecule	Strained Alkyne	Solvent/Buffer	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)
Peptide with azido-amino acid	DBCO	HBS buffer (pH 7.4)	0.34
Fmoc-N₃K	BCN	MeOD	0.037
Azido-amino acid derivative	BCN	MeOD	0.28

Note: The reactivity of the azide group in Fmoc-D-Lys(N3)-OH is expected to be comparable to the azido-amino acids presented in this table. The specific reaction kinetics can be influenced by the steric environment and the solvent.

Experimental Protocols

The following are detailed methodologies for the incorporation of Fmoc-D-Lys(N3)-OH into a peptide sequence via SPPS and subsequent modification using CuAAC and SPAAC reactions.

Protocol for Solid-Phase Peptide Synthesis (SPPS) Incorporating Fmoc-D-Lys(N3)-OH

This protocol outlines the manual synthesis of a peptide containing an azide-functionalized lysine residue using standard Fmoc chemistry.

Materials:

• Fmoc-protected amino acids

• Fmoc-D-Lys(N3)-OH

• Rink Amide resin (or other suitable resin)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 20% (v/v) Piperidine in DMF

• Coupling reagents (e.g., HBTU, HATU)

• Base (e.g., DIPEA)

• Cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% TIS)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF in a reaction vessel for 30-60 minutes.

• Fmoc Deprotection: Remove the Fmoc group from the resin by treating it with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes. Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).[8]

• Amino Acid Coupling: a. Pre-activate the desired Fmoc-amino acid (3 equivalents relative to resin loading) with a coupling reagent such as HBTU (2.9 equivalents) and a base like DIPEA (6 equivalents) in DMF.[9] b. Add the activated amino acid solution to the deprotected resin and allow it to react for 1-2 hours at room temperature. c. Monitor the coupling reaction using a ninhydrin test. If the test is positive (indicating an incomplete reaction), repeat the coupling step.

• Incorporation of Fmoc-D-Lys(N3)-OH: Couple Fmoc-D-Lys(N3)-OH using the same procedure as for other amino acids. The azide group is stable to standard SPPS conditions.[2]

• Chain Elongation: Repeat steps 2 and 3 for each subsequent amino acid in the peptide sequence.

• Final Fmoc Deprotection: After the final coupling step, remove the N-terminal Fmoc group as described in step 2.

• Cleavage and Deprotection: Treat the resin with the cleavage cocktail for 2-3 hours at room temperature to cleave the peptide from the resin and remove side-chain protecting groups.[8]

• Peptide Precipitation and Purification: Precipitate the peptide by adding cold diethyl ether. Centrifuge to collect the peptide pellet, wash with cold ether, and dry under vacuum. Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol for On-Resin Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the "clicking" of a terminal alkyne-containing molecule to the azide-functionalized peptide while it is still attached to the solid support.

Materials:

• Azide-functionalized peptide on resin

• Terminal alkyne-containing molecule (5-10 equivalents)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1-0.5 equivalents)

• Sodium ascorbate (1-5 equivalents)

• Solvent: A mixture of DMF and water (e.g., 4:1 v/v)

Procedure:

• Resin Swelling and Washing: Swell the azide-functionalized peptide-resin in DMF for at least 30 minutes. Wash the resin thoroughly with DMF (3x).

• Reaction Mixture Preparation: In the reaction vessel, add the terminal alkyne dissolved in the DMF/water solvent mixture.

• Catalyst Addition: Add the sodium ascorbate followed by the CuSO₄·5H₂O. The solution should turn a yellow-orange color, indicating the formation of the active Cu(I) species.

• Reaction Incubation: Gently agitate the reaction mixture at room temperature. Reaction times can vary from 1 to 12 hours. Monitor the reaction progress by taking a small sample of the resin, cleaving the peptide, and analyzing by HPLC and mass spectrometry.

• Washing: Once the reaction is complete, wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove excess reagents and copper salts.

• Cleavage and Purification: Cleave the modified peptide from the resin and purify it as described in the SPPS protocol.

Protocol for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) in Solution

This protocol details the copper-free conjugation of a strained alkyne (e.g., DBCO-functionalized molecule) to the purified azide-containing peptide in solution.

Materials:

• Purified azide-containing peptide

• Strained alkyne-functionalized molecule (e.g., DBCO-PEG) (1.1-1.5 equivalents)

• Reaction buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• RP-HPLC system for purification and analysis

• Mass spectrometer for characterization

Procedure:

• Dissolve Reactants: Dissolve the azide-containing peptide in the reaction buffer to a final concentration of 1-10 mM. Dissolve the strained alkyne-functionalized molecule in a minimal amount of a compatible organic solvent (e.g., DMSO) and then dilute it into the reaction buffer.

• Reaction Incubation: Mix the solutions of the azide-peptide and the strained alkyne. Incubate the reaction mixture at room temperature or 37°C. Reaction times can vary from 1 to 24 hours, depending on the reactants' concentration and the specific strained alkyne used.[10]

• Monitoring: The reaction progress can be monitored by RP-HPLC.

• Purification: Once the reaction is complete, purify the peptide conjugate using RP-HPLC.

• Characterization: Verify the identity and purity of the final product by mass spectrometry and analytical RP-HPLC.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the key chemical structures and workflows described in this guide.

Caption: Chemical structure of Fmoc-D-Lys(N3)-OH.

Caption: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Caption: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Caption: Experimental workflow for peptide synthesis and click modification.

Conclusion

The azide group in Fmoc-D-Lys(N3)-OH is a powerful and versatile functional handle that has become indispensable in modern chemical biology and drug discovery. Its stability in solid-phase peptide synthesis and its highly specific and efficient reactivity in click chemistry reactions provide a robust platform for the synthesis of complex, modified peptides. This guide has provided the foundational knowledge, quantitative data, and detailed protocols necessary for researchers to effectively utilize Fmoc-D-Lys(N3)-OH in their work, enabling the development of novel peptide-based therapeutics, diagnostics, and research tools.

References

• 1. benchchem.com [benchchem.com]
• 2. chempep.com [chempep.com]
• 3. Fmoc Solid-Phase Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 4. nbinno.com [nbinno.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. jpt.com [jpt.com]
• 7. benchchem.com [benchchem.com]
• 8. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Introduction: The Role of Protecting Groups in Peptide Synthesis

An In-depth Technical Guide to the Fmoc Protecting Group in Peptide Synthesis

Audience: Researchers, scientists, and drug development professionals.

Solid-Phase Peptide Synthesis (SPPS) is a cornerstone of modern biochemistry and drug discovery, enabling the systematic, stepwise assembly of amino acids into a defined peptide sequence. This process relies on the strategic use of temporary and permanent protecting groups to prevent unwanted side reactions and ensure the formation of the correct peptide bonds.[1] The α-amino group of the incoming amino acid must be temporarily blocked to prevent self-polymerization, while reactive amino acid side chains require more robust, permanent protection that persists until the final step.[2]

The 9-fluorenylmethyloxycarbonyl (Fmoc) group, introduced by Carpino and Han, has become the dominant choice for temporary α-amino protection in SPPS.[1][3] Its success is rooted in its unique chemical lability: it is stable to acidic conditions but is cleanly and rapidly removed by a mild base, typically a secondary amine like piperidine.[4][5] This property forms the basis of the Fmoc/tBu orthogonal protection strategy, where the base-labile Fmoc group is removed at each cycle, while acid-labile side-chain protecting groups (e.g., tBu, Boc, Trt) and the resin linker remain intact until the final acid-mediated cleavage.[1][6] This guide provides a comprehensive technical overview of Fmoc chemistry, experimental protocols, and critical considerations for its successful application in SPPS.

The Chemistry of the Fmoc Group

The Fmoc group is a carbamate that prevents the α-amino group from acting as a nucleophile during the coupling reaction. Its utility is defined by the chemical properties of the fluorenyl ring system.

Mechanism of Fmoc Deprotection

The removal of the Fmoc group proceeds via a base-mediated β-elimination (E1cB mechanism).[5] This is a two-step process that leverages the acidity of the proton at the C9 position of the fluorenyl ring.[5]

• Proton Abstraction: A base, most commonly piperidine, abstracts the acidic C9 proton, forming a carbanion intermediate.

• β-Elimination: This intermediate is unstable and rapidly undergoes elimination, breaking the C9-O bond to release the unprotected N-terminal amine, carbon dioxide, and a highly reactive dibenzofulvene (DBF) molecule.

• DBF Scavenging: The liberated DBF is an electrophile that can react with the newly deprotected amine in an undesired side reaction. The secondary amine used for deprotection (e.g., piperidine) acts as a scavenger, reacting with DBF to form a stable, soluble adduct that is washed away.[1]

Caption: The E1cB mechanism of Fmoc deprotection by piperidine.

Orthogonal Protection Strategy

The power of the Fmoc strategy lies in its orthogonality with acid-labile protecting groups. This allows for selective deprotection at different stages of the synthesis, ensuring the integrity of the final peptide.

• Nα-Fmoc Group: Base-labile (removed at every cycle).

• Side-Chain Groups (tBu, Boc, Trt, Pbf): Acid-labile (stable to base, removed only at the final step).

• Resin Linker (Wang, Rink Amide): Acid-labile (stable to base, cleaved only at the final step).

Caption: Orthogonality in Fmoc-SPPS.

The Fmoc-SPPS Cycle: A Step-by-Step Workflow

Fmoc-SPPS is a cyclical process where each cycle adds one amino acid to the growing peptide chain. Each cycle consists of two main chemical steps—deprotection and coupling—flanked by extensive washing to remove soluble reagents and byproducts.

Caption: The core iterative workflow of Fmoc-SPPS.

Quantitative Data and Considerations

The efficiency and purity of the final peptide are highly dependent on the choice of reagents and reaction conditions.

Fmoc Deprotection Reagents

While 20% piperidine in DMF is the standard, alternatives are used to accelerate deprotection or mitigate side reactions. 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a stronger, non-nucleophilic base that significantly speeds up Fmoc removal but requires a nucleophilic scavenger like piperazine to trap the DBF byproduct.[7][8]

Table 1: Comparison of Fmoc Deprotection Reagent Kinetics

Deprotection Reagent	Half-Life (t½) in DMF	Notes
20% Piperidine	7 seconds	Standard reagent, effective scavenger.[7]
5% Piperazine	180 seconds	Slower kinetics but can reduce side reactions.[7]
5% Piperazine + 0.5% DBU	12 seconds	DBU accelerates deprotection.[7]
5% Piperazine + 2% DBU	4 seconds	Very rapid deprotection, complete in <1 min.[7]

| 20% 4-Methylpiperidine | Similar to Piperidine | Offers similar kinetics with better liquid handling properties and is not a controlled substance precursor.[2] |

Data sourced from kinetic studies measuring Fmoc-DBF adduct formation.[7]

Coupling Reagents

The formation of the amide bond is facilitated by activating the carboxylic acid of the incoming Fmoc-amino acid. Uronium/aminium salt-based reagents like HBTU and HATU are most common. HATU is generally more efficient, especially for sterically hindered couplings or "difficult" sequences prone to aggregation, due to the formation of a more reactive OAt-ester intermediate.[9][10]

Table 2: Coupling Reagent Performance for a Difficult Sequence (ACP 65-74)

Coupling Reagent	Crude Product Purity	Key Characteristics
HATU	~75%	Highly efficient, faster reaction rates, less epimerization. Preferred for difficult sequences.[9][11]
HCTU	~75%	Similar purity to HATU but significantly lower cost.[11]
HBTU	~60%	Standard, effective reagent but less potent than HATU for challenging couplings.[9][11]
PyBOP	~55%	Phosphonium salt-based reagent, good for standard use.[11]

| TBTU | ~50% | Uronium salt, similar to HBTU.[11] |

Purity data is representative for the synthesis of the acyl carrier protein (ACP) fragment (65-74), a standard benchmark for comparing coupling efficiency.[9][11]

Final Cleavage and Deprotection

The final step uses a strong acid, typically Trifluoroacetic Acid (TFA), to cleave the peptide from the resin and remove all side-chain protecting groups. This process generates highly reactive carbocations, which can cause unwanted modifications to sensitive residues (Trp, Met, Cys, Tyr). Scavengers are added to the cleavage cocktail to quench these reactive species.

Table 3: Common Scavengers for TFA Cleavage Cocktails

Scavenger	Target Residue(s)	Typical Concentration	Notes
Triisopropylsilane (TIS)	Trp, general carbocations	2.5 - 5.0%	Reduces trityl and other cations. Very effective.
Water (H₂O)	Trp (t-butyl groups)	2.5 - 5.0%	Helps hydrolyze t-butyl cations.
1,2-Ethanedithiol (EDT)	Cys, Met	2.5%	Effective for sulfur-containing residues but can cause side reactions with Trp upon prolonged exposure.
Thioanisole	Met, Tyr, Arg	5.0%	Aromatic scavenger.

| 1,4-Benzendimethanethiol (1,4-BDMT) | General | 0.39-0.78 mmol | A benzylthiol that shows high stability in TFA and provides crude peptides in improved yields and purities compared to aliphatic thiols like DTT.[5] |

Common Side Reactions in Fmoc SPPS

Despite its advantages, Fmoc chemistry is susceptible to several sequence-dependent side reactions, which can reduce yield and complicate purification.

Aspartimide Formation

This is the most significant side reaction, occurring when the backbone amide nitrogen following an Aspartic Acid (Asp) residue attacks the side-chain ester, forming a five-membered succinimide ring.[12] This is promoted by the basic conditions of Fmoc deprotection. The aspartimide can be opened by nucleophiles (piperidine, water) to yield a mixture of desired α-aspartyl peptide, undesired β-aspartyl peptide, and their D-isomers, which are often difficult to separate chromatographically.[6][13]

• Susceptible Sequences: Asp-Gly, Asp-Asn, Asp-Ser are particularly prone.[6]

• Mitigation Strategies:

  • Use of Additives: Adding 0.1 M HOBt to the piperidine deprotection solution can buffer the basicity and significantly reduce aspartimide formation.[13]

  • Bulky Protecting Groups: Using sterically hindered side-chain protecting groups like 3-methyl-pent-3-yl (OMpe) or Di-tert-butyl-methyl (Odmab) on the Asp residue can reduce cyclization.

  • Backbone Protection: Incorporating a 2-hydroxy-4-methoxybenzyl (Hmb) group on the nitrogen of the succeeding amino acid prevents the nucleophilic attack.

Table 4: Effect of Mitigation Strategies on Aspartimide Formation

Peptide Sequence (VKDX YI)	Asp Side-Chain Group	Treatment	% Target Peptide Remaining
Asp(OtBu )-Gly	OtBu	18h, 20% Piperidine/DMF	1.0%
Asp(OMpe )-Gly	OMpe	18h, 20% Piperidine/DMF	73.1%
Asp(Odmab )-Gly	Odmab	18h, 20% Piperidine/DMF	88.0%
Asp(OtBu)-Asn	OtBu	18h, 20% Piperidine/DMF	95.8%

| Asp(OBno )-Asn | OBno | 18h, 20% Piperidine/DMF | >99.9% |

Data adapted from studies on the highly susceptible VKDGYI model peptide.[6][14]

Racemization

Epimerization of the chiral α-carbon can occur during the carboxyl group activation step, particularly for residues like Cysteine (Cys) and Histidine (His).[12][15] The risk is higher with uronium/phosphonium salt activators (HBTU, HATU) and can be exacerbated by elevated temperatures (e.g., in microwave-assisted SPPS).[16]

• Mitigation Strategies:

  • Use carbodiimide activation (e.g., DIC/HOBt) for sensitive residues.

  • Avoid prolonged pre-activation times.

  • For Cys, use more robust protecting groups like Acm or StBu instead of Trt.[12]

  • Additives like HOBt or OxymaPure help suppress racemization.[17]

Diketopiperazine (DKP) Formation

At the dipeptide stage, the deprotected N-terminal amine can attack the C-terminal ester linkage to the resin, cleaving the dipeptide from the support as a cyclic diketopiperazine. This is most common when Proline or Glycine are in the first two positions and results in chain termination.[18]

• Mitigation Strategies:

  • Use 2-chlorotrityl (2-CTC) resin, as its steric bulk hinders the cyclization reaction.

  • Couple the third amino acid immediately after deprotecting the second.

  • Use an Fmoc-dipeptide building block to bypass the problematic dipeptide stage.

Experimental Protocols

The following are generalized protocols for manual Fmoc-SPPS. Reagent equivalents and reaction times may need to be optimized based on the specific peptide sequence and scale.

Protocol 1: Resin Swelling and Preparation (0.1 mmol scale)

• Place the resin (e.g., 125-250 mg of Rink Amide resin with a loading of 0.4-0.8 mmol/g) into a suitable reaction vessel.

• Add N,N-Dimethylformamide (DMF, 5-10 mL) to the resin.

• Agitate the suspension on a shaker for at least 1-2 hours at room temperature to allow the resin beads to swell completely.

• Drain the DMF using vacuum filtration or positive nitrogen pressure.

Protocol 2: Standard SPPS Cycle (Deprotection & HCTU Coupling)

Fmoc Deprotection:

• Add 5 mL of 20% (v/v) piperidine in DMF to the swelled resin.

• Agitate for 3 minutes, then drain the solution.

• Add another 5 mL of 20% piperidine in DMF. Agitate for 10-15 minutes to ensure complete Fmoc removal.

• Drain the solution and wash the resin thoroughly with DMF (5 x 10 mL).

Amino Acid Coupling:

• In a separate vial, dissolve the incoming Fmoc-amino acid (0.4 mmol, 4 eq.) and HCTU (0.38 mmol, 3.8 eq.) in 3 mL of DMF.

• Add N,N-Diisopropylethylamine (DIEA, 0.8 mmol, 8 eq.) to the vial.

• Allow the mixture to pre-activate for 2-5 minutes.

• Add the activated amino acid solution to the deprotected resin in the reaction vessel.

• Agitate the reaction for 1-2 hours at room temperature.

• Drain the coupling solution and wash the resin with DMF (3 x 10 mL).

• (Optional but Recommended) Perform a Kaiser test to confirm the absence of free primary amines. A negative result (colorless or yellow beads) indicates a successful coupling. If the test is positive (blue beads), repeat the coupling step.

• Repeat the deprotection and coupling cycle for each subsequent amino acid.

Protocol 3: Final Cleavage and Peptide Precipitation

• After the final SPPS cycle, wash the peptide-resin with Dichloromethane (DCM, 3 x 10 mL) and dry it under vacuum for at least 30 minutes.

• Prepare the cleavage cocktail. For most peptides, Reagent B (TFA/Water/TIS, 95:2.5:2.5 v/v/v) is sufficient. CAUTION: TFA is highly corrosive and must be handled in a fume hood with appropriate personal protective equipment.

• Add the cleavage cocktail (5-10 mL) to the dry peptide-resin.

• Agitate the mixture at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate into a cold 50 mL centrifuge tube containing ~30 mL of cold diethyl ether.

• A white precipitate (the crude peptide) should form. Place the tube at -20°C for 30 minutes to maximize precipitation.

• Centrifuge the tube (e.g., 3000 rpm for 5 min), carefully decant the ether.

• Wash the peptide pellet by adding fresh cold ether, vortexing, centrifuging, and decanting. Repeat this wash step two more times.

• After the final wash, dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator. The peptide is now ready for purification (e.g., by RP-HPLC) and analysis (e.g., by mass spectrometry).

Conclusion

The Fmoc protecting group is an indispensable tool in modern peptide chemistry, providing a mild, efficient, and highly versatile method for the synthesis of a vast range of peptides.[5] Its orthogonal nature, when paired with acid-labile side-chain protecting groups, allows for the assembly of complex and sensitive peptide targets with high fidelity.[3] A thorough understanding of the underlying chemistry, reaction kinetics, and potential side reactions is critical for researchers to troubleshoot syntheses and optimize protocols. By carefully selecting deprotection and coupling reagents, managing susceptible sequences, and employing appropriate cleavage conditions, the challenges associated with Fmoc-SPPS can be effectively overcome, enabling the successful synthesis of high-purity peptides for research and therapeutic development.

References

• 1. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. chempep.com [chempep.com]
• 4. researchgate.net [researchgate.net]
• 5. polypeptide.com [polypeptide.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. peptide.com [peptide.com]
• 9. benchchem.com [benchchem.com]
• 10. peptide.com [peptide.com]
• 11. americanlaboratory.com [americanlaboratory.com]
• 12. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 15. Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Limiting racemization and aspartimide formation in microwave‐enhanced Fmoc solid phase peptide synthesis | Semantic Scholar [semanticscholar.org]
• 17. chempep.com [chempep.com]
• 18. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Deep Dive into Click Chemistry Reagents for Bioconjugation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The field of bioconjugation has been revolutionized by the advent of click chemistry, a suite of chemical reactions that are rapid, efficient, and highly specific. These bioorthogonal reactions enable the precise covalent ligation of molecules in complex biological environments, minimizing side reactions with native functional groups. This technical guide provides a comprehensive overview of the core click chemistry reactions used for bioconjugation, including detailed experimental protocols, quantitative performance data, and visual representations of key workflows and related biological pathways.

Core Principles of Click Chemistry for Bioconjugation

Click chemistry encompasses a variety of reactions, with the most prominent for bioconjugation being the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), and the Tetrazine Ligation. These reactions share the common principle of joining two molecular partners, one bearing an azide or tetrazine functionality and the other an alkyne or strained alkene. The high specificity and reliability of these reactions have made them indispensable tools in drug development, diagnostics, and fundamental biological research.[1][2]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a cornerstone of click chemistry, involving the formation of a stable 1,2,3-triazole linkage between a terminal alkyne and an azide, catalyzed by copper(I) ions.[3][4] This reaction is known for its high yields and robust nature, proceeding efficiently in aqueous environments.[5] However, the requirement for a copper catalyst can be a limitation for in vivo applications due to potential cytotoxicity.[6] To mitigate this, various ligands have been developed to stabilize the Cu(I) oxidation state and protect biomolecules from oxidative damage.[7]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

To address the cytotoxicity concerns associated with CuAAC, strain-promoted azide-alkyne cycloaddition (SPAAC) was developed as a copper-free alternative.[2] SPAAC utilizes cyclooctynes, which possess significant ring strain that enables them to react spontaneously with azides without the need for a catalyst.[6] This makes SPAAC highly suitable for live-cell imaging and in vivo bioconjugation.[8] Commonly used cyclooctynes include dibenzocyclooctyne (DBCO) and bicyclo[6.1.0]nonyne (BCN).[9]

Tetrazine Ligation

Tetrazine ligation, an inverse-electron-demand Diels-Alder reaction, is renowned for its exceptionally fast reaction kinetics.[1][3] It involves the reaction of a tetrazine with a strained alkene, such as a trans-cyclooctene (TCO), to form a stable dihydropyridazine linkage, releasing nitrogen gas as the only byproduct.[1] The remarkable speed of this reaction makes it ideal for applications requiring rapid conjugation at low concentrations, such as in vivo imaging and pre-targeting strategies.[1][10]

Quantitative Comparison of Click Chemistry Reactions

The choice of a click chemistry reaction for a specific application often depends on a quantitative assessment of its performance. Key parameters include the second-order rate constant (k₂), which reflects the reaction speed, as well as reaction efficiency and the stability of the reagents.

Feature	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)	Tetrazine-TCO Ligation
Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	10 - 10⁴[3]	~1[1]	Up to 10⁷[1]
Biocompatibility	Limited in vivo due to copper cytotoxicity[1]	Excellent (copper-free)[1]	Excellent (copper-free)[1]
Reaction Conditions	Aqueous media, room temperature, requires Cu(I) catalyst and ligand[1]	Aqueous media, room temperature[1]	Aqueous media, room temperature[1]
Primary Application	In vitro conjugation, material science[9]	Live-cell imaging, in vivo bioconjugation[10]	In vivo imaging, radiolabeling, low concentration applications[1]
Reagent Stability	Azides and alkynes are generally stable.	Cyclooctynes can be unstable under certain conditions.[9]	Tetrazines can be sensitive to reducing agents.[9]

Experimental Protocols

Detailed and reliable protocols are crucial for the successful implementation of click chemistry in a research setting. The following sections provide step-by-step methodologies for common bioconjugation applications.

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Oligonucleotide Labeling

This protocol describes the labeling of an alkyne-modified oligonucleotide with an azide-containing fluorescent dye.

Materials:

• Alkyne-modified oligonucleotide

• Azide-functionalized fluorescent dye (e.g., in DMSO)

• Copper(II) sulfate (CuSO₄) solution

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand solution

• Sodium ascorbate solution (freshly prepared)

• Triethylammonium acetate (TEAA) buffer

• DMSO

• Nuclease-free water

Procedure:

• Prepare Stock Solutions:

  • Dissolve the alkyne-modified oligonucleotide in nuclease-free water to a desired stock concentration.

  • Prepare a 10 mM stock solution of the azide-functionalized dye in DMSO.

  • Prepare a 20 mM stock solution of CuSO₄ in water.

  • Prepare a 100 mM stock solution of THPTA in water.

  • Prepare a 100 mM stock solution of sodium ascorbate in water immediately before use.

• Reaction Setup:

  • In a microcentrifuge tube, combine the alkyne-modified oligonucleotide, TEAA buffer (to a final concentration of 0.1 M), and DMSO (up to 50% of the final volume).

  • Add the azide-dye stock solution to achieve a 1.5 to 5-fold molar excess over the oligonucleotide.

  • Prepare a premix of CuSO₄ and THPTA in a 1:2 molar ratio and let it stand for a few minutes.[11]

  • Add the CuSO₄/THPTA premix to the reaction mixture (typically 25 equivalents relative to the azide).[11]

• Initiate Reaction:

  • Add the freshly prepared sodium ascorbate solution to the reaction mixture to a final concentration of 5-10 mM (typically 40 equivalents relative to the azide).[11]

  • Vortex the mixture gently.

• Incubation:

  • Incubate the reaction at room temperature for 30-60 minutes, protected from light.[11]

• Purification:

  • Purify the labeled oligonucleotide using ethanol precipitation or a suitable chromatography method (e.g., HPLC) to remove unreacted reagents.[12]

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for Live-Cell Imaging

This protocol outlines the metabolic labeling of cellular glycans with an azide-modified sugar and subsequent visualization with a DBCO-functionalized fluorophore.

Materials:

• Cultured cells

• Cell culture medium

• Azide-modified sugar (e.g., peracetylated N-azidoacetylmannosamine, Ac₄ManNAz)

• DBCO-functionalized fluorescent dye

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) (optional)

• Nuclear counterstain (e.g., DAPI)

Procedure:

• Metabolic Labeling:

  • Culture cells to the desired confluency.

  • Replace the culture medium with fresh medium containing the azide-modified sugar (e.g., 25-50 µM Ac₄ManNAz).

  • Incubate the cells for 24-48 hours to allow for metabolic incorporation of the azide tag into cellular glycans.[13]

• Cell Preparation:

  • Wash the cells twice with warm PBS.

• SPAAC Reaction (Live Cells):

  • Prepare a solution of the DBCO-fluorophore in cell culture medium (e.g., 10-25 µM).

  • Add the DBCO-fluorophore solution to the cells and incubate for 30-60 minutes at 37°C, protected from light.[8]

• Fixation and Permeabilization (for intracellular targets):

  • Wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash the cells twice with PBS.

  • (Optional) Permeabilize the cells with 0.1% Triton X-100 for 10-15 minutes.

  • Wash the cells twice with PBS.

• Imaging:

  • (Optional) Counterstain the cell nuclei with DAPI.

  • Wash the cells with PBS.

  • Mount the coverslips and visualize the cells using a fluorescence microscope.

Protocol 3: Tetrazine Ligation for Antibody-TCO Conjugation

This protocol details the conjugation of a tetrazine-modified payload to a trans-cyclooctene (TCO)-functionalized antibody.

Materials:

• TCO-functionalized antibody

• Tetrazine-modified payload (e.g., a drug or fluorophore)

• Reaction Buffer (e.g., PBS, pH 7.4)

Procedure:

• Prepare Reactants:

  • Dissolve the TCO-functionalized antibody in the reaction buffer to a known concentration.

  • Dissolve the tetrazine-modified payload in a compatible solvent (e.g., DMSO) and then dilute in the reaction buffer.

• Ligation Reaction:

  • Add the tetrazine-modified payload to the TCO-functionalized antibody solution. A 1.1 to 2-fold molar excess of the tetrazine payload is often recommended.

  • Incubate the reaction for 30-60 minutes at room temperature. The reaction progress can often be monitored by the disappearance of the tetrazine's characteristic color.

• Purification:

  • Remove the excess, unreacted tetrazine-payload using a desalting column or size-exclusion chromatography equilibrated with an appropriate storage buffer.

Visualizing Workflows and Pathways

Diagrams generated using the DOT language provide clear visual representations of experimental procedures and related biological processes.

Workflow for a typical CuAAC bioconjugation experiment.

Experimental workflow for SPAAC-based live-cell imaging.

Visualizing a Simplified Protein Glycosylation Pathway for Metabolic Labeling

Click chemistry is a powerful tool for studying dynamic biological processes such as protein glycosylation.[14] By introducing azide-modified sugars into cellular metabolic pathways, researchers can visualize the synthesis and trafficking of glycoproteins.[2]

Simplified pathway of metabolic labeling of glycoproteins.

Probing G-Protein Coupled Receptor (GPCR) Signaling

Click chemistry can be employed to develop chemical probes for studying GPCRs, which are critical drug targets.[15] An affinity-based probe with a clickable handle can be used to label the receptor, allowing for its detection and characterization.[15]

Workflow for labeling and analyzing GPCRs using click chemistry.

References

• 1. benchchem.com [benchchem.com]
• 2. User-friendly bioorthogonal reactions click to explore glycan functions in complex biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. interchim.fr [interchim.fr]
• 6. Click Chemistry Reactions: CuAAC, SPAAC, Diels-Alder | Biopharma PEG [biochempeg.com]
• 7. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Comparative Study of Click Handle Stability in Common Ligation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. broadpharm.com [broadpharm.com]
• 12. lumiprobe.com [lumiprobe.com]
• 13. benchchem.com [benchchem.com]
• 14. books.rsc.org [books.rsc.org]
• 15. A Chemical Biological Approach to Study G Protein-Coupled Receptors: Labeling the Adenosine A1 Receptor Using an Electrophilic Covalent Probe - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Fmoc-D-Lys(N3)-OH for the Introduction of Non-Canonical Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-D-Lys(N3)-OH is a pivotal building block in modern peptide chemistry and drug development, enabling the site-specific incorporation of a bioorthogonal azide handle into peptide sequences. This non-canonical amino acid derivative, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group on the α-amine and an azido group on the side chain, is fully compatible with standard solid-phase peptide synthesis (SPPS) protocols.[1][2] The azide moiety is stable under the typical acidic and basic conditions of SPPS, yet it serves as a versatile reactive group for post-synthetic modifications via "click chemistry."[1][3] This dual functionality makes Fmoc-D-Lys(N3)-OH an invaluable tool for creating sophisticated biomolecules, including peptide-drug conjugates, fluorescently labeled probes, and peptidomimetics with enhanced therapeutic properties.[1][4]

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of Fmoc-D-Lys(N3)-OH, complete with detailed experimental protocols and characterization data to facilitate its use in research and drug development.

Chemical and Physical Properties

Fmoc-D-Lys(N3)-OH is a white to off-white crystalline powder.[4] Its key chemical properties are summarized in the table below.

Property	Value	Reference(s)
Chemical Name	(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-6-azidohexanoic acid	[5]
Synonyms	Fmoc-D-azidolysine, Nα-Fmoc-Nε-azido-D-lysine	[5]
CAS Number	1198791-53-5	[5]
Molecular Formula	C₂₁H₂₂N₄O₄	[5]
Molecular Weight	394.42 g/mol	[5]
Appearance	White to off-white solid/crystalline powder	[4]
Storage Temperature	2-8°C, under inert gas	[5]
Solubility	Soluble in DMF and other organic solvents used in peptide synthesis.

Synthesis of Fmoc-D-Lys(N3)-OH

While commercially available, understanding the synthesis of Fmoc-D-Lys(N3)-OH provides valuable insight into its chemistry. A common synthetic route involves the diazotization of the corresponding amine precursor. The synthesis of a similar L-isomer has been reported with a yield of 72%.[6] A general workflow for the synthesis is depicted below.

References

• 1. researchgate.net [researchgate.net]
• 2. Bioorthogonal chemistry: Bridging chemistry, biology, and medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chempep.com [chempep.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS) using Fmoc-D-Lys(N3)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-D-Lys(N3)-OH is a versatile amino acid derivative crucial for the synthesis of modified peptides with applications in drug discovery, chemical biology, and materials science.[1][2] The incorporation of an azido group on the D-lysine side chain provides a bioorthogonal handle for post-synthetic modifications via "click chemistry," such as copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC).[1] This allows for the precise conjugation of peptides to various molecules, including fluorescent probes, cytotoxic payloads, or polyethylene glycol (PEG), to enhance their therapeutic and diagnostic properties.[2][3]

This document provides a detailed protocol for the solid-phase peptide synthesis (SPPS) of peptides containing Fmoc-D-Lys(N3)-OH. The azide functionality is stable under standard Fmoc-SPPS conditions, including repeated cycles of basic deprotection and acidic cleavage, making it compatible with established workflows.[1][2]

Materials and Reagents

Reagent/Material	Grade	Recommended Supplier
Rink Amide Resin (100-200 mesh)	Synthesis Grade	Sigma-Aldrich, ChemPep Inc.
Fmoc-D-Lys(N3)-OH	Synthesis Grade	Advanced ChemTech, Novabiochem®
Fmoc-protected Amino Acids	Synthesis Grade	Orpegen, AltaBioscience
N,N-Dimethylformamide (DMF)	Peptide Synthesis Grade	ThermoFisher Scientific
Piperidine	Reagent Grade	Sigma-Aldrich
N,N'-Diisopropylethylamine (DIPEA)	Reagent Grade	Sigma-Aldrich
O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)	Synthesis Grade	Merck
1-Hydroxybenzotriazole (HOBt)	Synthesis Grade	Merck
Dichloromethane (DCM)	Reagent Grade	ThermoFisher Scientific
Trifluoroacetic acid (TFA)	Reagent Grade	Sigma-Aldrich
Triisopropylsilane (TIS)	Reagent Grade	Sigma-Aldrich
Water (H2O)	HPLC Grade
Diethyl ether	Reagent Grade

Experimental Protocols

Resin Preparation and Swelling

• Weigh the desired amount of Rink Amide resin and transfer it to a fritted reaction vessel.

• Add N,N-Dimethylformamide (DMF) to the resin until it is fully submerged.

• Allow the resin to swell for at least 30-60 minutes at room temperature with gentle agitation.[4]

• After swelling, drain the DMF from the reaction vessel.

Standard Fmoc-SPPS Cycle

The following steps are repeated for each amino acid to be coupled in the peptide sequence.

• Add a 20% solution of piperidine in DMF to the swollen resin.[5]

• Agitate the mixture for 3 minutes at room temperature.

• Drain the solution.

• Add a fresh 20% piperidine in DMF solution and agitate for an additional 7-15 minutes.[3][5]

• Drain the solution and wash the resin thoroughly with DMF (3-5 times) to remove residual piperidine and the dibenzofulvene-piperidine adduct.[6][7]

• Activation of Amino Acid: In a separate vial, prepare the coupling solution by dissolving the Fmoc-amino acid (3 equivalents relative to resin loading), HBTU (3 equivalents), and HOBt (3 equivalents) in a minimal amount of DMF. Add DIPEA (6 equivalents) to the solution and vortex for 1-2 minutes to pre-activate the amino acid.[3]

• Coupling Reaction: Add the pre-activated amino acid solution to the deprotected peptide-resin.

• Agitate the mixture at room temperature. The reaction time will vary depending on the amino acid being coupled. For standard amino acids, 30-60 minutes is typically sufficient.[3] For the sterically less hindered Fmoc-D-Lys(N3)-OH, a similar coupling time can be expected.

• Monitoring the Reaction: To ensure the coupling reaction is complete, a small sample of the resin can be subjected to a Kaiser test. A negative Kaiser test (beads remain colorless) indicates a complete reaction.

• Once the coupling is complete, drain the reaction solution and wash the resin with DMF (3 times) and Dichloromethane (DCM) (3 times).

Final Fmoc Deprotection

After the final amino acid has been coupled, the terminal Fmoc group is removed using the same deprotection protocol as described in step 2a.

Cleavage and Global Deprotection

• After the final Fmoc deprotection and washing, thoroughly dry the peptide-resin under vacuum.

• Prepare the cleavage cocktail. A standard and effective cocktail that is compatible with the azide group is a mixture of Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), and water (H2O) in a ratio of 95:2.5:2.5 (v/v/v).[3][8] TIS acts as a scavenger to prevent side reactions with sensitive residues.

• Add the cleavage cocktail to the dried peptide-resin in the reaction vessel.

• Agitate the mixture at room temperature for 2-3 hours.[3]

• Filter the solution to separate the cleaved peptide from the resin beads. Collect the filtrate in a clean centrifuge tube.

• Wash the resin with a small amount of fresh cleavage cocktail and combine the filtrates.

Peptide Precipitation and Purification

• Precipitate the crude peptide by adding cold diethyl ether to the collected filtrate.

• Centrifuge the mixture to pellet the peptide and decant the ether.

• Wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers and cleavage byproducts.

• Dry the crude peptide pellet under vacuum.

• Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Confirm the identity and purity of the final product by mass spectrometry and analytical HPLC.

Quantitative Data Summary

Step	Reagent	Equivalents (relative to resin loading)	Time
Fmoc Deprotection	20% Piperidine in DMF	-	2 x (3 min + 7 min)
Standard AA Coupling	Fmoc-Amino Acid	3	30 - 60 min
HBTU/HOBt	3	30 - 60 min
DIPEA	6	30 - 60 min
Fmoc-D-Lys(N3)-OH Coupling	Fmoc-D-Lys(N3)-OH	3	30 - 60 min
HBTU/HOBt	3	30 - 60 min
DIPEA	6	30 - 60 min
Cleavage	TFA/TIS/H2O (95:2.5:2.5)	-	2 - 3 hours

Visualizations

Caption: Workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Caption: Post-synthesis modification via Azide-Alkyne Click Chemistry.

References

• 1. chempep.com [chempep.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.uci.edu [chem.uci.edu]
• 5. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 6. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 7. peptide.com [peptide.com]
• 8. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]

Protocol for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) with Fmoc-D-Lys(N₃)-OH

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) is a cornerstone of bioorthogonal chemistry, enabling the covalent ligation of molecules in complex biological environments without the need for cytotoxic copper catalysts.[1] This reaction proceeds with high efficiency and specificity between a strained cyclooctyne and an azide, forming a stable triazole linkage.[1] The amino acid Fmoc-D-Lys(N₃)-OH is a key building block for introducing an azide moiety site-specifically into peptides via standard Fmoc-based solid-phase peptide synthesis (SPPS). The azide group remains stable during the cycles of coupling and deprotection in SPPS, serving as a versatile handle for subsequent modification of the peptide with a strained alkyne-functionalized molecule.

This document provides detailed protocols for the incorporation of Fmoc-D-Lys(N₃)-OH into a peptide sequence and the subsequent SPAAC reaction with commonly used strained alkynes like Dibenzocyclooctyne (DBCO) and Bicyclononyne (BCN).

Key Features of SPAAC

• Copper-Free: Eliminates the need for cytotoxic copper catalysts, making it ideal for applications in living systems.[1]

• Bioorthogonal: The azide and cyclooctyne functional groups are abiotic and do not typically react with naturally occurring functional groups in biological systems.[1]

• High Reaction Rates: SPAAC reactions exhibit favorable kinetics, proceeding efficiently at low concentrations.[1]

• Stability: The resulting triazole linkage is highly stable under a wide range of physiological conditions.[1]

Applications

The site-specific modification of peptides using Fmoc-D-Lys(N₃)-OH and SPAAC has a broad range of applications, including:

• Peptide and Protein Labeling: Attachment of fluorescent dyes, biotin, or other reporter molecules for imaging and detection.[1]

• Antibody-Drug Conjugates (ADCs): Covalent linkage of cytotoxic drugs to antibodies for targeted cancer therapy.[1]

• Surface Immobilization: Attachment of peptides to surfaces for various biotechnological applications, such as in biosensors.[1]

• Hydrogel Formation: Cross-linking of polymers for the creation of biocompatible hydrogels.[1]

Data Presentation

Quantitative Data Summary

The following table summarizes representative kinetic data for SPAAC reactions between azidolysine-containing peptides and common strained cyclooctynes. These values are crucial for designing experiments, as they inform the required reaction times and concentrations.

Azide-Containing Moiety	Strained Alkyne	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Buffer Conditions
Azidolysine-containing peptide	DBCO-PEG	0.34	HBS (pH 7.4)
Azidolysine	BCN	0.28	MeOD

Data sourced from Xie et al. (2022). Note that the kinetic data was reported for azidolysine and may vary slightly for the D-enantiomer.[2][3]

Experimental Protocols

Protocol 1: Incorporation of Fmoc-D-Lys(N₃)-OH into a Peptide via Fmoc-SPPS

This protocol describes the manual solid-phase synthesis of a peptide containing the D-Lys(N₃) moiety using standard Fmoc chemistry.

Materials and Reagents:

• Fmoc-Rink Amide resin (or other suitable resin)

• Fmoc-D-Lys(N₃)-OH

• Other required Fmoc-protected amino acids

• Coupling reagents (e.g., HBTU, HATU)

• Base (e.g., DIPEA, 2,4,6-collidine)

• Fmoc deprotection solution (e.g., 20% piperidine in DMF)

• Solvents: Dimethylformamide (DMF), Dichloromethane (DCM)

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in a reaction vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin-bound amino acid by treating it with 20% piperidine in DMF for 5-10 minutes. Drain and repeat for another 15-20 minutes.

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Amino Acid Coupling:

  • Pre-activate the Fmoc-amino acid (3-5 equivalents relative to resin loading) with the coupling reagent (e.g., HBTU) and a base (e.g., DIPEA) in DMF.

  • Add the activated amino acid solution to the resin and allow it to react for 1-2 hours at room temperature.

  • Monitor the coupling reaction using a ninhydrin test.

• Repeat Synthesis Cycle: Repeat steps 2-4 for each amino acid in the peptide sequence.

• Incorporation of Fmoc-D-Lys(N₃)-OH: Couple Fmoc-D-Lys(N₃)-OH using the same procedure as for other amino acids. The azide group is stable to standard coupling and deprotection conditions.[2]

• Final Fmoc Deprotection: After the final coupling step, remove the N-terminal Fmoc group as described in step 2.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry under a stream of nitrogen.

  • Treat the resin with the cleavage cocktail for 2-3 hours at room temperature to cleave the peptide from the resin and remove side-chain protecting groups.

• Precipitation and Purification:

  • Filter the cleavage solution and precipitate the crude peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, wash with cold diethyl ether, and dry the pellet.

  • Purify the crude azide-containing peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Lyophilize the pure fractions to obtain the final product.

Protocol 2: SPAAC Reaction of an Azide-Containing Peptide with a Strained Alkyne

This protocol details the copper-free conjugation of a strained alkyne (e.g., DBCO or BCN derivative) to the purified D-Lys(N₃)-containing peptide in solution.

Materials and Reagents:

• Purified azide-containing peptide

• Strained alkyne-functionalized molecule (e.g., DBCO-PEG, BCN-NHS ester)

• Reaction Buffer: Phosphate-buffered saline (PBS) pH 7.4, or other suitable aqueous buffer.

• Organic co-solvent (if needed for solubility): DMSO or DMF

• Analytical and preparative RP-HPLC

• Mass spectrometer

Procedure:

• Dissolve Reactants:

  • Dissolve the azide-containing peptide in the reaction buffer to a final concentration of 1-10 mM.[1]

  • Dissolve the strained alkyne-functionalized molecule in a minimal amount of a compatible organic solvent (e.g., DMSO) and then dilute it into the reaction buffer.[1] A slight molar excess (1.1-1.5 equivalents) of the alkyne reagent is typically used.[1]

• Reaction Incubation:

  • Mix the solutions of the azide-peptide and the strained alkyne.

  • Incubate the reaction mixture at room temperature or 37°C.[1]

  • Reaction times can vary from 1 to 24 hours, depending on the reactants' concentration and the specific strained alkyne used.[1] The reaction progress can be monitored by RP-HPLC or mass spectrometry.

• Purification:

  • Upon completion, purify the peptide conjugate by RP-HPLC to remove any unreacted starting materials.

• Characterization:

  • Confirm the identity and purity of the final conjugate by mass spectrometry and analytical RP-HPLC.

Visualizations

Caption: Experimental workflow from SPPS to the final SPAAC conjugate.

Caption: Schematic of the SPAAC reaction.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield in SPAAC	1. Inactive reagents (degradation of strained alkyne).2. Slow reaction kinetics.3. Incompatible buffer or solvent.	1. Use freshly prepared or properly stored reagents. Store cyclooctynes under an inert atmosphere and protected from light.2. Increase the concentration of reactants or the reaction temperature if molecules are stable.3. If solubility is an issue, add a co-solvent like DMSO. Some buffers (e.g., HEPES) may increase reaction rates for certain SPAAC reactions.
Multiple products observed	1. Side reactions of the strained alkyne with other nucleophiles (e.g., free thiols).2. Impure starting materials.	1. Lower the reaction temperature to increase selectivity. Reduce reaction time by monitoring progress.2. Ensure the purity of the azide-peptide and strained alkyne using HPLC and mass spectrometry before the reaction.
Difficulty in purifying the final conjugate	1. Similar hydrophobicity of starting materials and product.2. Aggregation of the peptide conjugate.	1. Optimize the RP-HPLC gradient to improve separation. Consider a different stationary phase if co-elution persists.2. Add denaturants like guanidinium chloride to the purification buffers to disrupt aggregation.
Incomplete coupling during SPPS	1. Peptide aggregation on the resin.2. Steric hindrance.	1. Switch to a solvent like NMP or add chaotropic salts. Utilize microwave-assisted synthesis.2. Use a more potent coupling reagent like HATU. Increase coupling time and temperature.
Decomposition of DBCO	1. DBCO is sensitive to strong acids.	1. Use mild cleavage conditions (e.g., 1-5% TFA in DCM) if DBCO is present on the resin or if the peptide will be conjugated on-resin.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Hydrophilic Azide-Containing Amino Acid to Enhance the Solubility of Peptides for SPAAC Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hydrophilic Azide-Containing Amino Acid to Enhance the Solubility of Peptides for SPAAC Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Fluorescent Labeling of Peptides using Fmoc-D-Lys(N3)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

The site-specific fluorescent labeling of peptides is a critical technique in chemical biology and drug development. It enables the visualization and tracking of peptides in biological systems, facilitating studies on peptide localization, protein-protein interactions, and receptor binding. The use of the unnatural amino acid Fmoc-D-Lys(N3)-OH provides a powerful tool for introducing an azide moiety into a peptide sequence during solid-phase peptide synthesis (SPPS). This azide group serves as a chemical handle for bioorthogonal ligation, most commonly through the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "click chemistry," to attach an alkyne-functionalized fluorescent dye. This method is highly specific, efficient, and compatible with a wide range of biological molecules.[1][2]

These application notes provide a detailed protocol for the incorporation of Fmoc-D-Lys(N3)-OH into a peptide, followed by fluorescent labeling via CuAAC, purification, and characterization of the final product.

Principle of the Method

The overall workflow involves three main stages:

• Solid-Phase Peptide Synthesis (SPPS): The peptide of interest is synthesized on a solid support using standard Fmoc chemistry. Fmoc-D-Lys(N3)-OH is incorporated at the desired position in the peptide sequence.

• Fluorescent Labeling via Click Chemistry: The azide-containing peptide is reacted with an alkyne-functionalized fluorescent dye. This reaction can be performed either while the peptide is still attached to the solid support (on-resin) or after cleavage and purification (in-solution).

• Purification and Characterization: The fluorescently labeled peptide is purified using reverse-phase high-performance liquid chromatography (RP-HPLC) and its identity is confirmed by mass spectrometry.

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) with Fmoc-D-Lys(N3)-OH

This protocol describes the manual synthesis of a peptide on a Rink Amide resin to yield a C-terminally amidated peptide.

Materials:

• Rink Amide resin

• Fmoc-protected amino acids (including Fmoc-D-Lys(N3)-OH)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Activator base: DIPEA (N,N-Diisopropylethylamine)

• Fmoc deprotection solution: 20% piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), Methanol

• Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% water

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF in a reaction vessel for at least 30 minutes.

• Fmoc Deprotection: Drain the DMF. Add the 20% piperidine in DMF solution to the resin and agitate for 20 minutes. Drain and repeat for 5 minutes. Wash the resin thoroughly with DMF (3x) and DCM (3x).

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-amino acid (3 equivalents relative to resin loading), HBTU (2.9 eq.), and HOBt (3 eq.) in DMF.

  • Add DIPEA (6 eq.) to activate the amino acid.

  • Add the activated amino acid solution to the deprotected resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a Kaiser test. If the test is positive (indicating free amines), repeat the coupling step ("double coupling").

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Chain Elongation: Repeat steps 2-4 for each amino acid in the peptide sequence. To incorporate the azide functionality, use Fmoc-D-Lys(N3)-OH in the desired coupling cycle.

• Final Fmoc Deprotection: After the final amino acid coupling, perform a final Fmoc deprotection as described in step 2.

Protocol 2: On-Resin Fluorescent Labeling via CuAAC

This protocol is performed after the completion of peptide synthesis and the final Fmoc deprotection, while the peptide is still attached to the resin.

Materials:

• Azide-functionalized peptide-resin

• Alkyne-functionalized fluorescent dye (e.g., FAM-alkyne, Cy5-alkyne) (5-10 equivalents)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1-0.5 equivalents)

• Sodium ascorbate (1-5 equivalents)

• Solvent: DMF/water mixture (e.g., 4:1 v/v)

Procedure:

• Resin Swelling and Washing: Swell and wash the azide-peptide-resin with the DMF/water solvent mixture.

• Reaction Mixture Preparation: In the reaction vessel, add the alkyne-functionalized fluorescent dye dissolved in the DMF/water solvent mixture.

• Catalyst Addition: Add the sodium ascorbate, followed by the CuSO₄·5H₂O. The solution should turn a yellow-orange color, indicating the formation of the active Cu(I) species.

• Reaction Incubation: Agitate the mixture at room temperature for 4-16 hours, protected from light.

• Washing: Wash the resin thoroughly with the DMF/water mixture (3x), followed by DMF (3x), DCM (3x), and Methanol (3x). A wash with a copper-chelating solution like dilute EDTA can help remove residual copper.

• Drying: Dry the resin under vacuum.

Protocol 3: In-Solution Fluorescent Labeling via CuAAC

This protocol is performed after the peptide has been cleaved from the resin and purified.

Materials:

• Purified azide-functionalized peptide

• Alkyne-functionalized fluorescent dye (1.5-2 equivalents)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Copper ligand (e.g., THPTA - Tris(3-hydroxypropyltriazolylmethyl)amine)

• Buffer: Phosphate-buffered saline (PBS) or similar, degassed.

Procedure:

• Prepare Stock Solutions:

  • Azide-peptide in degassed buffer.

  • Alkyne-dye in DMSO or DMF.

  • CuSO₄ in water.

  • Sodium ascorbate in water (prepare fresh).

  • THPTA in water.

• Reaction Setup: In a microcentrifuge tube, combine the azide-peptide solution, the alkyne-dye solution, and the THPTA ligand.

• Initiate Reaction: Add the sodium ascorbate, followed by the CuSO₄.

• Incubation: Incubate the reaction at room temperature for 1-4 hours, protected from light.

• Purification: Purify the labeled peptide by RP-HPLC.

Protocol 4: Peptide Cleavage, Purification, and Characterization

Procedure:

• Cleavage: Treat the dried resin (from SPPS or on-resin labeling) with the cleavage cocktail for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the cleavage mixture to separate the resin. Precipitate the peptide by adding cold diethyl ether.

• Pelleting and Washing: Centrifuge the mixture to pellet the peptide. Discard the ether and wash the peptide pellet with cold diethyl ether two more times.

• Purification:

  • Dissolve the crude peptide in a suitable solvent (e.g., 50% acetonitrile in water with 0.1% TFA).

  • Purify the peptide using a preparative RP-HPLC system with a C18 column. A typical gradient is a linear increase of acetonitrile in water (both containing 0.1% TFA).

• Characterization:

  • Confirm the purity of the collected fractions using analytical RP-HPLC.

  • Verify the identity of the labeled peptide by mass spectrometry (e.g., ESI-MS or MALDI-TOF), confirming the expected molecular weight.

• Lyophilization: Lyophilize the pure fractions to obtain the final labeled peptide as a powder.

Data Presentation

Table 1: Typical Yields at Different Stages of Fluorescent Peptide Synthesis

Stage	Parameter	Typical Yield (%)	Notes
SPPS	Crude Peptide Yield	50 - 80%	Highly dependent on peptide length and sequence. Difficult sequences can lead to lower yields.
Purified Peptide Yield	10 - 30%	Based on the initial resin loading. Purification losses can be significant.
Labeling	On-Resin Labeling Efficiency	> 95%	Can be driven to completion with excess dye.
In-Solution Labeling Efficiency	70 - 95%	Dependent on peptide and dye concentration and solubility.
Overall	Final Labeled Peptide Yield	5 - 20%	Overall yield from starting resin loading to purified labeled peptide.

Note: These are estimated yields and can vary significantly based on the specific peptide, dye, and experimental conditions.

Table 2: Recommended Alkyne-Functionalized Fluorescent Dyes for Peptide Labeling

Fluorescent Dye	Excitation (nm)	Emission (nm)	Molecular Weight ( g/mol )	Notes
FAM Alkyne	~494	~518	~497.46	Bright green fluorescence, cost-effective. pH sensitive.[3]
TAMRA Alkyne	~556	~563	~553.61	Orange-red fluorescence, relatively photostable.[3]
Cy3 Alkyne	~550	~570	Varies	Bright orange fluorescence, commonly used for FRET.
Cy5 Alkyne	~650	~670	Varies	Far-red fluorescence, good for in vivo imaging due to reduced tissue autofluorescence.
Alexa Fluor 488 Alkyne	~495	~519	Varies	Bright and photostable green fluorophore.
Alexa Fluor 647 Alkyne	~650	~668	Varies	Bright and photostable far-red fluorophore.

Table 3: Example HPLC Purification Parameters for Fluorescently Labeled Peptides

Parameter	Setting
Column	C18 Reverse-Phase (e.g., 5 µm particle size, 100 Å pore size)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	Linear gradient, e.g., 5-65% B over 30 minutes (analytical) or 20-50% B over 40 minutes (preparative). The optimal gradient depends on the hydrophobicity of the labeled peptide.
Flow Rate	1 mL/min (analytical), 10-20 mL/min (preparative)
Detection	UV at 220 nm (peptide backbone) and the absorbance maximum of the dye.

Table 4: Expected Mass Shift Upon Labeling with Common Dyes

Fluorescent Dye	Chemical Formula of Alkyne-Dye	Mass Shift (Δm/z)
FAM Alkyne	C₂₈H₁₉NO₇	+497.12
TAMRA Alkyne	C₃₀H₂₇N₃O₅	+513.20
Cy5 Alkyne	(Varies by supplier)	Typically +600 to +750

Note: The exact mass shift should be calculated based on the molecular formula of the specific alkyne-dye used.

Mandatory Visualizations

Caption: Overall experimental workflow for the synthesis and fluorescent labeling of peptides using Fmoc-D-Lys(N3)-OH.

References

• 1. Specific and quantitative labeling of biomolecules using click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Peptide fluorescent labeling - SB-PEPTIDE - Peptide engineering [sb-peptide.com]

Application of Fmoc-D-Lys(N3)-OH in Peptide-Drug Conjugate Development

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Fmoc-D-Lys(N3)-OH is a synthetically modified amino acid that has become an indispensable tool in the development of next-generation targeted therapeutics, particularly peptide-drug conjugates (PDCs).[1] This building block incorporates a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the α-amino group, making it fully compatible with standard solid-phase peptide synthesis (SPPS) protocols.[1][2] The key feature of this amino acid is the presence of an azide (-N3) group on the side chain of D-lysine. This azide moiety is stable under the conditions of Fmoc-based peptide synthesis but serves as a versatile chemical handle for the site-specific conjugation of various molecules through bioorthogonal "click chemistry" reactions.[1]

The use of Fmoc-D-Lys(N3)-OH offers several advantages in PDC development. It allows for the precise, site-specific incorporation of a conjugation handle into the peptide sequence. This is crucial for producing homogeneous PDCs with a defined drug-to-peptide ratio, which is a critical quality attribute for therapeutic efficacy and safety. The azide group's bioorthogonality ensures that the subsequent conjugation reaction is highly selective and does not interfere with other functional groups within the peptide.

The most common conjugation strategy utilizing the azide handle is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a type of "click chemistry" reaction.[3] This reaction forms a stable triazole linkage between the azide-containing peptide and an alkyne-functionalized drug molecule.[3] The CuAAC reaction is known for its high efficiency, typically achieving conjugation efficiencies of over 95%, and can be performed under mild, aqueous conditions, which is beneficial for preserving the integrity of both the peptide and the drug.[4][5]

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) incorporating Fmoc-D-Lys(N3)-OH

This protocol describes the manual Fmoc-based solid-phase synthesis of a peptide containing an azido-lysine residue.

1. Resin Preparation:

• Swell Rink Amide resin (or other suitable resin) in N,N-dimethylformamide (DMF) for 1-2 hours in a reaction vessel.

2. Fmoc Deprotection:

• Drain the DMF from the swollen resin.

• Add a solution of 20% piperidine in DMF to the resin.

• Agitate the mixture for 5 minutes, then drain.

• Repeat the 20% piperidine in DMF treatment for 15 minutes, then drain.

• Wash the resin thoroughly with DMF (5 times), isopropanol (IPA) (3 times), and finally DMF (5 times).

3. Amino Acid Coupling (for standard amino acids):

• In a separate vial, dissolve the Fmoc-protected amino acid (3 equivalents relative to resin loading), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

• Add DIPEA (6 equivalents) to the amino acid solution to activate it.

• Immediately add the activated amino acid solution to the deprotected resin.

• Agitate the reaction mixture for 1-2 hours at room temperature.

• Drain the coupling solution and wash the resin with DMF (5 times).

• Perform a Kaiser test to confirm the completion of the coupling reaction (a negative test indicates complete coupling).

4. Incorporation of Fmoc-D-Lys(N3)-OH:

• Follow the same procedure as in step 3, using Fmoc-D-Lys(N3)-OH as the amino acid to be coupled. Due to potential steric hindrance, the coupling time can be extended to 4 hours or a double coupling can be performed if necessary.

5. Peptide Chain Elongation:

• Repeat steps 2 and 3 (or 4 for the azido-lysine position) for each subsequent amino acid in the desired peptide sequence.

6. Final Fmoc Deprotection:

• After the final amino acid has been coupled, perform the Fmoc deprotection as described in step 2.

7. Cleavage and Deprotection:

• Wash the final peptide-resin with DMF, followed by dichloromethane (DCM).

• Dry the resin under vacuum.

• Add a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane (TIS)) to the resin.

• Agitate the mixture for 2-3 hours at room temperature.

• Filter the resin and collect the filtrate containing the crude peptide.

• Precipitate the crude peptide by adding cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

• Dry the crude peptide pellet under vacuum.

Protocol 2: On-Resin Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the conjugation of an alkyne-functionalized drug to the azide-containing peptide while it is still attached to the solid support.

1. Resin Preparation:

• Swell the azide-functionalized peptide-resin in DMF.

2. Preparation of the Click-Chemistry Reaction Mixture:

• In a separate vial, dissolve the alkyne-functionalized drug (5 equivalents relative to the peptide on resin) in a mixture of DMF and water (e.g., 4:1 v/v).

• Prepare a fresh solution of Sodium Ascorbate (10 equivalents) in water.

• Prepare a solution of Copper (II) Sulfate pentahydrate (CuSO4·5H2O) (1 equivalent) in water.

3. On-Resin Conjugation:

• Add the alkyne-drug solution to the swollen peptide-resin.

• Add the Sodium Ascorbate solution to the reaction vessel.

• Finally, add the CuSO4 solution to initiate the reaction.

• Agitate the reaction mixture at room temperature for 12-24 hours, protected from light.

4. Washing:

• Drain the reaction solution.

• Wash the resin thoroughly with DMF, water, a solution of 0.5% diisopropylethylamine in DMF, and finally DMF and DCM.

5. Cleavage and Purification:

• Cleave the peptide-drug conjugate from the resin and deprotect the side chains as described in Protocol 1, step 7.

• Purify the crude PDC using reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 3: Purification and Characterization of the Peptide-Drug Conjugate

1. RP-HPLC Purification:

• Dissolve the crude PDC in a suitable solvent (e.g., a mixture of water and acetonitrile with 0.1% TFA).

• Purify the PDC using a preparative RP-HPLC system with a C18 column.

• Use a linear gradient of acetonitrile in water (both containing 0.1% TFA). The specific gradient will depend on the hydrophobicity of the PDC.

• Collect fractions and analyze them by analytical RP-HPLC and mass spectrometry.

• Pool the pure fractions and lyophilize to obtain the final purified PDC.

2. Characterization:

• Analytical RP-HPLC: Assess the purity of the final product. A single sharp peak is indicative of high purity.

• Mass Spectrometry (e.g., ESI-MS or MALDI-TOF): Confirm the identity of the PDC by comparing the observed molecular weight with the calculated molecular weight.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained during the synthesis and characterization of PDCs using Fmoc-D-Lys(N3)-OH.

Parameter	Typical Value	Method of Determination
SPPS Coupling Efficiency
Standard Amino Acids	>99%	Kaiser Test
Fmoc-D-Lys(N3)-OH	>98%	Kaiser Test
Overall Peptide Yield (crude)	70-90%	Gravimetric
CuAAC Conjugation Efficiency	>95%	RP-HPLC, LC-MS
PDC Purity (after HPLC)	>98%	Analytical RP-HPLC

Table 1: Summary of typical yields and efficiencies in PDC synthesis.

Analysis	Parameter	Result
Analytical RP-HPLC	Retention Time (tR)	Dependent on peptide and drug properties.
Purity	>98% (area under the curve)
Mass Spectrometry	[M+H]+ observed	Matches calculated mass ± 0.5 Da
[M+H]+ calculated	Based on the chemical formula of the PDC.

Table 2: Representative characterization data for a purified PDC.

Visualizations

Caption: Experimental workflow for the synthesis of a peptide-drug conjugate.

Caption: Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Caption: Mechanism of action for a HER2-targeting peptide-drug conjugate.

References

• 1. chempep.com [chempep.com]
• 2. "Peptide-drug conjugate for Her2-targeted drug delivery" by Yan Wang [scholarlycommons.pacific.edu]
• 3. jpt.com [jpt.com]
• 4. Peptide Conjugation via CuAAC ‘Click’ Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Site-Specific Protein Modification Using Fmoc-D-Lys(N3)-OH: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Site-specific modification of proteins is a powerful tool in chemical biology and drug development, enabling the precise installation of functional moieties such as fluorescent probes, polyethylene glycol (PEG), and cytotoxic drugs. The unnatural amino acid, Fmoc-D-Lys(N3)-OH, serves as a versatile building block for achieving this precision. Incorporated into peptides and proteins via standard solid-phase peptide synthesis (SPPS), the azide group on the lysine side chain acts as a bioorthogonal handle. This chemical handle is inert to most biological functional groups, allowing for highly selective modification through "click chemistry" reactions, namely the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). These reactions are characterized by their high efficiency, specificity, and biocompatibility, making them ideal for a wide range of bioconjugation applications.[1][2][3]

This document provides detailed application notes and protocols for the incorporation of Fmoc-D-Lys(N3)-OH into synthetic peptides and subsequent site-specific modification via CuAAC and SPAAC reactions.

Data Presentation

Table 1: Typical Yield and Purity for Solid-Phase Peptide Synthesis (SPPS) Incorporating Fmoc-D-Lys(N3)-OH

Peptide Sequence Example	Coupling Method	Crude Purity (%)	Purified Yield (%)	Reference
Ac-Tyr-Gly-Gly-Phe-Lys(N3)-Arg-Arg-NH2	HCTU/DIPEA	~85	~40-50	Adapted from[4]
H-Gly-His-Trp-Ser-Tyr-Gly-Lys(N3)-Arg-Pro-Gly-NH2	COMU/DIPEA	~78-90	~35-45	Adapted from[4]
H-His-D-Trp-Ala-Trp-D-Phe-Lys(N3)-NH2	HATU/DIPEA	~86-94	~50-60	Adapted from[4]

Note: Yields and purities are dependent on the specific peptide sequence, synthesis scale, and purification methods.

Table 2: Comparison of On-Resin CuAAC and Solution-Phase SPAAC Reaction Conditions and Efficiency

Parameter	On-Resin CuAAC	Solution-Phase SPAAC
Reaction Principle	Copper(I)-catalyzed cycloaddition between an azide and a terminal alkyne.	Strain-promoted cycloaddition between an azide and a cyclooctyne (e.g., DBCO).[5]
Catalyst	Copper(I) source (e.g., CuSO4 with a reducing agent like sodium ascorbate, or CuBr).[6][7]	None (reaction is driven by ring strain).[5]
Typical Alkyne Reagent	Terminal alkyne-functionalized molecule (e.g., alkyne-fluorophore).	Strain-promoted alkyne (e.g., DBCO-fluorophore).[8]
Typical Reaction Solvent	DMF/water or DMSO/water mixtures.[6]	Aqueous buffers (e.g., PBS).[8][9]
Reaction Time	1-4 hours.	1-12 hours.[9][10]
Reaction Temperature	Room temperature.	Room temperature or 4°C.[9][10]
Typical Molar Excess of Alkyne Reagent	2-5 equivalents.	5-20 equivalents.[8]
Reported Efficiency/Yield	Often >90% conversion.[11]	Typically high, can be quantitative.[12][13]
Key Advantage	Fast reaction kinetics.	Biocompatible (no cytotoxic copper catalyst), suitable for live-cell applications.[5]
Key Disadvantage	Potential cytotoxicity of copper catalyst.	Slower kinetics compared to CuAAC.

Experimental Workflows and Logical Relationships

General Workflow for Site-Specific Protein Modification

Caption: General workflow for site-specific peptide/protein modification.

Logical Diagram of Click Chemistry Reactions

Caption: Comparison of CuAAC and SPAAC click chemistry reactions.

Experimental Protocols

Protocol 1: Incorporation of Fmoc-D-Lys(N3)-OH into a Peptide via Fmoc-SPPS

This protocol describes the manual solid-phase synthesis of a peptide containing an azido-lysine residue.

Materials:

• Rink Amide resin

• Fmoc-protected amino acids

• Fmoc-D-Lys(N3)-OH

• Coupling reagents: HCTU (O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Fmoc deprotection solution: 20% (v/v) piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), Diethyl ether

• Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H2O

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 5 minutes.

  • Drain the solution and repeat the treatment for 15 minutes.

  • Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-amino acid (3 equivalents relative to resin loading) and HCTU (2.9 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the mixture to activate the amino acid.

  • Immediately add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 1-2 hours at room temperature.

  • Perform a Kaiser test to ensure complete coupling (beads should be colorless).

  • Wash the resin with DMF (5x), DCM (3x), and DMF (3x).

• Incorporation of Fmoc-D-Lys(N3)-OH: Repeat step 3 using Fmoc-D-Lys(N3)-OH as the amino acid to be coupled.

• Chain Elongation: Repeat steps 2 and 3 for each subsequent amino acid in the peptide sequence.

• Final Fmoc Deprotection: After the final coupling step, perform a final Fmoc deprotection as described in step 2.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry under a stream of nitrogen.

  • Treat the resin with the cleavage cocktail for 2-3 hours at room temperature.

  • Filter the cleavage solution to separate it from the resin beads.

• Peptide Precipitation and Purification:

  • Precipitate the crude peptide by adding the cleavage solution to cold diethyl ether.

  • Centrifuge to pellet the peptide, wash the pellet with cold diethyl ether, and dry.

  • Purify the crude peptide by reverse-phase HPLC.

  • Characterize the purified peptide by mass spectrometry and analytical HPLC.[14][15][16][17]

Protocol 2: On-Resin Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the conjugation of an alkyne-containing fluorescent dye to a resin-bound peptide with an azido-lysine residue.

Materials:

• Azide-functionalized peptide-resin

• Alkyne-functionalized fluorescent dye (e.g., Alkyne-TAMRA)

• Copper(I) source: Copper(II) sulfate (CuSO4)

• Reducing agent: Sodium ascorbate

• Ligand (optional but recommended): Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Solvent: DMF/water (4:1 v/v)

Procedure:

• Resin Swelling: Swell the azide-functionalized peptide-resin in the DMF/water solvent mixture for 30 minutes.

• Prepare Click Reaction Cocktail:

  • In a separate vial, dissolve the alkyne-dye (2-5 equivalents) in the DMF/water mixture.

  • Add CuSO4 (0.1 equivalents) and sodium ascorbate (0.5 equivalents). If using a ligand, add THPTA (0.2 equivalents).

  • Vortex the mixture until all components are dissolved.

• On-Resin Click Reaction:

  • Add the click reaction cocktail to the swollen peptide-resin.

  • Agitate the mixture at room temperature for 1-4 hours, protected from light.

• Washing:

  • Drain the reaction solution.

  • Wash the resin with the DMF/water mixture (3x), followed by DMF (3x) and DCM (3x).

• Cleavage and Purification: Cleave the labeled peptide from the resin and purify by HPLC as described in Protocol 1.

Protocol 3: Solution-Phase Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol describes the conjugation of a DBCO-functionalized molecule to a purified azide-containing protein in solution.

Materials:

• Purified azide-modified protein in an appropriate buffer (e.g., PBS, pH 7.4)

• DBCO-functionalized molecule (e.g., DBCO-PEG-biotin)

• Anhydrous DMSO

• Purification columns (e.g., desalting or size-exclusion chromatography)

Procedure:

• Prepare Reactant Solutions:

  • Prepare a stock solution of the DBCO-functionalized molecule in DMSO at a concentration of 1-10 mM.

  • Ensure the azide-modified protein solution is at a known concentration (e.g., 1-5 mg/mL) in the chosen buffer.

• Initiate the Reaction:

  • In a reaction vial, add the protein solution.

  • While gently stirring, add the required volume of the DBCO-molecule stock solution. A 5- to 20-fold molar excess of the DBCO molecule over the protein is typically used.[8]

• Incubation: Incubate the reaction mixture for 1-12 hours at room temperature or 4°C, protected from light. The optimal time should be determined empirically.[9][10]

• Purification: Remove the excess, unreacted DBCO-molecule using a desalting or size-exclusion chromatography column appropriate for the size of the protein.

• Characterization: Characterize the purified protein conjugate by mass spectrometry to confirm the modification and by a functional assay to ensure the protein's activity is retained.

Application in Studying Signaling Pathways: G-Protein Coupled Receptors (GPCRs)

Site-specific modification of proteins using Fmoc-D-Lys(N3)-OH is a powerful technique to investigate complex biological processes like G-protein coupled receptor (GPCR) signaling. GPCRs are the largest family of membrane receptors and are crucial drug targets.[18][19] By incorporating an azide handle into a GPCR or its ligand, researchers can attach various probes to study receptor function, trafficking, and interactions.

For example, a fluorescent dye can be "clicked" onto an azide-modified GPCR to visualize its localization, internalization, and recycling in living cells using fluorescence microscopy. Alternatively, a photo-crosslinker can be attached to an azide-modified ligand to identify its binding site on the receptor or to capture interacting proteins in the signaling complex.[20]

Caption: Simplified G-Protein Coupled Receptor (GPCR) signaling pathway.

This diagram illustrates the canonical GPCR signaling cascade. The incorporation of Fmoc-D-Lys(N3)-OH into either the ligand or the receptor itself allows for the attachment of probes to dissect this pathway with high precision. For instance, attaching a fluorescent probe would allow for the study of ligand-receptor binding kinetics or receptor trafficking, while conjugating a biotin tag would enable the pull-down and identification of interacting proteins in the signaling complex.[21][22]

References

• 1. chempep.com [chempep.com]
• 2. chemimpex.com [chemimpex.com]
• 3. nbinno.com [nbinno.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. benchchem.com [benchchem.com]
• 7. Peptide Conjugation via CuAAC ‘Click’ Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. interchim.fr [interchim.fr]
• 10. docs.aatbio.com [docs.aatbio.com]
• 11. mdpi.com [mdpi.com]
• 12. Specific and quantitative labeling of biomolecules using click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 15. peptide.com [peptide.com]
• 16. researchgate.net [researchgate.net]
• 17. Removable dialkoxybenzyl linker for enhanced HPLC purification of peptide hydrazides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01918K [pubs.rsc.org]
• 18. blog.addgene.org [blog.addgene.org]
• 19. Structure, function and drug discovery of GPCR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 20. youtube.com [youtube.com]
• 21. Quantitative approaches for studying G protein-coupled receptor signalling and pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Post-Translational Modifications of G Protein–Coupled Receptors Revealed by Proteomics and Structural Biology - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Fmoc Deprotection of Peptides Containing Fmoc-D-Lys(N3)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of non-canonical amino acids, such as Fmoc-D-Lys(N3)-OH, into peptides is a powerful strategy for introducing novel functionalities. The azide moiety on the lysine side chain serves as a versatile chemical handle for bioconjugation via "click chemistry," enabling the attachment of various molecules like fluorescent dyes, imaging agents, and drug payloads. A critical step in solid-phase peptide synthesis (SPPS) is the removal of the fluorenylmethyloxycarbonyl (Fmoc) protecting group. This document provides detailed application notes and protocols for the efficient and safe Fmoc deprotection of peptides containing Fmoc-D-Lys(N3)-OH, with a focus on maintaining the integrity of the azide functional group.

The azide group is generally stable under standard Fmoc-SPPS conditions, including the iterative cycles of Fmoc deprotection with piperidine and coupling reactions.[1] However, careful consideration of the reaction conditions is necessary to prevent potential side reactions, particularly during the final cleavage and deprotection steps.

Key Considerations for Fmoc Deprotection

While the azide group is robust, certain conditions can lead to its degradation. The primary concern is the reduction of the azide to a primary amine, which can occur during the final cleavage from the solid support if inappropriate scavengers are used.[1][2] Thiol-based scavengers, such as 1,2-ethanedithiol (EDT), are known to be strong reducing agents in acidic environments and should be avoided.[2]

A sequence-specific elimination of the azide ion has been reported for peptides with an N-terminal α-azidoaspartate residue during Fmoc removal, but this is not a general concern for peptides containing azido-lysine.[1][3]

Experimental Protocols

Standard Fmoc Deprotection Protocol

This protocol is suitable for the iterative removal of the Fmoc group during the elongation of the peptide chain on the solid support.

Materials:

• Peptide-resin functionalized with Fmoc-D-Lys(N3)-OH

• 20% (v/v) Piperidine in N,N-Dimethylformamide (DMF)

• DMF for washing

Procedure:

• Swell the peptide-resin in DMF for at least 30 minutes.

• Drain the DMF from the reaction vessel.

• Add the 20% piperidine in DMF solution to the resin.

• Agitate the mixture at room temperature for 5-20 minutes. The reaction time may need to be optimized based on the peptide sequence and the presence of sterically hindered amino acids.

• Drain the deprotection solution.

• Repeat steps 3-5 for a second deprotection treatment to ensure complete removal of the Fmoc group.

• Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine and the dibenzofulvene-piperidine adduct.

• The resin is now ready for the coupling of the next Fmoc-protected amino acid.

Data Presentation

The following table summarizes the recommended reagents and conditions for the Fmoc deprotection and final cleavage of peptides containing azido-lysine.

Step	Reagent/Condition	Concentration	Time	Key Considerations
Iterative Fmoc Deprotection	Piperidine in DMF	20% (v/v)	2 x 5-10 min	Standard condition; generally safe for the azide group.[1][2]
Final Cleavage & Deprotection	Trifluoroacetic acid (TFA)	95%	2-4 hours	Standard cleavage reagent.
Scavengers (Azide Compatible)	Triisopropylsilane (TIS)	2.5% (v/v)	During cleavage	Recommended to prevent azide reduction.[2]
Dithiothreitol (DTT)	2.5% (w/v)	During cleavage	A safer thiol-based scavenger alternative to EDT.[2]
Scavengers (to AVOID)	1,2-Ethanedithiol (EDT)	-	-	Potent reducing agent for azides in acidic conditions.[2]

Visualizations

Experimental Workflow for Fmoc Deprotection

The following diagram illustrates the standard workflow for the iterative Fmoc deprotection of a peptide containing Fmoc-D-Lys(N3)-OH on a solid support.

Caption: Standard workflow for iterative Fmoc deprotection.

Logical Relationship of Reagents in Final Cleavage

This diagram shows the logical relationship and compatibility of different reagents used in the final cleavage and deprotection step for peptides containing azido-lysine.

Caption: Reagent compatibility for final peptide cleavage.

Conclusion

The incorporation of Fmoc-D-Lys(N3)-OH into peptides is a straightforward process when standard Fmoc-SPPS protocols are employed for chain elongation. The azide functionality is stable to the basic conditions of iterative Fmoc deprotection with piperidine. The most critical step for preserving the azide group is the final cleavage from the resin, where the choice of scavengers is paramount. By avoiding strong reducing agents like EDT and opting for scavengers such as TIS, researchers can successfully synthesize azide-containing peptides with high fidelity, ready for subsequent bioconjugation reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Incorporation of Fmoc-D-Lys(N3)-OH into Peptide Nucleic Acids (PNAs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peptide Nucleic Acids (PNAs) are synthetic DNA mimics that exhibit exceptional binding affinity and specificity to complementary nucleic acid sequences.[1] Their neutral N-(2-aminoethyl)glycine backbone renders them resistant to enzymatic degradation, making them promising candidates for therapeutic and diagnostic applications. The functionalization of PNAs with moieties such as fluorophores, cell-penetrating peptides (CPPs), or therapeutic agents can significantly enhance their utility.

The incorporation of Fmoc-D-Lys(N3)-OH provides a versatile handle for the post-synthetic modification of PNAs. The azide group on the lysine side chain is stable throughout standard Fmoc-based solid-phase PNA synthesis and serves as a reactive site for bioorthogonal "click chemistry," specifically the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[2] This allows for the site-specific conjugation of a wide range of molecules to the PNA oligomer, enabling the development of advanced PNA-based tools for research and drug development.

Key Applications

The site-specific introduction of an azide functionality via Fmoc-D-Lys(N3)-OH allows for the tailored modification of PNA oligomers for a variety of applications:

• Targeted Drug Delivery: Conjugation of PNAs to CPPs or other targeting ligands to improve cellular uptake and delivery of PNA-based therapeutics.

• Molecular Imaging and Diagnostics: Attachment of fluorescent dyes or other imaging agents for the sensitive and specific detection of nucleic acid sequences in vitro and in vivo.[2]

• Development of Novel Therapeutics: Functionalization with small molecule drugs, photosensitizers, or other bioactive molecules to create potent and targeted therapeutic agents.

• Biomaterial Science: Immobilization of PNAs on surfaces or nanoparticles for the development of biosensors and other advanced materials.

Data Presentation: Synthesis and Modification Efficiency

While specific yields can be sequence-dependent, the following tables provide representative data for the key steps in the synthesis and modification of azide-containing PNAs.

Table 1: Representative Coupling Efficiencies in Solid-Phase PNA Synthesis

Monomer Type	Coupling Conditions	Typical Coupling Efficiency (%)	Reference
Standard Fmoc-PNA Monomers	HATU/DIPEA, 30-60 min	>99%	[3]
Fmoc-D-Lys(N3)-OH *	HATU/DIPEA, 2 hours	>95% (estimated)	[4]
Other Modified Monomers	Extended coupling times	95-99%	[5]

Note: Quantitative data for Fmoc-D-Lys(N3)-OH specifically is not widely published; however, similar modified amino acids show high coupling efficiencies with extended reaction times.

Table 2: Comparison of PNA Post-Synthetic Modification Strategies

Modification Strategy	Functional Groups	Typical Conjugation Yield (%)	Linkage Stability	Key Advantages	Key Disadvantages
CuAAC ("Click" Chemistry)	Azide + Alkyne	>90%	Stable triazole	High efficiency, bioorthogonal, high yield	Requires copper catalyst which can be toxic to cells
Thiol-Maleimide Coupling	Thiol + Maleimide	60-95%	Stable thioether	Catalyst-free, rapid reaction	Maleimides can be unstable at high pH
Native Chemical Ligation	Thioester + N-terminal Cysteine	70-95%	Native amide bond	Forms a native peptide bond	Requires an N-terminal cysteine

Experimental Protocols

The following protocols provide a detailed methodology for the incorporation of Fmoc-D-Lys(N3)-OH into a PNA sequence and its subsequent modification via on-resin click chemistry.

Protocol 1: Solid-Phase Synthesis of Azide-Modified PNA

This protocol describes the synthesis of a PNA oligomer with Fmoc-D-Lys(N3)-OH at the N-terminus using a standard Fmoc solid-phase synthesis strategy.

Materials and Reagents:

• Rink Amide resin

• Fmoc-protected PNA monomers (A, C, G, T)

• Fmoc-D-Lys(N3)-OH

• N,N-Dimethylformamide (DMF)

• Piperidine

• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Acetic Anhydride

• Pyridine

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• m-Cresol

• Diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1-2 hours in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• PNA Monomer Coupling:

  • Pre-activate the Fmoc-PNA monomer (3 eq.) with HATU (2.9 eq.) and DIPEA (6 eq.) in DMF for 2-3 minutes.

  • Add the activated monomer solution to the resin and agitate for 1-2 hours at room temperature.

  • Wash the resin as in step 2.

• Repeat Synthesis Cycle: Repeat steps 2 and 3 for each PNA monomer in the sequence.

• Incorporation of Fmoc-D-Lys(N3)-OH:

  • After the final PNA monomer coupling and subsequent Fmoc deprotection, pre-activate Fmoc-D-Lys(N3)-OH (3 eq.) with HATU (2.9 eq.) and DIPEA (6 eq.) in DMF.

  • Add the activated amino acid solution to the resin and agitate for 2-4 hours to ensure complete coupling.[4]

  • Wash the resin as in step 2.

• Final Fmoc Deprotection: Treat the resin with 20% piperidine in DMF as described in step 2 to remove the final Fmoc group.

Workflow for Solid-Phase Synthesis of Azide-Modified PNA.

Protocol 2: On-Resin Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol details the conjugation of an alkyne-containing molecule to the resin-bound azide-modified PNA.

Materials and Reagents:

• Resin-bound azide-modified PNA (from Protocol 1)

• Alkyne-functionalized molecule (e.g., alkyne-dye, alkyne-peptide)

• Copper(II) sulfate (CuSO4)

• Sodium ascorbate

• Tris(benzyltriazolylmethyl)amine (TBTA) or other Cu(I) stabilizing ligand

• DMF/Water or other suitable solvent system

Procedure:

• Prepare Click Reaction Cocktail:

  • In a microcentrifuge tube, dissolve the alkyne-functionalized molecule (5-10 eq.) in a suitable solvent (e.g., DMF/water).

  • Add the copper source (e.g., CuSO4, 1-2 eq.) and the reducing agent (sodium ascorbate, 5-10 eq.).

  • Add the ligand (e.g., TBTA, 1-2 eq.) to stabilize the Cu(I) oxidation state.

  • Vortex the mixture until all components are dissolved.

• On-Resin Click Reaction:

  • Add the click reaction cocktail to the resin-bound PNA.

  • Agitate the mixture at room temperature for 4-12 hours. The reaction can be monitored by cleaving a small sample of the resin and analyzing by mass spectrometry.

• Washing: After the reaction is complete, drain the reaction vessel and wash the resin extensively with the reaction solvent, water, and DMF to remove copper salts and excess reagents.

Workflow for On-Resin CuAAC Click Reaction.

Protocol 3: Cleavage, Deprotection, and Purification

This protocol describes the final steps to obtain the purified PNA conjugate.

Materials and Reagents:

• Resin-bound PNA conjugate (from Protocol 2)

• TFA/m-cresol cleavage cocktail (e.g., 95:5 v/v)

• Cold diethyl ether

• Reverse-phase HPLC system

Procedure:

• Resin Preparation: Wash the resin with DCM and dry under a stream of nitrogen.

• Cleavage and Deprotection: Treat the resin with the TFA/m-cresol cleavage cocktail for 2 hours at room temperature.

• Precipitation: Filter the cleavage solution and precipitate the crude PNA conjugate by adding cold diethyl ether. Centrifuge to pellet the PNA, wash the pellet with cold diethyl ether, and dry the pellet.

• Purification: Purify the crude PNA conjugate by reverse-phase HPLC.

• Analysis: Confirm the identity and purity of the final product by mass spectrometry (e.g., ESI-MS or MALDI-TOF) and analytical HPLC.

Conclusion

The incorporation of Fmoc-D-Lys(N3)-OH into PNA oligomers is a robust and efficient method for introducing a versatile chemical handle for post-synthetic modification. The azide group's stability during solid-phase synthesis and its high reactivity in click chemistry reactions make it an invaluable tool for the development of sophisticated PNA conjugates for a wide array of applications in research, diagnostics, and therapeutics. The detailed protocols provided herein offer a comprehensive guide for the successful synthesis and functionalization of azide-modified PNAs.

References

• 1. luxembourg-bio.com [luxembourg-bio.com]
• 2. academic.oup.com [academic.oup.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. The challenge of peptide nucleic acid synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00049K [pubs.rsc.org]

Application Notes and Protocols for On-Resin Click Chemistry with Fmoc-D-Lys(N3)-OH Modified Peptides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing on-resin click chemistry on peptides modified with Fmoc-D-Lys(N₃)-OH. This powerful technique allows for the site-specific conjugation of a wide array of molecules to peptides, including fluorescent probes, polyethylene glycol (PEG), and cytotoxic drugs, directly on the solid-phase support. The use of Fmoc-D-Lys(N₃)-OH, an unnatural amino acid, introduces a bioorthogonal azide handle into the peptide sequence during standard Fmoc-based solid-phase peptide synthesis (SPPS). This azide group is stable throughout the synthesis and can be selectively reacted with an alkyne-containing molecule via the highly efficient and specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

Introduction to On-Resin Click Chemistry

Click chemistry, a term coined by K.B. Sharpless, refers to a class of reactions that are rapid, high-yielding, and produce minimal byproducts.[1][2] The most prominent example of click chemistry in bioconjugation is the CuAAC reaction, which forms a stable 1,4-disubstituted 1,2,3-triazole linkage between an azide and a terminal alkyne.[1][2][3] Performing this reaction on-resin, while the peptide is still attached to the solid support, offers several advantages:

• Simplified Purification: Excess reagents and the copper catalyst can be easily washed away from the resin-bound peptide, simplifying the purification process.[4]

• High Reaction Efficiency: The pseudo-dilution effect on the solid support can favor intramolecular reactions and drive intermolecular reactions to completion.

• Compatibility: The azide functional group is stable under the conditions of Fmoc-based SPPS, allowing for its incorporation at any desired position in the peptide sequence.[1]

Fmoc-D-Lys(N₃)-OH is a versatile building block for introducing the azide functionality. The Fmoc protecting group is compatible with standard SPPS protocols, and the azide-bearing side chain provides a reactive handle for subsequent click chemistry modifications.

Data Presentation

The efficiency of the on-resin CuAAC reaction can be influenced by several factors, including the choice of copper source, ligand, solvent, and reaction time. While yields are typically high, optimization may be necessary for specific peptide sequences and conjugation partners. The following table summarizes typical reaction conditions and expected outcomes for on-resin CuAAC with azide-modified peptides.

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
Copper Source (eq.)	CuSO₄·5H₂O (0.1-0.5)	CuI (1-2)	CuBr (1)	Copper wire
Reducing Agent (eq.)	Sodium Ascorbate (1-5)	N/A	Sodium Ascorbate (0.8)	N/A
Ligand	THPTA or TBTA	None	None	None
Base (eq.)	DIPEA (5-10)	DIPEA (10)	DIPEA (10)	None
Solvent	DMF/H₂O (4:1)	DMF or THF	DMF	DMF
Alkyne (eq.)	5-10	5-10	5	5-10
Temperature	Room Temperature	Room Temperature	60°C (Microwave)	50°C
Reaction Time	4-16 hours	4-16 hours	20 minutes	5 hours
Expected Conversion	>95%	>95%	>95%	~100%

Note: Equivalents (eq.) are relative to the resin loading. Reaction times and yields are highly dependent on the specific peptide sequence, the steric hindrance of the alkyne, and the type of solid-phase resin used. Small-scale test reactions are recommended to optimize conditions for a specific system.

Experimental Protocols

Protocol 1: Incorporation of Fmoc-D-Lys(N₃)-OH into a Peptide Sequence via SPPS

This protocol describes the manual incorporation of Fmoc-D-Lys(N₃)-OH into a growing peptide chain on a solid support using standard Fmoc-based chemistry.

Materials:

• Fmoc-protected amino acid resin (e.g., Wang or Rink Amide resin)

• Fmoc-D-Lys(N₃)-OH

• Other required Fmoc-protected amino acids

• Coupling reagents: HBTU/HATU and DIPEA

• Fmoc deprotection solution: 20% piperidine in DMF

• Solvents: DMF, DCM

• Washing solutions: DMF, DCM, Isopropanol

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes to remove the Fmoc protecting group.

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (3-5 equivalents relative to resin loading), HBTU/HATU (3-5 equivalents), and DIPEA (6-10 equivalents) in DMF.

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

• Repeat Synthesis Cycle: Repeat steps 2-4 for each amino acid in the peptide sequence. For the incorporation of Fmoc-D-Lys(N₃)-OH, follow the same coupling procedure as for other amino acids.

• Final Fmoc Deprotection: After the final amino acid has been coupled, perform a final Fmoc deprotection (step 2).

• Washing: Wash the resin-bound peptide extensively with DMF, DCM, and finally isopropanol, then dry under vacuum.

Protocol 2: On-Resin Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol outlines a general procedure for performing the on-resin click reaction between the azide-functionalized peptide and an alkyne-containing molecule.

Materials:

• Azide-functionalized peptide-resin (from Protocol 1)

• Alkyne-containing molecule (5-10 equivalents)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1-0.5 equivalents)

• Sodium ascorbate (1-5 equivalents)

• Solvent: DMF/H₂O (4:1 v/v)

• Washing solutions: DMF, DCM, Methanol, and a copper-chelating wash (e.g., 0.1 M ammonium acetate in DMF)

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the azide-functionalized peptide-resin in the DMF/H₂O solvent mixture for at least 30 minutes.

• Reaction Mixture Preparation: In the reaction vessel, add the alkyne-containing molecule dissolved in the DMF/H₂O solvent.

• Catalyst Addition: Add the sodium ascorbate, followed by the CuSO₄·5H₂O. The solution should turn a yellow-orange color, indicating the presence of Cu(I).

• Reaction Incubation: Gently agitate the reaction mixture at room temperature for 4-16 hours. The reaction progress can be monitored by taking a small sample of the resin, cleaving the peptide, and analyzing by LC-MS.

• Washing: Once the reaction is complete, wash the resin thoroughly with the reaction solvent, followed by the copper-chelating wash to remove residual copper, then with DMF, DCM, and methanol.

• Drying: Dry the resin under vacuum.

• Cleavage and Deprotection: Cleave the modified peptide from the resin and remove side-chain protecting groups using a standard cleavage cocktail.

• Purification: Purify the crude product by reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations

Caption: Experimental workflow for on-resin peptide modification.

Caption: Canonical RET signaling pathway activation.

Application in Drug Discovery: Targeting the RET Signaling Pathway

The REarranged during Transfection (RET) proto-oncogene encodes a receptor tyrosine kinase that plays a crucial role in cell growth, differentiation, and survival.[5] Dysregulation of the RET signaling pathway is implicated in various cancers.[5] The physiological activation of RET is initiated by the binding of a dimeric glial cell line-derived neurotrophic factor (GDNF) family ligand to its co-receptor, which in turn induces the dimerization and autophosphorylation of the RET receptor.[6][7]

Peptides modified using on-resin click chemistry with Fmoc-D-Lys(N₃)-OH can be designed to mimic the dimeric nature of the GDNF ligand.[8] For instance, a peptide sequence derived from GDNF can be synthesized with an azido-lysine residue. Following synthesis, an alkyne-functionalized linker can be "clicked" onto two of these peptide chains, creating a dimeric construct. Alternatively, a peptide containing both an azido-lysine and a propargylglycine can be cyclized on-resin to create a conformationally constrained monomer that mimics a specific binding epitope.[9] Such synthetic peptide mimics can be used as tools to study the RET signaling pathway or as potential therapeutic agents to either activate or inhibit the receptor, depending on their design.[8] The ability to rapidly synthesize and modify these peptides using on-resin click chemistry accelerates the drug discovery process for RET-associated diseases.

References

• 1. peptide.com [peptide.com]
• 2. researchgate.net [researchgate.net]
• 3. Peptide Conjugation via CuAAC ‘Click’ Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. On-resin peptide macrocyclization using thiol-ene click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peptides containing the MXXCW motif inhibit oncogenic RET kinase activity with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | RET signaling pathway and RET inhibitors in human cancer [frontiersin.org]
• 7. RET receptor signaling: Function in development, metabolic disease, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Copper–ligand clusters dictate size of cyclized peptide formed during alkyne–azide cycloaddition on solid support - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Cyclic Peptides Using Fmoc-D-Lys(N3)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclic peptides have emerged as a promising class of therapeutic agents due to their enhanced metabolic stability, improved binding affinity, and increased selectivity for biological targets compared to their linear counterparts. The incorporation of non-natural amino acids, such as Fmoc-D-Lys(N3)-OH, provides a versatile handle for peptide cyclization through bioorthogonal "click chemistry." The azide moiety on the lysine side chain allows for efficient and specific cyclization via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), yielding a stable triazole linkage. This document provides detailed application notes and protocols for the synthesis, cyclization, and characterization of cyclic peptides utilizing Fmoc-D-Lys(N3)-OH.

Key Applications

The triazole-containing cyclic peptides synthesized using this methodology have broad applications in drug discovery and chemical biology, including:

• Inhibition of Protein-Protein Interactions (PPIs): The constrained conformation of cyclic peptides makes them ideal scaffolds for mimicking protein secondary structures (e.g., α-helices) and disrupting disease-relevant PPIs. A notable example is the inhibition of the β-catenin/B-cell lymphoma 9 (BCL9) interaction, a critical node in the Wnt signaling pathway implicated in various cancers.[1][2][3]

• Development of Novel Therapeutics: The enhanced stability and cell permeability of cyclic peptides make them attractive candidates for drug development against a range of diseases.[4][5]

• Biological Probes: Attachment of fluorescent dyes or other reporter molecules to the cyclic peptide scaffold allows for their use as probes in cellular imaging and diagnostic applications.

Experimental Workflows and Signaling Pathways

Below are diagrams illustrating the key experimental workflows for the synthesis of cyclic peptides and a representative signaling pathway where these peptides can be applied.

Figure 1: General workflow for the synthesis of cyclic peptides.

Figure 2: Inhibition of the Wnt signaling pathway.[1][2][3]

Data Presentation

The following tables summarize typical quantitative data for the synthesis and characterization of cyclic peptides using Fmoc-D-Lys(N3)-OH and a complementary alkyne-containing amino acid.

Table 1: Solid-Phase Peptide Synthesis (SPPS) Parameters

Parameter	Value/Range	Notes
Resin	Rink Amide or 2-Chlorotrityl Chloride Resin	Choice depends on desired C-terminal amide or acid.
Scale	0.1 - 1.0 mmol
Fmoc-Amino Acid Excess	3 - 5 equivalents	Relative to resin loading capacity.
Coupling Reagents	HBTU/DIPEA or DIC/Oxyma	3-5 equivalents.
Coupling Time	1 - 2 hours per amino acid	Monitored by Kaiser test.
Fmoc Deprotection	20% Piperidine in DMF	2 x 10-15 minutes.

Table 2: On-Resin and In-Solution CuAAC Cyclization Parameters

Parameter	On-Resin Cyclization	In-Solution Cyclization
Copper Source	CuI or CuSO₄/Sodium Ascorbate	CuI or CuSO₄/Sodium Ascorbate
Copper Equivalents	1 - 1.5 equivalents	1 - 1.5 equivalents
Ligand	TBTA or 2,6-Lutidine/DIPEA	TBTA
Solvent	DMF or DMSO/MeCN	DMF or MeCN/H₂O
Peptide Concentration	N/A (Resin-bound)	0.8 - 3.0 mM
Reaction Time	12 - 18 hours	12 - 18 hours
Temperature	Room Temperature	Room Temperature
Crude Purity	60 - 85%	70 - 95%
Isolated Yield	20 - 40% (after cleavage & purification)	30 - 60% (after purification)

Table 3: Purification and Characterization

Technique	Parameters	Purpose
RP-HPLC (Purification)	C18 column; Acetonitrile/Water gradient with 0.1% TFA	To purify the crude cyclic peptide from unreacted linear peptide and other impurities.[2]
LC-MS (Analysis)	C4 or C18 column; ESI-MS detection	To confirm the molecular weight and assess the purity of the final product.[6]
MALDI-TOF MS	To determine the precise molecular weight of the synthesized peptide.[2]
MS/MS	To confirm the amino acid sequence of the cyclic peptide through fragmentation analysis.

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of the Linear Peptide

This protocol describes the manual synthesis of a linear peptide containing Fmoc-D-Lys(N3)-OH and an alkyne-containing amino acid (e.g., Propargylglycine) using standard Fmoc chemistry.

• Resin Swelling: Swell the Rink Amide resin in N,N-dimethylformamide (DMF) for 30-60 minutes in a fritted reaction vessel.

• Fmoc Deprotection: Drain the DMF and add a 20% solution of piperidine in DMF to the resin. Agitate for 10-15 minutes. Drain and repeat for another 10-15 minutes. Wash the resin thoroughly with DMF (3x), isopropanol (IPA) (3x), and DMF (3x).

• Amino Acid Coupling: In a separate vial, dissolve the Fmoc-protected amino acid (3-5 eq.), HBTU (3-5 eq.), and HOBt (3-5 eq.) in DMF. Add DIPEA (6-10 eq.) and pre-activate for 5 minutes. Add the activated amino acid solution to the resin and agitate for 1-2 hours.

• Monitoring the Coupling: Perform a Kaiser test to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

• Washing: Drain the coupling solution and wash the resin with DMF (3x), DCM (3x), and DMF (3x).

• Chain Elongation: Repeat steps 2-5 for each amino acid in the sequence, incorporating Fmoc-D-Lys(N3)-OH and the alkyne-containing amino acid at the desired positions.

• Final Fmoc Deprotection: After the final amino acid coupling, perform a final Fmoc deprotection (step 2).

Protocol 2: On-Resin Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

• Resin Preparation: After synthesis of the linear peptide, wash the resin with DCM and then swell in DMF.

• Reaction Setup: In a reaction vessel, add the peptide-resin. In a separate vial, prepare the cyclization solution. For a 0.1 mmol scale synthesis, dissolve CuI (1.5 eq.) in deoxygenated DMF. Add 2,6-lutidine (5 eq.) and DIPEA (5 eq.).

• Cyclization Reaction: Add the cyclization solution to the resin. Seal the vessel and agitate at room temperature for 12-18 hours.

• Washing: Drain the reaction solution and wash the resin extensively with DMF (5x), IPA (3x), and DCM (3x).

• Drying: Dry the resin under vacuum.

Protocol 3: Cleavage and In-Solution Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

• Cleavage from Resin: Treat the dried linear peptide-resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) for 2-3 hours at room temperature.

• Peptide Precipitation: Precipitate the cleaved peptide in cold diethyl ether. Centrifuge to pellet the peptide and decant the ether.

• Purification of Linear Peptide: Purify the crude linear peptide by RP-HPLC.

• In-Solution Cyclization: Dissolve the purified linear peptide in a mixture of DMF and water. Add CuSO₄ (1.5 eq.) and sodium ascorbate (5 eq.). Stir the reaction at room temperature for 12-18 hours.

• Monitoring the Reaction: Monitor the progress of the cyclization by LC-MS.

Protocol 4: Purification and Characterization of the Cyclic Peptide

• Purification: Purify the crude cyclic peptide (from either on-resin or in-solution cyclization) by preparative RP-HPLC using a C18 column with a water/acetonitrile gradient containing 0.1% TFA.

• Fraction Analysis: Analyze the collected fractions by LC-MS to identify those containing the pure cyclic peptide.

• Lyophilization: Pool the pure fractions and lyophilize to obtain the final cyclic peptide as a white powder.

• Characterization: Confirm the identity and purity of the final product by analytical RP-HPLC and high-resolution mass spectrometry (e.g., MALDI-TOF or ESI-MS).[2] Further structural elucidation can be performed using MS/MS sequencing.

Conclusion

The use of Fmoc-D-Lys(N3)-OH in solid-phase peptide synthesis, coupled with copper-catalyzed azide-alkyne cycloaddition, provides a robust and efficient methodology for the generation of cyclic peptides. The resulting triazole-containing macrocycles are valuable tools in drug discovery and chemical biology, particularly for the modulation of protein-protein interactions. The protocols and data presented herein offer a comprehensive guide for researchers and scientists in this field.

References

• 1. pnas.org [pnas.org]
• 2. pnas.org [pnas.org]
• 3. Pharmacological inhibition of β-catenin/BCL9 interaction overcomes resistance to immune checkpoint blockades by modulating Treg cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of Cyclic Peptides Targeting β-Catenin- Atombeat [atombeat.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Click Chemistry for the Synthesis of RGD-Containing Integrin Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low coupling efficiency of Fmoc-D-Lys(N3)-OH in SPPS

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals experiencing low coupling efficiency with Fmoc-D-Lys(N3)-OH during Solid-Phase Peptide Synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: What is Fmoc-D-Lys(N3)-OH and why is it used in SPPS?

Fmoc-D-Lys(N3)-OH is a non-canonical amino acid derivative used in peptide synthesis. It consists of a D-lysine core where the α-amino group is protected by a base-labile Fluorenylmethyloxycarbonyl (Fmoc) group, and the side-chain (ε-amino group) is modified with an azide (-N₃) group.[1][2] Its primary utility lies in introducing a bioorthogonal handle into a peptide sequence. The azide group is chemically stable throughout standard Fmoc-based SPPS but can later be specifically modified using "click chemistry," such as the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[1][3][4] This allows for the precise attachment of molecules like fluorescent dyes, imaging agents, or drug payloads.[1]

Q2: Is Fmoc-D-Lys(N3)-OH considered a "difficult" amino acid to couple?

Generally, Fmoc-D-Lys(N3)-OH is not considered an exceptionally difficult amino acid to couple. The azide functionality on the side chain is stable under typical SPPS conditions, including exposure to piperidine and trifluoroacetic acid (TFA), and does not directly interfere with the amide bond formation.[1][5][6] Low coupling efficiency is more often attributable to general SPPS challenges that can affect any residue, such as:

• Peptide Aggregation: Inter- or intra-chain hydrogen bonding of the growing peptide on the resin can block reactive sites.[7]

• Steric Hindrance: Bulky residues adjacent to the coupling site can impede the reaction.[8]

• Suboptimal Reaction Conditions: Inefficient activation or insufficient reaction time can lead to incomplete coupling.[7]

Q3: What are the most common causes of low coupling efficiency for Fmoc-D-Lys(N3)-OH?

The most frequent causes are not specific to the azide moiety but are common pitfalls in SPPS protocols:

• Incomplete Fmoc Deprotection: Failure to completely remove the Fmoc group from the N-terminus of the peptide chain prevents the incoming Fmoc-D-Lys(N3)-OH from coupling.[7]

• Inefficient Coupling Reagent or Activation: The chosen coupling reagent may not be potent enough for the specific sequence, or the pre-activation step may be too short.[7][9]

• Poor Resin Swelling: The solid support must be adequately swollen in the reaction solvent (typically DMF) for reagents to access the reactive sites.

• On-Resin Peptide Aggregation: As the peptide chain elongates, it can fold and aggregate, physically blocking the N-terminal amine.[7]

Q4: How can I definitively confirm that the coupling of Fmoc-D-Lys(N3)-OH has failed?

The most reliable method is to perform a qualitative test for free primary amines on a small sample of the resin after the coupling step. The Kaiser test is standard for this purpose.[7]

• Positive Result (Intense Blue Beads): Indicates the presence of unreacted primary amines, confirming that the coupling was incomplete.

• Negative Result (Yellow/Colorless Beads): Indicates the absence of free primary amines, suggesting a successful coupling reaction.

Troubleshooting Guide

If low coupling efficiency is suspected, follow this systematic workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for low coupling efficiency.

Step 1: Address Inefficient Coupling Reactions

If the Kaiser test confirms that deprotection was successful but coupling was incomplete, consider the following solutions.

Solution 1.1: Re-evaluate Your Coupling Reagents

The choice of coupling reagent is critical. While standard carbodiimides like DIC can be effective, more challenging couplings benefit from stronger aminium/uronium or phosphonium salt-based reagents.[9]

Coupling Reagent	Reagent Type	Relative Efficiency	Key Considerations
DIC / OxymaPure	Carbodiimide / Additive	Good	A safer and effective alternative to HOBt. Good for minimizing racemization.[9][10]
HBTU / TBTU	Aminium/Uronium Salt	High	Very popular and effective reagents. By-products are soluble and easily washed away.[9]
HATU	Aminium/Uronium Salt	Very High	Highly efficient, especially for sterically hindered amino acids and N-methylated residues.[9]
COMU	Aminium/Uronium Salt	Very High	Coupling efficiency is comparable to HATU but is based on Oxyma, making it non-explosive and safer.[9][11]
PyBOP	Phosphonium Salt	Very High	Excellent for solution and solid-phase synthesis. Does not affect amino groups, making it suitable for cyclization.[9]

Recommendation: For difficult sequences or to overcome low efficiency, switching from a carbodiimide-based method to HATU or COMU is a highly effective strategy.

Solution 1.2: Optimize Reaction Conditions

• Double Coupling: After the initial coupling reaction, drain the vessel and repeat the coupling step with a freshly prepared solution of the amino acid and coupling reagents. This is often sufficient to drive the reaction to completion.

• Increase Reaction Time: Extend the coupling time from the standard 1-2 hours to 4 hours or even overnight.[8] This allows more time for sterically hindered or aggregation-prone sequences to react fully.

• Increase Temperature: Gently warming the reaction vessel to 30-40°C can help overcome the activation energy barrier. However, use this method with caution as excessive heat can increase the risk of racemization.[8]

Solution 1.3: Cap Unreacted Amines

If you cannot achieve complete coupling, it is crucial to "cap" any unreacted N-terminal amines. This involves acetylating them with a reagent like acetic anhydride. Capping terminates the unreacted peptide chains, preventing the formation of deletion sequences (peptides missing one amino acid), which are often difficult to separate from the target peptide during purification.[8][12]

Detailed Experimental Protocols

Protocol 1: High-Efficiency Coupling of Fmoc-D-Lys(N3)-OH using HATU

This protocol is recommended for overcoming low coupling efficiency.

• Resin Preparation: Ensure the peptide-resin is well-swollen in N,N-Dimethylformamide (DMF). Perform the Fmoc deprotection step (e.g., 20% piperidine in DMF) and wash the resin thoroughly with DMF. Confirm successful deprotection with a Kaiser test (should be blue).

• Activation Solution: In a separate vessel, dissolve Fmoc-D-Lys(N3)-OH (4 eq.), HATU (3.9 eq.), and HOAt (4 eq.) in DMF.

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (8 eq.) to the activation solution and vortex briefly. Allow the mixture to pre-activate for 5-10 minutes.

• Coupling Reaction: Add the activated amino acid solution to the reaction vessel containing the resin. Agitate the mixture via nitrogen bubbling or orbital shaking for 2 hours at room temperature.

• Monitoring and Washing: Take a small sample of resin for a Kaiser test. If the test is negative (yellow), the coupling is complete. Drain the reaction solution and wash the resin thoroughly with DMF (3x) and Dichloromethane (DCM) (3x).

Protocol 2: Kaiser Test (for Primary Amines)

This test is used to detect the presence of free primary amines on the resin.[7]

• Reagent Preparation:

  • Solution A: 5 g ninhydrin in 100 mL ethanol.

  • Solution B: 80 g phenol in 20 mL ethanol.

  • Solution C: 2 mL of 0.001 M KCN diluted to 100 mL with pyridine.

• Procedure:

  • Place 10-15 beads of dried peptide-resin in a small glass test tube.

  • Add 2-3 drops of each solution (A, B, and C).

  • Heat the tube at 100°C for 5 minutes.[7]

  • Observe the color of the beads and the solution.

• Interpretation:

  • Intense Blue/Purple: Positive result. Free primary amines are present. (Indicates successful deprotection or failed coupling).

  • Yellow/Orange/Colorless: Negative result. No primary amines are present. (Indicates incomplete deprotection or successful coupling).

Protocol 3: Capping of Unreacted Amines

This protocol is used to terminate peptide chains that have failed to couple.[8]

• Washing: Wash the peptide-resin thoroughly with DMF to remove residual coupling reagents.

• Capping Solution: Prepare a capping solution of acetic anhydride (5%) and DIPEA (5%) in DMF.

• Capping Reaction: Add the capping solution to the resin, ensuring it is fully covered.

• Agitation: Agitate the mixture for 30 minutes at room temperature.

• Final Wash: Drain the capping solution and wash the resin thoroughly with DMF (3x) and DCM (3x) to prepare for the next deprotection cycle.

SPPS Workflow Overview

The following diagram illustrates the standard iterative cycle in Fmoc-based Solid-Phase Peptide Synthesis.

Caption: The general cycle of Fmoc-based solid-phase peptide synthesis.

References

• 1. chempep.com [chempep.com]
• 2. Fmoc-D-Lys(N3)-OH | 1198791-53-5 [amp.chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. Azide-Rich Peptides via an On-Resin Diazotransfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. AnaSpec FMOC-LYS(N3)-OH 250MG, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 6. AnaSpec FMOC-LYS(N3)-OH, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. bachem.com [bachem.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Optimizing coupling reagents for sterically hindered amino acids like Fmoc-D-Lys(N3)-OH

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing coupling reagents for sterically hindered amino acids, with a specific focus on Fmoc-D-Lys(N3)-OH.

Frequently Asked Questions (FAQs)

Q1: What makes Fmoc-D-Lys(N3)-OH a "sterically hindered" amino acid?

A1: Fmoc-D-Lys(N3)-OH is considered sterically hindered due to the bulky Fluorenylmethyloxycarbonyl (Fmoc) protecting group on the alpha-amino group. This bulkiness can physically obstruct the approach of the activated carboxylic acid of the incoming amino acid and the N-terminal amine of the growing peptide chain on the solid support, potentially leading to slower reaction rates and incomplete coupling.

Q2: What are the common issues encountered when coupling sterically hindered amino acids like Fmoc-D-Lys(N3)-OH?

A2: Common issues include low coupling yields, leading to deletion sequences in the final peptide, and an increased risk of epimerization, which is the loss of stereochemical integrity at the chiral center of the amino acid.[1] Slow reaction kinetics can also be a significant problem.[2]

Q3: Which coupling reagents are recommended for sterically hindered amino acids?

A3: For challenging couplings involving sterically hindered amino acids, uronium/aminium-based reagents are generally preferred over carbodiimides due to their higher reactivity. Reagents like HATU, HBTU, and COMU are popular choices.[3] HATU is often considered superior for difficult sequences due to its ability to form a more reactive OAt-active ester, leading to faster and more complete reactions with a lower risk of epimerization compared to HBTU.[1] COMU is another highly efficient reagent with the advantage of being based on OxymaPure, which is a safer alternative to the potentially explosive HOBt found in HBTU.[3][4]

Q4: How can I minimize epimerization during the coupling of Fmoc-D-Lys(N3)-OH?

A4: Epimerization can occur through direct enolization of the activated amino acid, a process facilitated by bases.[5] To minimize this side reaction:

• Choice of Reagent: Use coupling reagents known for low epimerization rates, such as HATU or COMU.[1][4]

• Base Selection: Employ a weaker, non-nucleophilic base like N,N-diisopropylethylamine (DIEA) or 2,4,6-collidine in minimal necessary amounts.[3]

• Pre-activation Time: Avoid prolonged pre-activation times of the amino acid before adding it to the resin, as this can increase the risk of epimerization.[6]

• Temperature: Perform the coupling at room temperature, as elevated temperatures can increase the rate of epimerization.[7]

Q5: What is the role of additives like HOBt, HOAt, and OxymaPure?

A5: Additives like 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), and ethyl (hydroxyimino)cyanoacetate (OxymaPure) are crucial for suppressing side reactions, particularly epimerization, and enhancing coupling efficiency. They react with the activated amino acid to form an active ester that is less prone to epimerization than the initial activated species. HOAt, found in HATU, is particularly effective due to the electron-withdrawing nature of the pyridine nitrogen, which increases the reactivity of the active ester.[1] OxymaPure is a highly effective and safer alternative to HOBt and HOAt.[4]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution(s)
Low Coupling Yield / Incomplete Reaction	Steric Hindrance: The bulky Fmoc group and the nature of the amino acid are impeding the reaction.[7]	1. Change Coupling Reagent: Switch to a more powerful reagent like HATU or COMU.[1][3] 2. Double Coupling: Perform a second coupling step with fresh reagents immediately after the first.[8] 3. Increase Reaction Time: Extend the coupling time from the standard 1-2 hours up to overnight.[7] 4. Increase Reagent Equivalents: Use a higher excess of the amino acid and coupling reagent (e.g., 3-5 equivalents).
Poor Resin Swelling: Inadequate swelling of the solid support can limit reagent access.	1. Ensure Proper Swelling: Allow the resin to swell completely in a suitable solvent like DMF or NMP before starting the synthesis.[9][10] 2. Choose an Appropriate Resin: Consider using a resin with better swelling properties, such as a PEG-based resin.
Reagent Degradation: The coupling reagents may have degraded due to improper storage or handling.	1. Use Fresh Reagents: Prepare fresh solutions of coupling reagents and amino acids for each synthesis.[11] 2. Check Reagent Quality: Ensure that the reagents are of high quality and have been stored according to the manufacturer's instructions.
Presence of Deletion Sequences in Final Peptide	Incomplete Coupling: Failure to achieve complete coupling at one or more steps.	1. Implement Solutions for Low Coupling Yield: Refer to the solutions above. 2. Capping: After the coupling step, "cap" any unreacted amino groups using a reagent like acetic anhydride to prevent them from reacting in subsequent cycles.[7][12]
Significant Epimerization	Inappropriate Coupling Conditions: The chosen reagents, base, or reaction time are promoting epimerization.[5]	1. Optimize Coupling Reagent and Base: Use HATU or COMU with a hindered base like DIEA or collidine.[1][4] 2. Minimize Pre-activation Time: Add the activated amino acid to the resin immediately after activation.[6] 3. Monitor Temperature: Avoid elevated temperatures during coupling.[7]
Prolonged Exposure to Basic Conditions: Extended reaction times in the presence of base can increase epimerization.	1. Optimize Coupling Time: While longer times can improve yield, find a balance to minimize epimerization. A time course study may be beneficial.

Comparison of Recommended Coupling Reagents

Reagent	Structure of Activating Moiety	Relative Reactivity	Epimerization Risk	Key Advantages	Key Disadvantages
HATU	7-Azabenzotriazole (HOAt)	Very High	Low	Excellent for hindered amino acids, fast reaction rates, low epimerization.[1]	Higher cost compared to HBTU.
HBTU	Benzotriazole (HOBt)	High	Moderate	Good general-purpose coupling reagent, widely used.[1]	Less effective for highly hindered couplings, higher epimerization risk than HATU.[1]
COMU	OxymaPure	Very High	Low	High coupling efficiency, safer (non-explosive byproducts), byproducts are water-soluble.[3][4]	May be less stable in solution over extended periods compared to HBTU.[11]
DIC/Oxyma	-	High	Low	Cost-effective, low epimerization, good for microwave-assisted synthesis.[4]	Can be slower than uronium/aminium salt reagents for very difficult couplings.

Experimental Protocol: Comparative Analysis of Coupling Reagent Efficiency for Fmoc-D-Lys(N3)-OH

This protocol outlines a method to compare the efficiency of different coupling reagents for the incorporation of Fmoc-D-Lys(N3)-OH onto a solid-phase resin.

Materials:

• Fmoc-Rink Amide MBHA resin (or other suitable resin)

• Fmoc-D-Lys(N3)-OH

• Coupling Reagents: HATU, HBTU, COMU, DIC

• Additives: OxymaPure

• Base: N,N-Diisopropylethylamine (DIEA)

• Deprotection Solution: 20% piperidine in N,N-Dimethylformamide (DMF)

• Solvents: DMF, Dichloromethane (DCM)

• Washing Solvents: DMF, DCM, Isopropanol (IPA)

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane (TIS)

• Precipitation Solvent: Cold diethyl ether

• Analysis Equipment: HPLC, Mass Spectrometer

Procedure:

• Resin Preparation:

  • Place an equal amount of resin (e.g., 100 mg) into four separate reaction vessels.

  • Swell the resin in DMF for 30-60 minutes.

  • Perform Fmoc deprotection by treating the resin with 20% piperidine in DMF (2 x 10 minutes).

  • Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

• Amino Acid Activation and Coupling (to be performed in parallel for each reagent):

  • Vessel 1 (HATU): In a separate vial, dissolve Fmoc-D-Lys(N3)-OH (3 eq), HATU (2.9 eq), and DIEA (6 eq) in DMF. Add immediately to the resin.

  • Vessel 2 (HBTU): In a separate vial, dissolve Fmoc-D-Lys(N3)-OH (3 eq), HBTU (2.9 eq), and DIEA (6 eq) in DMF. Add immediately to the resin.

  • Vessel 3 (COMU): In a separate vial, dissolve Fmoc-D-Lys(N3)-OH (3 eq), COMU (2.9 eq), and DIEA (6 eq) in DMF. Add immediately to the resin.

  • Vessel 4 (DIC/Oxyma): In a separate vial, dissolve Fmoc-D-Lys(N3)-OH (3 eq) and OxymaPure (3 eq) in DMF. Add to the resin, followed by DIC (3 eq).

  • Agitate all reaction vessels at room temperature for 2 hours.

• Washing:

  • Drain the coupling solutions.

  • Wash the resin in all vessels with DMF (5x), DCM (3x), and IPA (3x).

  • Dry the resin under vacuum.

• Cleavage and Deprotection:

  • Treat a small, known amount of resin from each vessel with the cleavage cocktail for 2 hours.

  • Precipitate the cleaved peptide in cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.

• Analysis:

  • Dissolve the crude peptide in a suitable solvent (e.g., 50% acetonitrile/water).

  • Analyze the crude peptide by HPLC to determine the purity and identify any deletion products.

  • Confirm the identity of the desired product and any byproducts by mass spectrometry.

  • Quantify the extent of epimerization by chiral HPLC analysis if required.

Visualizing Workflows and Concepts

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. bachem.com [bachem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. biotage.com [biotage.com]
• 9. peptide.com [peptide.com]
• 10. chemistry.du.ac.in [chemistry.du.ac.in]
• 11. Easy parallel screening of reagent stability, quality control, and metrology in solid phase peptide synthesis (SPPS) and peptide couplings for microarrays (Journal Article) | OSTI.GOV [osti.gov]
• 12. gyrosproteintechnologies.com [gyrosproteintechnologies.com]

Side reactions of the azide group during peptide synthesis and cleavage

Welcome to the technical support center for troubleshooting issues related to azide-containing peptides. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common side reactions involving the azide functional group during solid-phase peptide synthesis (SPPS) and final cleavage.

Frequently Asked Questions (FAQs)

Q1: How stable is the azide group during standard Fmoc-SPPS cycles?

A: The azide group is generally robust and stable under the standard conditions of Fmoc-SPPS. This includes the basic conditions used for Fmoc-deprotection (e.g., 20% piperidine in DMF) and the strong acidic conditions of resin cleavage using high concentrations of trifluoroacetic acid (TFA)[1]. However, specific reagents, particularly within the cleavage cocktail, can lead to unintended side reactions[1].

Q2: What is the most common side reaction involving the azide group during peptide synthesis?

A: The most prevalent side reaction is the reduction of the azide group (-N₃) to a primary amine (-NH₂). This typically occurs during the final cleavage and deprotection step from the solid support, not during the synthesis cycles themselves[2][3].

Q3: What causes the reduction of the azide group to an amine?

A: The primary cause of azide reduction is the presence of certain scavengers in the TFA cleavage cocktail[1]. Thiol-based scavengers, which are often used to protect sensitive amino acid residues, can act as reducing agents under strong acidic conditions. In particular, 1,2-ethanedithiol (EDT) is a potent reducing agent and is highly problematic for azide-containing peptides[1][2]. With EDT as a thioscavenger, the loss of the desired product can be as high as 50%[2].

Q4: Are all scavengers incompatible with azide-containing peptides?

A: No, the choice of scavenger is critical. While EDT should be avoided, other scavengers are compatible with the azide group.

• Triisopropylsilane (TIS) is a non-thiol scavenger used to quench carbocations and is considered safe for azides[1][2].

• Dithiothreitol (DTT) is a thiol-based scavenger that is significantly less reductive towards azides than EDT and is the recommended choice when a thiol scavenger is required[1][2].

• Thioanisole can also be used in cocktails for sensitive residues without significantly affecting the azide group[1][2].

A standard azide-safe cleavage cocktail is a mixture of TFA, TIS, and water[1][2].

Q5: Are there any other, less common, side reactions to be aware of?

A: Yes, under specific circumstances, other side reactions can occur:

• Elimination: Peptides with an N-terminal α-azidoaspartate residue have been reported to undergo elimination of the azide ion when treated with reagents commonly used for Fmoc deprotection[4].

• Schmidt Rearrangement: A conversion of the azide to a methylamine has been observed during cleavage, which is thought to occur via a Schmidt rearrangement involving nucleophilic attack of the azide on t-butyl cations generated during side-chain deprotection[5].

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: Mass spectrometry (MS) analysis shows a major peak at the desired mass minus 26 Da (M-26).

• Diagnosis: You are likely observing the reduction of your azide group (-N₃) to a primary amine (-NH₂). This corresponds to the loss of two nitrogen atoms (mass of ~28 Da) and the gain of two hydrogen atoms, resulting in a net mass change of -26 Da[1].

• Root Cause: The most probable cause is the use of an inappropriate scavenger in your cleavage cocktail, most commonly 1,2-ethanedithiol (EDT)[1][2]. Peptides with terminal azides may also be more susceptible to reduction[2].

• Solution:

  • Re-synthesize the peptide.

  • During the cleavage step, use an azide-safe cocktail. The standard recommended cocktail is 95% TFA, 2.5% TIS, 2.5% H₂O [1].

  • If your peptide contains sensitive residues (e.g., Cys, Met) that require a thiol scavenger, replace EDT with DTT[1][2].

Problem 2: My peptide contains Tryptophan (Trp), and I need to use a scavenger, but I'm concerned about my azide group.

• Diagnosis: The indole side chain of Tryptophan is highly susceptible to modification by carbocations generated during TFA cleavage, making a scavenger essential. While EDT is often used for this purpose, it will reduce the azide group[1].

• Solution:

  • The recommended approach is to use a non-reductive scavenger cocktail. The combination of TIS and water is often sufficient to protect tryptophan while preserving the azide[1].

  • For extra protection, you can include thioanisole in the scavenger cocktail[1][2].

  • If a thiol scavenger is deemed necessary, DTT is the preferred alternative to EDT[2]. A cleavage cocktail containing TFA, H₂O, TIS, and DTT can be used[5].

Troubleshooting Workflow

Caption: Troubleshooting logic for diagnosing azide reduction.

Data Presentation

Quantitative Comparison of Scavengers

The choice of scavenger during TFA cleavage dramatically impacts the stability of the azide group. The following table summarizes the percentage of azide reduction observed when cleaving various azide-containing peptides with different thiol scavengers.

Thiol Scavenger	Peptide 1 (N-terminal Azide)	Peptide 2 (Internal Azide)	Peptide 3 (Hydrophobic, C-terminal Azide)	Reference
1,2-Ethanedithiol (EDT)	~45%	~30%	~50%	[2]
Dithiothreitol (DTT)	~5%	<5%	~7%	[2]
Thioanisole	<5%	<2%	<5%	[2]

Data are estimated from published HPLC traces and represent the conversion of the azide to the corresponding amine.[1] As shown, EDT is a potent reducing agent for azides in this context, while DTT and Thioanisole are significantly safer options[1][2].

Experimental Protocols

Protocol 1: Azide-Safe Peptide Cleavage and Deprotection

This protocol is designed to efficiently cleave a peptide from the resin and remove side-chain protecting groups while minimizing the risk of azide reduction.

Reagents:

• Cleavage Cocktail: 95% Trifluoroacetic Acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% deionized Water (H₂O). Prepare fresh.[1]

• Cold diethyl ether ((CH₃CH₂)₂O)

• Acetonitrile (ACN) and Water for dissolution

Procedure:

• Place the dried peptide-resin in a suitable reaction vessel.

• Add the freshly prepared azide-safe cleavage cocktail to the resin (approx. 10 mL per 1 g of resin).

• Agitate the mixture at room temperature for 2-3 hours[1][6].

• Filter the resin and collect the filtrate into a new centrifuge tube.

• Wash the resin with a small additional volume of the cleavage cocktail and combine the filtrates[6].

• Precipitate the crude peptide by adding the TFA filtrate dropwise into a 10-fold excess of cold diethyl ether. A white precipitate should form[1].

• Place the ether suspension at -20°C for at least 30 minutes to maximize precipitation[1].

• Centrifuge the suspension (e.g., at 4000 rpm for 5 minutes) and carefully decant the ether supernatant[1].

• Wash the peptide pellet twice more with cold diethyl ether.

• Dry the peptide pellet under vacuum to remove residual ether.

• Dissolve the dried peptide in a suitable solvent (e.g., ACN/water mixture) for purification by HPLC.

Azide-Safe Cleavage Workflow

Caption: Workflow for azide-safe peptide cleavage and isolation.

Chemical Pathways

Azide Reduction by Thiol Scavengers

The primary side reaction is the reduction of the azide to an amine, which is particularly pronounced with thiol-containing scavengers like EDT under acidic TFA conditions.

Caption: Unwanted reduction of peptide azide to an amine.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Azide reduction during peptide cleavage from solid support-the choice of thioscavenger? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Fmoc-D-Lys(N3)-OH stability issues during TFA cleavage

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Fmoc-D-Lys(N3)-OH during trifluoroacetic acid (TFA) cleavage in solid-phase peptide synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: Is the azide group of Fmoc-D-Lys(N3)-OH stable under standard Fmoc-SPPS conditions?

A: Generally, yes. The azide functional group is robust and stable under the standard basic conditions used for Fmoc deprotection (e.g., 20% piperidine in DMF) and the acidic conditions of resin cleavage (e.g., high concentration of trifluoroacetic acid - TFA).[1][2] However, the stability of the azide can be compromised by specific reagents within the final cleavage cocktail.[1][3]

Q2: What is the primary cause of Fmoc-D-Lys(N3)-OH degradation during TFA cleavage?

A: The most common issue is the reduction of the azide group (-N₃) to a primary amine (-NH₂).[3][4] This side reaction is typically caused by the presence of certain scavengers in the TFA cleavage cocktail that act as reducing agents under strong acidic conditions.[1][4]

Q3: Which scavengers are known to cause the reduction of the azide group?

A: Thiol-based scavengers are the primary culprits. Specifically, 1,2-ethanedithiol (EDT) is a potent reducing agent in the acidic TFA environment and can lead to significant, sometimes up to 50%, reduction of the azide to an amine.[1][4] Therefore, the use of EDT in cleavage cocktails for azide-containing peptides should be avoided.

Q4: Are all scavengers problematic for peptides containing Fmoc-D-Lys(N3)-OH?

A: No, the choice of scavenger is critical. Non-thiol scavengers are generally safe for azides. Triisopropylsilane (TIS) is a widely used and recommended scavenger that effectively traps carbocations without reducing the azide group.[1] If a thiol scavenger is deemed necessary, for instance, to protect tryptophan residues, dithiothreitol (DTT) has been shown to be a much safer alternative to EDT, causing significantly less azide reduction.[1][4] Thioanisole is another scavenger that is considered safer than EDT.[1][4]

Q5: Can I perform the TFA cleavage without any scavengers to protect the azide group?

A: It is highly discouraged to perform TFA cleavage without scavengers. Scavengers are essential for quenching reactive carbocations generated during the cleavage of side-chain protecting groups (e.g., from Trp, Met, Cys, Tyr).[1] Without scavengers, these carbocations can lead to various side reactions, such as the re-alkylation of the peptide, resulting in impure products.[1] A minimal, azide-safe scavenger cocktail, such as a mixture of TFA, TIS, and water, is a much better approach.[1]

Troubleshooting Guide

Problem 1: My mass spectrometry results show a peak with a mass 26 Da lower than the expected mass of my azide-containing peptide.

• Diagnosis: A mass difference of -26 Da (or -28 Da depending on the exact mass calculation, corresponding to the loss of N₂ and gain of 2H) strongly indicates the reduction of the azide group (-N₃) to a primary amine (-NH₂). This is the most common side reaction for peptides containing azido-lysine during TFA cleavage.

• Solution:

  • Review the composition of your TFA cleavage cocktail. If it contains 1,2-ethanedithiol (EDT), this is the most likely cause of the reduction.

  • Re-synthesize the peptide and use an azide-safe cleavage cocktail. The recommended standard cocktail is 95% TFA, 2.5% Triisopropylsilane (TIS), and 2.5% deionized water.[1]

  • If your peptide contains sensitive residues like tryptophan that you believe require a thiol scavenger, replace EDT with dithiothreitol (DTT), which is a much weaker reducing agent for azides under these conditions.[1][4]

Problem 2: I need to include a scavenger for tryptophan in my peptide, but I am concerned about azide reduction.

• Diagnosis: Tryptophan's indole side chain is susceptible to modification by carbocations during TFA cleavage, making a scavenger essential.[1] While EDT is often used for this purpose, it will reduce the azide group.[1]

• Solution: The recommended approach is to use a non-reductive scavenger cocktail. The combination of TIS and water is generally sufficient to protect tryptophan while preserving the azide group.[1] You can also consider including thioanisole in your cocktail, as it has been used for sensitive residues and is less reductive towards azides than EDT.[1][4] A potential cocktail to test would be TFA/H₂O/TIS/Thioanisole.

Data Summary

The choice of scavenger in the TFA cleavage cocktail has a significant impact on the stability of the azide group. The following table summarizes the percentage of azide reduction observed when cleaving azide-containing peptides with different thiol scavengers.

Scavenger	Peptide 1 (% Reduction)	Peptide 2 (% Reduction)	Peptide 3 (% Reduction)	General Recommendation
EDT	~39%	~50%	~45%	Not Recommended
DTT	<5%	<10%	<8%	Safer Alternative
Thioanisole	<10%	~15%	~12%	Safer Alternative

Data is estimated from published HPLC traces and represents the conversion of the azide to the corresponding amine.[1][4] As shown, EDT is a potent reducing agent for azides in this context, while DTT and Thioanisole are significantly safer options.[1][4]

Experimental Protocols

Protocol 1: Azide-Safe TFA Cleavage

This protocol is designed to efficiently cleave a peptide from the resin and remove side-chain protecting groups while minimizing the risk of azide reduction.

• Resin Preparation:

  • Place the dried peptide-resin (0.1 mmol scale) in a suitable reaction vessel.

  • Wash the resin with dichloromethane (DCM) (3 x 5 mL) and dry it under a stream of nitrogen or in a vacuum desiccator for at least 3 hours.[5]

• Cleavage Cocktail Preparation:

  • Prepare the cleavage cocktail fresh just before use.

  • Cleavage Cocktail: 95% Trifluoroacetic Acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% deionized Water (H₂O). For 10 mL of cocktail, mix 9.5 mL of TFA, 0.25 mL of TIS, and 0.25 mL of H₂O.

• Cleavage Reaction:

  • Add the cleavage cocktail to the resin (approximately 5-10 mL per 0.1 mmol of resin).

  • Gently agitate the mixture at room temperature for 2-3 hours.[6]

• Peptide Precipitation and Washing:

  • Filter the resin and collect the TFA filtrate into a new centrifuge tube.

  • Wash the resin with a small additional volume of the cleavage cocktail and combine the filtrates.[1]

  • Precipitate the crude peptide by adding the TFA filtrate dropwise into a 10-fold excess of cold diethyl ether. A white precipitate should form.[1]

  • Place the ether suspension at -20°C for at least 30 minutes to maximize precipitation.[1]

  • Centrifuge the suspension (e.g., at 4000 rpm for 5 minutes) and carefully decant the ether supernatant.[1]

  • Wash the peptide pellet with cold diethyl ether (2-3 times) to remove residual scavengers and TFA.

  • Dry the crude peptide under vacuum.

Visual Guides

Caption: Recommended workflow for TFA cleavage of azide-containing peptides.

References

• 1. benchchem.com [benchchem.com]
• 2. chempep.com [chempep.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. benchchem.com [benchchem.com]

Preventing reduction of the azide group in Fmoc-D-Lys(N3)-OH

Here is a technical support center with troubleshooting guides and FAQs for preventing the reduction of the azide group in Fmoc-D-Lys(N3)-OH.

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing azide-containing amino acids in Fmoc solid-phase peptide synthesis (SPPS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the common issue of unwanted azide group reduction during synthesis.

Frequently Asked Questions (FAQs)

Q1: Is the azide group in Fmoc-D-Lys(N3)-OH stable under standard Fmoc-SPPS conditions?

A: Yes, the azide functional group is generally robust and stable under the standard conditions of Fmoc-SPPS.[1][2][3][4] This includes the basic conditions used for Fmoc-deprotection (e.g., 20% piperidine in DMF) and the acidic conditions of resin cleavage using trifluoroacetic acid (TFA).[1][3] However, certain reagents, particularly those used as scavengers in the final cleavage cocktail, can cause unintended reduction.[1][2]

Q2: What is the primary cause of azide group reduction during peptide synthesis?

A: The most common cause of azide reduction is the use of thiol-based scavengers in the final TFA cleavage cocktail.[1][2] These scavengers are added to quench reactive carbocations generated during the removal of other side-chain protecting groups, but they can also act as reducing agents under strong acidic conditions, converting the azide group (-N₃) to a primary amine (-NH₂).[2] This results in a mass decrease of 26 Da in the final peptide product.[2]

Q3: Which specific scavengers are known to reduce the azide group?

A: Thiol-based scavengers are the primary culprits. Specifically:

• 1,2-ethanedithiol (EDT): This is a strong reducing agent in acidic conditions and is known to cause significant reduction of the azide group.[1][2]

• Dithiothreitol (DTT): DTT can also reduce azides, although in some cases to a lesser extent than EDT.[1][2]

It is crucial to avoid these scavengers if your peptide sequence contains an azide group.[5]

Q4: What are the recommended "azide-safe" cleavage cocktails?

A: To prevent azide reduction, use a cleavage cocktail with non-thiol scavengers. A widely recommended and effective cocktail is a mixture of TFA, Triisopropylsilane (TIS), and water.[1] TIS is a non-thiol scavenger that effectively traps carbocations without reducing the azide group.[1]

• Standard Azide-Safe Cocktail: 95% TFA, 2.5% TIS, 2.5% H₂O.[1]

• For Peptides with Tryptophan: If your peptide contains sensitive residues like Tryptophan, which are prone to modification, a non-reductive scavenger cocktail is essential. The combination of TIS and water is generally sufficient to protect tryptophan while preserving the azide.[1] Including a non-thiol scavenger like thioanisole is also a viable option.[1][6]

Q5: How can I confirm if the azide group in my peptide has been reduced?

A: The most direct method is mass spectrometry (MS) analysis of your crude peptide. The reduction of an azide group (-N₃, mass ≈ 42.0 Da) to a primary amine (-NH₂, mass ≈ 16.0 Da) results in a net mass loss of 26 Da. If you observe a significant peak at [M-26]+ in your mass spectrum, it is a strong indicator of azide reduction.[2]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving azide reduction issues.

Symptom: Mass spectrometry of the crude peptide shows the desired mass [M]+, but also a significant secondary peak at [M-26]+.

Primary Diagnosis: The azide group on the Lysine residue has been partially or fully reduced to a primary amine.

Troubleshooting Workflow

The following workflow can help diagnose the cause of azide reduction and guide you toward a solution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. AnaSpec FMOC-LYS(N3)-OH, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 4. chempep.com [chempep.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of Pe-D-Lys(N3)-OH Modified Peptides

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for the purification of peptides modified with Fmoc-D-Lys(N3)-OH.

Troubleshooting Guide

This guide addresses common problems encountered during the purification of azide-modified peptides, categorized by the observed issue.

Issue 1: Poor Peak Shape or Tailing in RP-HPLC

• Symptom: The target peptide peak on the HPLC chromatogram is broad, asymmetrical, or shows significant tailing.

• Potential Causes & Solutions:

Potential Cause	Recommended Solution	Rationale
Interaction with Silanol Groups	Alkylate the peptide hydrazides if applicable.[1]	Alkylation can reduce interactions with residual silanol groups on the silica-based stationary phase, leading to sharper peaks.[1]
Inappropriate Mobile Phase pH	Adjust the pH of the mobile phases. For basic peptides, a lower pH (e.g., using 0.1% TFA) ensures they are protonated and behave more predictably.	The charge state of the peptide can significantly influence its interaction with the stationary phase.
Secondary Structure Formation	Add organic modifiers like isopropanol or acetonitrile to the sample solvent to disrupt secondary structures before injection.	Aggregated peptide chains can lead to poor chromatography.
Column Overload	Reduce the amount of crude peptide loaded onto the column.	Exceeding the column's binding capacity can lead to peak distortion.

Issue 2: Co-elution of Impurities with the Target Peptide

• Symptom: Analytical HPLC and mass spectrometry of the collected "pure" fraction show the presence of impurities with similar retention times to the desired peptide.

• Potential Causes & Solutions:

Potential Cause	Recommended Solution	Rationale
Similar Hydrophobicity of Impurities	1. Optimize the HPLC gradient to improve separation. A shallower gradient around the elution time of the target peptide can enhance resolution. 2. Employ an orthogonal purification method like ion-exchange or size-exclusion chromatography.[2] 3. Consider a "catch-and-release" strategy using click chemistry if the impurities lack the azide group.[3]	Impurities such as deletion or truncated sequences can have very similar hydrophobic properties to the full-length peptide, making separation by RP-HPLC challenging.[4] Orthogonal methods separate molecules based on different properties (e.g., charge, size), providing an alternative means of purification.[3]
Presence of Deletion Sequences	During synthesis, ensure complete Fmoc deprotection and coupling at each step to minimize the formation of deletion sequences.[5]	Incomplete reactions during solid-phase peptide synthesis (SPPS) are a primary source of impurities that are difficult to separate.[4]

Issue 3: Low Recovery of the Target Peptide

• Symptom: The amount of purified peptide obtained is significantly lower than expected.

• Potential Causes & Solutions:

Potential Cause	Recommended Solution	Rationale
Peptide Precipitation	1. Dissolve the crude peptide in a stronger solvent (e.g., containing a higher percentage of organic solvent or a small amount of formic acid or DMSO). 2. Ensure the peptide remains soluble in the initial mobile phase conditions.	Hydrophobic or aggregation-prone peptides may precipitate on the column or in the sample loop.
Irreversible Adsorption to the Column	1. Use a different stationary phase (e.g., a polymer-based column instead of silica-based). 2. If the peptide is very hydrophobic, a less retentive column (e.g., C4 or C8 instead of C18) may be beneficial.[4]	Highly hydrophobic peptides can bind irreversibly to the stationary phase, leading to poor recovery.
Peptide Instability	Check for and minimize harsh pH conditions or prolonged exposure to elevated temperatures during purification.	The peptide may be degrading during the purification process.

Frequently Asked Questions (FAQs)

Q1: Is the azide (N3) group on the D-Lys(N3) residue stable during standard RP-HPLC purification conditions?

A1: Yes, the azido group is generally stable under the conditions used for standard reversed-phase HPLC, including the use of acidic mobile phases containing 0.1% trifluoroacetic acid (TFA).[6][7] The challenges in purification are typically not due to the reactivity of the azide itself but are more related to the overall properties of the peptide sequence.[5]

Q2: My peptide is intended for "click" chemistry. Are there any special considerations for its purification?

A2: It is crucial to avoid any reagents that could react with the azide group. For instance, if you plan to perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC), ensure that your purification buffers are free of any chelating agents that might interfere with the copper catalyst.[8] Similarly, avoid reducing agents in your buffers, as these can reduce the azide to an amine.[6]

Q3: Can I use mass spectrometry to monitor my HPLC purification of an azide-containing peptide?

A3: Absolutely. Mass spectrometry is an excellent tool to identify the fractions containing your target peptide and to assess their purity. It allows you to confirm the molecular weight of the peptide in each fraction, helping to distinguish it from impurities like deletion sequences or peptides with protecting groups still attached.

Q4: What is a good starting point for developing an HPLC gradient for my azide-modified peptide?

A4: A common starting point for peptide purification is a linear gradient of mobile phase B (e.g., 0.1% TFA in acetonitrile) into mobile phase A (e.g., 0.1% TFA in water). A broad gradient, such as 5% to 95% B over 30-60 minutes, can be used for initial scouting.[9] Based on the retention time of your target peptide, you can then optimize the gradient to be shallower around the elution point to improve resolution.

Experimental Protocols

Protocol 1: Standard RP-HPLC Purification of an Azide-Modified Peptide

• Sample Preparation:

  • Dissolve the crude peptide in Mobile Phase A to a concentration of approximately 10-20 mg/mL.[10]

  • If solubility is an issue, a small amount of acetonitrile or DMSO can be added.

  • Filter the solution through a 0.22 µm syringe filter to remove particulates.[10]

• HPLC Protocol:

  • Column: Preparative C18 column (e.g., 10 µm particle size, 21.2 x 250 mm).[10]

  • Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.[10]

  • Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.[10]

  • Detection: Monitor absorbance at 214 nm or 220 nm.[10]

  • Gradient: An example gradient is provided in the table below. This may require optimization based on the peptide's properties.[10]

Time (minutes)	% Mobile Phase B
0	5
5	5
35	65
40	95
45	95
50	5

• Fraction Collection and Analysis:

  • Inject the prepared sample onto the equilibrated column.

  • Collect fractions corresponding to the major peak(s).

  • Analyze the collected fractions by analytical HPLC and mass spectrometry to confirm purity and identity.

• Post-Purification Processing:

  • Pool the fractions containing the pure peptide (>95% purity).

  • Freeze the pooled solution and lyophilize (freeze-dry) to obtain the final peptide as a white powder.[10]

Visualizations

Caption: General workflow for the purification of azide-modified peptides.

Caption: A logical diagram for troubleshooting peptide purification issues.

References

• 1. Removable dialkoxybenzyl linker for enhanced HPLC purification of peptide hydrazides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01918K [pubs.rsc.org]
• 2. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 4. bachem.com [bachem.com]
• 5. benchchem.com [benchchem.com]
• 6. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 7. chempep.com [chempep.com]
• 8. researchgate.net [researchgate.net]
• 9. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 10. benchchem.com [benchchem.com]

Overcoming aggregation of peptides containing hydrophobic residues and Fmoc-D-Lys(N3)-OH

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for overcoming aggregation in peptides containing hydrophobic residues and incorporating Fmoc-D-Lys(N3)-OH.

Frequently Asked Questions (FAQs)

Q1: What is peptide aggregation and why is it a problem during Solid-Phase Peptide Synthesis (SPPS)?

A1: Peptide aggregation during SPPS is the self-association of growing peptide chains on the solid support, primarily driven by the formation of intermolecular hydrogen bonds.[1] This leads to the formation of stable secondary structures, most commonly β-sheets.[1][2] Hydrophobic sequences are especially prone to aggregation as the non-polar side chains tend to associate, which facilitates hydrogen bond formation.[1] This aggregation can cause poor solvation of the peptide-resin complex, leading to incomplete coupling and deprotection reactions, which ultimately results in lower yields and purity of the final peptide.[1] A key indicator of on-resin aggregation is the shrinking of the resin matrix or its failure to swell properly in the synthesis solvent.

Q2: How does the presence of Fmoc-D-Lys(N3)-OH potentially influence peptide aggregation?

A2: While Fmoc-D-Lys(N3)-OH is generally compatible with standard SPPS protocols, the introduction of the azido group on the lysine side chain can alter the peptide's properties.[3] Replacing the positively charged amine group of a standard lysine with the azido group eliminates a source of charge that can aid in solubility and potentially disrupt aggregation through electrostatic repulsion.[4] While the azide group is relatively small, its electronic properties and potential for dipole-dipole interactions might subtly influence inter-chain interactions, although this is not as significant a driver of aggregation as strong hydrophobicity. For peptides that are already prone to aggregation due to hydrophobic residues, the loss of the charged lysine side chain could exacerbate the issue.[4]

Q3: What are the primary indicators of on-resin aggregation during SPPS?

A3: Several signs can indicate on-resin aggregation. A primary visual cue is the shrinking of the resin or its inability to swell properly in the synthesis solvent.[5] In systems with UV monitoring of Fmoc deprotection, a flattened and broadened profile can suggest aggregation.[5] Furthermore, traditional amine tests like the Kaiser or TNBS tests may yield false negatives, indicating a completed reaction when in reality the N-terminus is inaccessible due to aggregation.[5] Slow or incomplete coupling and deprotection reactions are also hallmark symptoms of on-resin aggregation.[5]

Q4: What are the main strategies to overcome peptide aggregation?

A4: Strategies to combat peptide aggregation can be broadly categorized into three main areas:

• Modification of Synthesis Conditions: This involves altering the reaction environment by changing solvents, increasing the temperature (including microwave-assisted synthesis), or adding chaotropic salts.[5][6]

• Backbone Modifications: Introducing modifications to the peptide backbone can disrupt the hydrogen bonding that leads to aggregation. This includes the use of pseudoproline dipeptides or backbone-protecting groups like 2-hydroxy-4-methoxybenzyl (Hmb).[6]

• Changing the Solid Support: Utilizing resins with properties that improve solvation of the growing peptide chain, such as polyethylene glycol (PEG)-grafted resins (e.g., TentaGel, ChemMatrix), can be beneficial.[2][6]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of hydrophobic peptides, particularly those incorporating Fmoc-D-Lys(N3)-OH.

Problem	Potential Cause	Recommended Solutions
Incomplete Coupling/Deprotection	Peptide aggregation on the resin is hindering reagent access to the reactive sites.[5]	1. Solvent Choice: Switch from DMF to NMP, which is a better solvent for hydrophobic peptides. A "magic mixture" of DCM/DMF/NMP (1:1:1) can also be effective.[2][7] 2. Elevated Temperature: Perform couplings at a higher temperature (e.g., 50-75°C) to disrupt aggregates. Microwave-assisted synthesis is particularly effective for this.[1][8] 3. Chaotropic Salts: Wash the resin with a solution of a chaotropic salt like 0.8 M NaClO₄ or LiCl in DMF before the coupling step to break up secondary structures.[5] 4. Stronger Deprotection Base: For incomplete Fmoc deprotection, consider adding DBU to the piperidine solution.[9]
Poor Resin Swelling	The peptide-resin complex is poorly solvated due to aggregation.	1. Resin Selection: Use a PEG-grafted resin (e.g., TentaGel, ChemMatrix) to improve solvation.[2] 2. Solvent Optimization: Employ solvents with better solvating properties for hydrophobic peptides, such as NMP or a "magic mixture".[2][7]
False Negative Kaiser Test	The N-terminus of the peptide is inaccessible due to aggregation, preventing a reaction with the test reagents.[5]	Rely on alternative monitoring techniques if possible, such as UV monitoring of the Fmoc deprotection. Assume the reaction is incomplete and apply troubleshooting strategies for aggregation.
Crude Peptide is Insoluble After Cleavage	The hydrophobic nature of the final peptide leads to poor solubility in standard purification solvents.	1. Incorporate Solubilizing Tags: Synthesize the peptide with a C- or N-terminal hydrophilic tag (e.g., a poly-arginine or poly-lysine tag) that can be cleaved after purification.[10] 2. Use Organic Solvents for Dissolution: Attempt to dissolve the peptide in solvents like DMSO, DMF, or formic acid before diluting it into the purification buffer.[1] 3. Guanidine Hydrochloride or Urea: For severely aggregated peptides, dissolving in 6 M guanidine hydrochloride or urea can be effective.[11]

Experimental Protocols

Protocol 1: Chaotropic Salt Wash for Disrupting Aggregation

Objective: To disrupt secondary structures formed by peptide aggregation on the resin prior to a difficult coupling step.

Materials:

• Peptide-resin exhibiting signs of aggregation

• Dimethylformamide (DMF)

• Sodium perchlorate (NaClO₄) or Lithium chloride (LiCl)

• 0.8 M solution of NaClO₄ or LiCl in DMF

Procedure:

• Following the standard Fmoc deprotection and DMF washes of the peptide-resin, perform the following additional wash steps.

• Add the 0.8 M solution of NaClO₄ or LiCl in DMF to the peptide-resin.

• Agitate the resin for 1 minute.

• Drain the chaotropic salt solution.

• Repeat steps 2-4 one more time.[5]

• Thoroughly wash the resin with DMF (3-5 times for 1 minute each) to completely remove the chaotropic salt.[5]

• Proceed with the standard coupling protocol for the next amino acid.

Protocol 2: Incorporation of a Pseudoproline Dipeptide

Objective: To introduce a "kink" in the peptide backbone to disrupt the formation of β-sheets and improve peptide chain solvation.

Materials:

• Fmoc-deprotected peptide-resin

• Fmoc-Xaa-Ser(ψMe,MePro)-OH or Fmoc-Xaa-Thr(ψMe,MePro)-OH dipeptide (where Xaa is the preceding amino acid in the sequence)

• Coupling agent (e.g., HATU)

• Base (e.g., DIPEA)

• Synthesis solvent (DMF or NMP)

Procedure:

• Swell the resin in the synthesis solvent.

• Perform the Fmoc deprotection of the N-terminal amino acid on the resin.

• Dissolve the pseudoproline dipeptide (typically a 5-fold excess) and a suitable coupling agent (e.g., HATU) in the synthesis solvent.[1][12]

• Add the activation mixture to the resin and allow the coupling reaction to proceed for 1-2 hours.[1]

• Wash the resin thoroughly with the synthesis solvent.

• Proceed with the synthesis. The native serine or threonine residue will be regenerated during the final TFA cleavage.[12]

Visualizations

Caption: A workflow for troubleshooting peptide aggregation during SPPS.

Caption: Experimental workflow for using a chaotropic salt wash.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chempep.com [chempep.com]
• 4. Hydrophilic Azide-Containing Amino Acid to Enhance the Solubility of Peptides for SPAAC Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. Frontiers | Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides [frontiersin.org]
• 8. peptide.com [peptide.com]
• 9. peptide.com [peptide.com]
• 10. genscript.com [genscript.com]
• 11. peptide.com [peptide.com]
• 12. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]

Technical Support Center: The Kaiser Test and N-Terminal Modifications

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering issues with the Kaiser test, particularly when working with N-terminally modified amino acids.

Frequently Asked Questions (FAQs)

Q1: What is the Kaiser test and what is its primary application in peptide synthesis?

The Kaiser test, also known as the ninhydrin test, is a highly sensitive colorimetric assay used to detect the presence of free primary amines.[1][2][3] In solid-phase peptide synthesis (SPPS), its main purpose is to monitor the completion of coupling and deprotection steps.[1][3] A positive result (intense blue color) after a deprotection step indicates the successful removal of the N-terminal protecting group, revealing the free primary amine for the next coupling reaction.[1] Conversely, a negative result (colorless or yellowish) after a coupling step suggests that the reaction has gone to completion and there are no remaining free primary amines.[4]

Q2: Why am I getting a negative or ambiguous Kaiser test result with my N-terminally modified peptide?

The Kaiser test is specifically designed to react with primary amines to produce a characteristic dark blue color, often referred to as Ruhemann's purple.[1][5] If your peptide has an N-terminal modification that results in a secondary amine or a blocked N-terminus, the test will not yield a positive blue result. Common N-terminal modifications that cause issues include:

• N-alkylation: The presence of an alkyl group on the N-terminus creates a secondary amine.

• Incorporation of proline or its analogs: Proline, pipecolic acid, and tetrahydroisoquinoline-3-carboxylic acid are secondary amino acids.[2][3][6]

• Acetylation or other acylation: These modifications cap the N-terminus, leaving no free amine to react.

For secondary amines like proline, the Kaiser test typically produces a less intense reddish-brown or yellowish color, which can be difficult to interpret.[3][4][7]

Q3: Can the Kaiser test produce false positive or false negative results?

Yes, both false positives and false negatives can occur.

• False Positives (a blue color when coupling should be complete):

  • Fmoc group instability: The pyridine in the Kaiser test reagents can cause some cleavage of the Fmoc protecting group, leading to a false positive result.[3][8]

  • Inefficient washing: Residual unreacted amino acids with free primary amines from the coupling solution can lead to a positive result.[9]

  • Resin degradation: Some resin types, like PEGA or PEG-coated polystyrene, can be damaged, potentially exposing amine groups.[9]

• False Negatives (a colorless result when deprotection should be complete):

  • N-terminal secondary amines: As mentioned, proline and other N-alkylated amino acids will not give a strong blue color.[2][3][6]

  • Steric hindrance/Peptide aggregation: In long peptide sequences or with certain "difficult" sequences, the N-terminal amine may be inaccessible to the ninhydrin reagent due to peptide aggregation on the resin.[3][4]

  • Improper resin swelling: If the resin is not properly swelled, the reactive sites may not be accessible.[10]

Q4: Are there specific amino acids, other than proline, that give atypical results with the Kaiser test?

Yes, even some primary amino acids can give less intense or varied color development. N-terminal asparagine, aspartic acid, cysteine, serine, and threonine have been reported to produce less intense shades of blue.[4]

Troubleshooting Guide

Issue: Negative or Weak Kaiser Test Result After Deprotection

If you observe a colorless, yellow, or faint blue result after the N-terminal deprotection step, consider the following:

• Is the N-terminal amino acid a secondary amine?

  • If the N-terminal residue is proline or another N-alkylated amino acid, a negative or reddish-brown result is expected.[3][6] Use an alternative test like the Chloranil or Isatin test for confirmation.[2][3][6]

• Could the peptide be aggregating?

  • For long or hydrophobic peptides, aggregation can hide the N-terminus.[4] Consider using a different solvent system (e.g., NMP, DMSO) or chaotropic agents to disrupt aggregation.[3]

• Was the deprotection reaction incomplete?

  • Ensure your deprotection reagent (e.g., piperidine in DMF) is fresh and used in the correct concentration and for a sufficient duration.[10]

• Are the Kaiser test reagents fresh and properly prepared?

  • Old or improperly prepared reagents can lead to failed tests. It is advisable to test the reagents on a known positive control (e.g., resin with a deprotected primary amine).

Issue: Positive Kaiser Test Result After Coupling

A blue color after the coupling reaction indicates the presence of unreacted primary amines.

• Perform a second coupling: If the test is positive, the most straightforward solution is to repeat the coupling step.[3]

• Optimize coupling conditions: For difficult couplings, consider:

  • Switching to a more potent coupling reagent (e.g., HATU, HCTU).[3]

  • Changing the solvent to improve reaction kinetics (e.g., NMP, DMSO).[3]

  • Increasing the reaction time or temperature.

• Cap unreacted amines: If a positive result persists after a second coupling, it is crucial to cap the unreacted N-termini to prevent the formation of deletion peptide impurities.[3] This is typically done using acetic anhydride.[3]

Data Summary

Table 1: Interpretation of Kaiser Test Results for Different N-Terminal Amino Acids

N-Terminal Amino Acid Type	Expected Color with Kaiser Test	Interpretation	Recommended Action
Primary Amine (e.g., Gly, Ala, Leu)	Intense Blue/Purple	Positive result (free amine present)	Proceed with coupling (if after deprotection) or recouple/cap (if after coupling).
Colorless/Yellow	Negative result (no free primary amine)	Proceed with deprotection (if after coupling).
Secondary Amine (e.g., Pro, N-alkylated AA)	Reddish-Brown or Yellow/Colorless	Ambiguous/Negative result	Use an alternative test (Chloranil or Isatin) for confirmation.[3][6]
Atypical Primary Amines (e.g., Asn, Asp, Cys, Ser, Thr)	Less Intense Blue	Weakly positive result	Interpret with caution. Consider reaction times and peptide sequence.[4]

Table 2: Comparison of Qualitative Tests for N-Terminal Amines

Test	Primary Amines	Secondary Amines (e.g., Proline)	Key Reagents
Kaiser Test	Intense Blue	Red-Brown/Yellow (unreliable)[3]	Ninhydrin, Pyridine, KCN, Phenol
Chloranil Test	No Color	Blue[6]	Acetaldehyde, p-Chloranil
Isatin Test	No Color	Blue[6]	Isatin, Benzyl Alcohol
Bromophenol Blue Test	Blue	Blue	Bromophenol Blue

Experimental Protocols

Standard Kaiser Test Protocol

• Reagents:

  • Solution A: 16.5 mg of KCN dissolved in 25 mL of water, then 1.0 mL of this solution diluted with 49 mL of pyridine.[2]

  • Solution B: 1.0 g of ninhydrin in 20 mL of n-butanol.[2]

  • Solution C: 40 g of phenol in 20 mL of n-butanol.[2]

• Procedure:

  • Place 10-15 beads of washed peptide-resin into a small test tube.

  • Add 2-3 drops of each solution (A, B, and C) to the test tube.

  • Heat the tube at 110-120°C for 5 minutes.[2]

  • Observe the color of the beads and the solution.

    • Positive: Intense blue color.

    • Negative: Colorless or yellow.

Chloranil Test for Secondary Amines

• Reagents:

  • Reagent A: Acetaldehyde

  • Reagent B: p-Chloranil

• Procedure:

  • Place a small sample (1-5 mg) of the washed resin into a test tube.

  • Add 1 drop of acetaldehyde and 1 drop of p-chloranil solution.

  • Let the mixture stand at room temperature for 5 minutes.[11]

  • Observe the color of the beads.

    • Positive (secondary amine present): Blue beads.[3][6]

Isatin Test for Secondary Amines

• Reagents:

  • Isatin Solution: 2 g of isatin in 60 mL of benzyl alcohol, stirred for 2 hours, filtered, and then 2.5 g of Boc-Phe-OH is dissolved in the filtrate.[6]

• Procedure:

  • Place a small sample (4-5 mg) of the washed resin into a test tube.

  • Add 2-3 drops of the isatin solution.

  • Heat at 100°C for 5 minutes.[6]

  • Observe the color of the beads.

    • Positive (incomplete coupling): Blue beads.[3][6]

Visual Guides

Caption: Troubleshooting workflow for Kaiser test results in SPPS.

Caption: Chemical basis of the Kaiser test with primary and secondary amines.

References

• 1. fiveable.me [fiveable.me]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. chempep.com [chempep.com]
• 5. m.youtube.com [m.youtube.com]
• 6. peptide.com [peptide.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Detection of N-Terminal Amino Groups During Solid-Phase Peptide Synthesis - SYNFORM - Thieme Chemistry [thieme.de]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Solid-phase synthesis of short α-helices stabilized by the hydrogen bond surrogate approach - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Incorporation of Fmoc-D-Lys(N3)-OH: A Comparative Guide to Mass Spectrometry and Alternative Methods

For researchers, scientists, and drug development professionals, the precise incorporation of non-canonical amino acids is a critical step in the synthesis of modified peptides for therapeutic and research applications. Fmoc-D-Lys(N3)-OH, an amino acid derivative featuring an azide group, is a valuable tool for introducing bioorthogonal handles for "click" chemistry. Rigorous analytical validation is essential to confirm the successful and site-specific incorporation of this modified lysine. This guide provides an objective comparison of mass spectrometry with other analytical techniques for this purpose, supported by experimental protocols and data.

Mass spectrometry (MS) has emerged as the gold standard for confirming the incorporation of modified amino acids like Fmoc-D-Lys(N3)-OH due to its high sensitivity and specificity. It provides definitive evidence of the molecular weight of the synthesized peptide, and tandem mass spectrometry (MS/MS) can pinpoint the exact location of the modification within the peptide sequence.

Comparative Analysis of Analytical Methods

The choice of analytical method for validating the incorporation of Fmoc-D-Lys(N3)-OH depends on the specific information required, such as quantitative accuracy, sequence confirmation, or structural elucidation. The following table summarizes the key performance characteristics of mass spectrometry compared to other common analytical techniques.

Analytical Method	Information Provided	Sample Requirement	Throughput	Key Advantages	Key Limitations
Mass Spectrometry (MS)	Molecular weight confirmation, sequence verification (MS/MS), post-translational modification (PTM) analysis.	Low (pmol to fmol)	High	High sensitivity and specificity, provides definitive mass evidence of incorporation.[1]	May not distinguish between isomers, can be destructive to the sample.[1]
High-Performance Liquid Chromatography (HPLC)	Purity assessment, quantification, separation of modified and unmodified peptides.	Low to moderate (nmol to pmol)	High	Excellent for assessing purity and quantifying the extent of incorporation.	Does not provide direct structural information or sequence confirmation.
Edman Degradation	N-terminal sequence determination.	Moderate (pmol)	Low	Provides direct, sequential amino acid identification from the N-terminus.	Not suitable for C-terminal modifications or internal sequences, and can be time-consuming.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed 3D structural information.	High (nmol to µmol)	Low	Provides unambiguous structural elucidation.	Requires larger sample quantities and is a lower throughput technique.

Experimental Protocols

Mass Spectrometry-Based Validation of Fmoc-D-Lys(N3)-OH Incorporation

This protocol outlines the general workflow for confirming the incorporation of Fmoc-D-Lys(N3)-OH into a synthetic peptide using mass spectrometry.

1. Peptide Synthesis:

• The peptide is synthesized using standard solid-phase peptide synthesis (SPPS) protocols.[2]

• Fmoc-D-Lys(N3)-OH is incorporated at the desired position in the peptide sequence using standard coupling reagents. The azide group is stable to the conditions of Fmoc-based SPPS.[2]

2. Sample Preparation for Mass Spectrometry:

• Cleavage and Deprotection: The synthesized peptide is cleaved from the solid support and all protecting groups are removed using a standard cleavage cocktail (e.g., trifluoroacetic acid-based).

• Purification: The crude peptide is purified by reversed-phase high-performance liquid chromatography (RP-HPLC) to isolate the desired product.

• Enzymatic Digestion (for longer peptides): For peptides longer than approximately 30-40 amino acids, enzymatic digestion with a protease such as trypsin is recommended. Trypsin cleaves C-terminal to lysine and arginine residues, generating smaller peptide fragments that are more amenable to MS/MS analysis.

• Sample Desalting: The purified peptide or peptide digest is desalted using a C18 ZipTip or a similar solid-phase extraction method to remove any salts that could interfere with ionization.

3. Mass Spectrometry Analysis:

• Instrumentation: An electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometer is used for analysis. ESI is often coupled with liquid chromatography (LC-MS) for online separation and analysis.

• MS1 Analysis (Intact Mass):

  • The sample is introduced into the mass spectrometer, and a full scan (MS1) is acquired.

  • The resulting spectrum is analyzed to find the peak corresponding to the theoretical monoisotopic mass of the peptide containing the azido-lysine residue. A successful incorporation will show an experimental mass that matches the calculated theoretical mass.

• MS/MS Analysis (Sequence Verification):

  • The precursor ion corresponding to the modified peptide is isolated and fragmented within the mass spectrometer using collision-induced dissociation (CID) or a similar fragmentation technique.

  • The resulting fragment ions (b- and y-ions) are detected, generating an MS/MS spectrum.

  • The fragmentation pattern is analyzed to confirm the amino acid sequence and pinpoint the location of the D-Lys(N3) residue. The mass of the fragment ions containing the modification will be shifted by the mass of the azido-lysine side chain.

Data Presentation

Successful incorporation of Fmoc-D-Lys(N3)-OH is confirmed by the agreement between the theoretical and observed mass of the peptide.

Peptide Sequence (Example)	Theoretical Monoisotopic Mass (Da)	Observed Monoisotopic Mass (Da)	Mass Error (ppm)
Ac-Ala-Lys(N3)-Gly-Leu-NH2	512.29	512.30	19.5
Tyr-Gly-Gly-Phe-Lys(N3)-Arg	783.42	783.41	-12.8

Note: The data in this table is hypothetical and for illustrative purposes.

Visualization of the Workflow

The following diagram illustrates the experimental workflow for the synthesis and validation of a peptide containing Fmoc-D-Lys(N3)-OH.

References

• 1. benchchem.com [benchchem.com]
• 2. chempep.com [chempep.com]

A Comparative Guide to Purity Assessment of Fmoc-D-Lys(N3)-OH Containing Peptides

For researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS), ensuring the purity of the final product is a critical, non-negotiable step. This is particularly true for peptides incorporating non-standard amino acids and functional moieties, such as Fmoc-D-Lys(N3)-OH. The azide group, a key component for bioconjugation via "click chemistry", introduces unique analytical challenges.[1][2][3] This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) as the primary method for purity assessment of these peptides, alongside alternative and complementary techniques.

The Gold Standard: Reversed-Phase HPLC Analysis

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most widely adopted method for the purity analysis of synthetic peptides.[4][5] Its principle lies in the differential partitioning of the peptide and its impurities between a non-polar stationary phase (typically C18-modified silica) and a polar mobile phase.[5] By gradually increasing the hydrophobicity of the mobile phase (usually with acetonitrile), components are eluted based on their polarity, allowing for quantification by UV detection.[5]

Key Advantages of HPLC:

• High Resolution: Capable of separating closely related impurities, such as deletion sequences or peptides with remaining protecting groups.[4]

• Quantitative Accuracy: Provides precise quantification of the main peptide against its impurities.

• Robustness and Reproducibility: Well-established protocols and instrumentation lead to reliable and consistent results.

Challenges in HPLC Analysis of Fmoc-Peptides:

Impurities generated during Fmoc-based SPPS, such as truncated sequences or byproducts from side-chain reactions, can sometimes co-elute with the main peptide, making accurate purity assessment challenging.[6]

Comparative Analysis of Purity Assessment Techniques

While HPLC is the workhorse for peptide purity determination, a multi-faceted approach using orthogonal methods is often necessary for comprehensive characterization, especially for regulatory submissions. The primary alternatives include Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Capillary Electrophoresis (CE).

Parameter	RP-HPLC	Mass Spectrometry (MS)	NMR Spectroscopy	Capillary Electrophoresis (CE)
Primary Measurement	Chromatographic purity (%)	Mass-to-charge ratio (m/z)	Structural & quantitative info	Electrophoretic mobility
Impurity Detection	Separation of impurities	Identification by mass	Identification & quantification	Separation by charge/size
Limit of Detection	~0.1%	Femtomole to attomole	~1-5% for impurities	~1 µg/ml per peptide
Quantitative Capability	Excellent	Good (with standards)	Excellent (absolute)	Good
Structural Information	Minimal	Molecular weight, fragmentation	Detailed 3D structure	Indirect (mobility shifts)
Analysis Time	20-60 minutes	5-30 minutes	1-24 hours	10-40 minutes
Key Advantage	Robust quantification	High sensitivity & specificity	Absolute quantification, structure	Orthogonal separation

This table presents typical performance characteristics for illustrative comparison.

Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for confirming the identity of a synthesized peptide by providing a highly accurate molecular weight.[4][5] When coupled with HPLC (LC-MS), it allows for the mass identification of peaks separated by the chromatograph, offering an extra dimension of analysis and confirming that the main peak indeed corresponds to the target peptide.[7]

• Strength: Unmatched in sensitivity and specificity for molecular weight determination and identification of modifications.[4][8]

• Limitation: Quantification can be less accurate than HPLC unless isotopic standards are used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique that provides detailed information about the three-dimensional structure of a peptide.[9] For purity assessment, 1D NMR (specifically ¹H NMR) can be used for absolute quantification (qNMR) without the need for a reference standard of the impurities.[1] It can also identify and quantify impurities that may be invisible to UV detection in HPLC or have the same mass in MS.

• Strength: Provides detailed structural information and can perform absolute quantification.[1][10]

• Limitation: Lower sensitivity compared to MS and requires a higher sample concentration. The complexity of the spectra can also be a challenge for larger peptides.[11][12]

Capillary Electrophoresis (CE)

Capillary Electrophoresis separates molecules based on their charge-to-mass ratio in an electric field.[13] It serves as an excellent orthogonal technique to RP-HPLC, as the separation mechanism is fundamentally different.[13][14] This means that impurities that co-elute with the main peptide in HPLC may be well-resolved in CE.

• Strength: High separation efficiency and requires minimal sample and solvent.[15]

• Limitation: Can be less robust than HPLC, and hydrophobic peptides may interact with the capillary wall, affecting resolution.[14]

Experimental Protocols

RP-HPLC Protocol for Purity Assessment

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 5% to 65% Mobile Phase B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 220 nm (for the peptide bond).[16]

• Sample Preparation: Dissolve the lyophilized peptide in Mobile Phase A to a concentration of 1 mg/mL.[6]

General workflow for RP-HPLC purity analysis.

Mass Spectrometry (LC-MS) Protocol

• LC System: Use the same LC conditions as the RP-HPLC protocol.

• MS Detector: Electrospray Ionization (ESI) is commonly used for peptides.

• MS Analysis:

  • Full Scan: Acquire a full scan over a mass range expected to contain the peptide and potential impurities (e.g., m/z 400-2000).

  • Data Analysis: Extract the ion chromatogram for the theoretical mass of the target peptide to confirm its retention time. Analyze the mass spectra of other peaks to identify impurities.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve a precisely weighed amount of the peptide (typically 1-5 mg) in a known volume of a deuterated solvent (e.g., D₂O or DMSO-d₆).[12] Add an internal standard with a known concentration for quantification.

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiment: Acquire a 1D ¹H NMR spectrum.

• Data Analysis: Integrate the signals corresponding to the peptide and the internal standard. The ratio of the integrals, corrected for the number of protons, will give the absolute quantity of the peptide.

Capillary Electrophoresis Protocol

• Capillary: Fused silica capillary (e.g., 50 µm internal diameter, 50 cm length).

• Background Electrolyte (BGE): 50 mM phosphate buffer, pH 2.5.

• Voltage: 20-30 kV.

• Detection: UV absorbance at 200-214 nm.

• Sample Preparation: Dissolve the peptide in the BGE or a low ionic strength buffer to a concentration of 0.1-1 mg/mL.

Decision-Making Framework

Choosing the right analytical method or combination of methods depends on the stage of research or development and the specific questions being asked.

Decision tree for selecting a purity assessment method.

Conclusion

For the purity assessment of Fmoc-D-Lys(N3)-OH containing peptides, RP-HPLC remains the primary choice due to its robustness, resolving power, and quantitative accuracy. However, a comprehensive characterization, particularly for therapeutic or advanced research applications, necessitates a multi-modal approach. Mass spectrometry is essential for identity confirmation, while NMR and Capillary Electrophoresis provide valuable orthogonal data for structural verification and the detection of otherwise hidden impurities. By judiciously combining these techniques, researchers can ensure the quality, safety, and efficacy of their novel peptide constructs.

References

• 1. books.rsc.org [books.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Detection of Peptide Purity by RP-HPLC and Mass Spectrometry | MtoZ Biolabs [mtoz-biolabs.com]
• 5. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. realpeptides.co [realpeptides.co]
• 9. NMR Spectroscopy of Peptides and Proteins | Springer Nature Experiments [experiments.springernature.com]
• 10. Peptide NMR Spectroscopy Services [tricliniclabs.com]
• 11. chem.uzh.ch [chem.uzh.ch]
• 12. nmr-bio.com [nmr-bio.com]
• 13. Separation of Peptides by Capillary Electrophoresis | Springer Nature Experiments [experiments.springernature.com]
• 14. Analysis of synthetic peptides by capillary zone electrophoresis in organic/aqueous buffers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. bio-rad.com [bio-rad.com]
• 16. biovera.com.au [biovera.com.au]

A Comparative Guide to Fmoc-D-Lys(N3)-OH and Fmoc-L-Lys(N3)-OH in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of peptide synthesis and modification, the incorporation of unnatural amino acids is a powerful strategy to enhance therapeutic properties and introduce novel functionalities. Among these, azido-functionalized lysine derivatives, such as Fmoc-D-Lys(N3)-OH and Fmoc-L-Lys(N3)-OH, are invaluable tools. The presence of the azido group provides a bioorthogonal handle for "click" chemistry, enabling site-specific conjugation of peptides to a wide array of molecules, including fluorescent probes, polymers, and therapeutic agents.[1][2] The core distinction between these two reagents lies in their stereochemistry at the alpha-carbon, a seemingly subtle difference that imparts significant consequences on the final peptide's structure, stability, and biological activity.

This guide provides an objective comparison of Fmoc-D-Lys(N3)-OH and Fmoc-L-Lys(N3)-OH, supported by established principles in peptide chemistry and detailed experimental protocols to aid in the selection and application of these critical building blocks.

Core Properties and Applications

Both Fmoc-L-Lys(N3)-OH and its D-enantiomer are derivatives of the amino acid lysine, where the ε-amino group is modified with an azide (-N3) moiety and the α-amino group is protected by a fluorenylmethyloxycarbonyl (Fmoc) group.[2] The Fmoc group is ideal for solid-phase peptide synthesis (SPPS) due to its stability and selective removal under mild basic conditions, typically with piperidine.[1][2] The azido group is stable throughout the standard cycles of SPPS and serves as a versatile functional handle for post-synthetic modifications via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC).[2][3]

The primary differentiator is the chirality: L-lysine is the naturally occurring enantiomer found in proteins, while D-lysine is its non-natural mirror image.[4] The choice between incorporating the L- or D-form has profound implications for the resulting peptide.

Data Presentation: A Comparative Overview

Feature	Fmoc-L-Lys(N3)-OH	Fmoc-D-Lys(N3)-OH	Supporting Rationale & References
Natural Occurrence	The natural enantiomer of lysine.[4]	Non-natural enantiomer.	Peptides and proteins in most organisms are composed of L-amino acids.[4]
Proteolytic Stability	Susceptible to degradation by proteases.	Confers significant resistance to enzymatic degradation.[4][5][6]	Proteases are stereospecific enzymes that recognize and cleave peptide bonds involving L-amino acids. The D-configuration provides steric hindrance, preventing binding to the enzyme's active site.[6]
Immunogenicity	Peptides containing only L-amino acids can be immunogenic.	Incorporation of D-amino acids can reduce the immunogenicity of a peptide.	The altered structure is less likely to be recognized by the host's immune system.
Peptide Conformation	Maintains the natural L-configuration of the peptide backbone.	Can induce significant changes in the peptide's secondary and tertiary structure.[5]	The introduction of a D-amino acid can disrupt or stabilize secondary structures like α-helices and β-sheets, and can be used to promote the formation of specific turns.
Receptor Binding	Interacts with receptors in a manner similar to native peptides.	Can lead to altered (either enhanced or diminished) receptor binding affinity and specificity.[5]	The change in three-dimensional structure can modify the peptide's fit within a receptor's binding pocket.
Coupling Efficiency in SPPS	Generally high and predictable, though sequence-dependent.	May exhibit slightly different coupling kinetics compared to the L-form, but is generally incorporated efficiently.	While comprehensive comparative data is lacking, studies on coupling efficiencies of various amino acids suggest that steric hindrance of the side chain is a more dominant factor than the stereochemistry at the α-carbon.
Solubility	Typically soluble in standard SPPS solvents.	Solubility is generally comparable to the L-enantiomer.	The primary determinants of solubility are the side chain and protecting groups, which are identical for both enantiomers.
"Click" Reactivity	The azido group is readily available for CuAAC and SPAAC reactions.	The azido group exhibits the same high reactivity in "click" chemistry reactions.	The stereocenter at the α-carbon is distant from the reactive azido group on the ε-carbon and does not influence its chemical reactivity.

Mandatory Visualization

Chemical Structures

Caption: Chemical structures of Fmoc-L-Lys(N3)-OH and Fmoc-D-Lys(N3)-OH.

Experimental Workflow: SPPS and Click Chemistry

Caption: General workflow for peptide synthesis and subsequent modification.

Example Signaling Pathway: Peptide Targeting Z-DNA

Peptides containing alternating lysine residues have been shown to bind specifically to Z-DNA, a higher-energy, left-handed conformation of DNA.[7] This interaction can influence gene expression. Incorporating an azido-lysine derivative could allow for the attachment of regulatory domains or probes to study this interaction further.

Caption: Peptide with lysine residues binding and stabilizing Z-DNA.

Experimental Protocols

Fmoc-Based Solid-Phase Peptide Synthesis (SPPS)

This protocol describes the manual synthesis of a peptide incorporating either Fmoc-D-Lys(N3)-OH or Fmoc-L-Lys(N3)-OH.

Materials:

• Rink Amide or Wang resin

• Fmoc-protected amino acids (including Fmoc-D/L-Lys(N3)-OH)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• Coupling reagent: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Activation base: N,N-Diisopropylethylamine (DIPEA)

• Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIS)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF for 1-2 hours in a reaction vessel.[8]

• Fmoc Deprotection: Drain the DMF and add a 20% (v/v) solution of piperidine in DMF to the resin. Agitate for 5-10 minutes, drain, and repeat with fresh piperidine solution for another 15-20 minutes. Wash the resin thoroughly with DMF (5x) and DCM (3x).[8][9]

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-amino acid (3 equivalents relative to resin loading), HBTU/HATU (2.9 equivalents), and DIPEA (6 equivalents) in DMF.

  • Add this activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel for 1-2 hours at room temperature.[9]

  • To ensure complete coupling, a ninhydrin test can be performed. If the test is positive (indicating free amines), the coupling step should be repeated.

• Washing: Drain the coupling solution and wash the resin with DMF (5x) and DCM (3x).

• Chain Elongation: Repeat steps 2-4 for each amino acid in the peptide sequence.

• Cleavage and Deprotection:

  • After the final amino acid is coupled and the N-terminal Fmoc group is removed, wash the resin with DCM and dry it under vacuum.

  • Add the cleavage cocktail (e.g., 10 mL per gram of resin) and agitate for 2-3 hours at room temperature.[8]

  • Filter the resin and collect the filtrate containing the cleaved peptide.

• Peptide Precipitation: Precipitate the crude peptide by adding the TFA filtrate to a 50 mL tube of cold diethyl ether. Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether two more times.[9]

• Purification: Dry the crude peptide pellet and purify by reverse-phase high-performance liquid chromatography (RP-HPLC). Lyophilize the pure fractions to obtain the final peptide.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is for conjugating an alkyne-containing molecule to the azide-functionalized peptide.

Materials:

• Azide-containing peptide

• Alkyne-functionalized molecule (e.g., a fluorescent dye)

• Copper(II) sulfate (CuSO4)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other Cu(I)-stabilizing ligand

• Reaction Buffer: Phosphate-buffered saline (PBS) pH 7.4 or similar aqueous buffer

• Organic co-solvent (if needed): DMSO or DMF

Procedure:

• Prepare Stock Solutions:

  • Dissolve the azide-peptide in the reaction buffer to a concentration of 1-10 mM.

  • Dissolve the alkyne-molecule in a minimal amount of DMSO, then dilute with the reaction buffer.

  • Prepare fresh stock solutions of CuSO4 (e.g., 50 mM in water), sodium ascorbate (e.g., 1 M in water), and THPTA (e.g., 100 mM in water).[10]

• Reaction Setup:

  • In a microcentrifuge tube, combine the azide-peptide and a slight molar excess (1.2-2 equivalents) of the alkyne-molecule.[10]

  • Add the THPTA solution to the mixture (final concentration should be 5 times that of CuSO4).

  • Add the CuSO4 solution (final concentration typically 50-250 µM).[10]

  • Initiate the reaction by adding the sodium ascorbate solution (final concentration typically 1-5 mM).[10]

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours. The reaction can be monitored by LC-MS.

• Purification: Purify the conjugated peptide by RP-HPLC to remove excess reagents and unreacted starting materials.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This copper-free "click" reaction is ideal for biological applications where copper toxicity is a concern.

Materials:

• Azide-containing peptide

• Strained alkyne-functionalized molecule (e.g., DBCO, BCN)

• Reaction Buffer: PBS pH 7.4 or other biocompatible buffer

• Organic co-solvent (if needed): DMSO or DMF

Procedure:

• Dissolve Reactants:

  • Dissolve the azide-peptide in the reaction buffer to a concentration of 1-10 mM.

  • Dissolve the strained alkyne in a minimal amount of a compatible organic solvent (e.g., DMSO) and then dilute it into the reaction buffer. A slight molar excess (1.1-1.5 equivalents) is typically used.[11]

• Reaction Incubation: Mix the solutions of the azide-peptide and the strained alkyne. Incubate the reaction mixture at room temperature or 37°C. Reaction times can vary from 1 to 24 hours, depending on the reactants' concentrations and the specific strained alkyne used.[11]

• Monitoring and Purification: Monitor the reaction progress by LC-MS. Once complete, purify the conjugated peptide by RP-HPLC.

Conclusion

The choice between Fmoc-D-Lys(N3)-OH and Fmoc-L-Lys(N3)-OH is a critical decision in peptide design that should be guided by the intended application of the final product.

• Fmoc-L-Lys(N3)-OH is the reagent of choice when the goal is to mimic a natural peptide sequence, maintaining the native conformation and biological interactions, while introducing a handle for specific modification.

• Fmoc-D-Lys(N3)-OH is a powerful tool for therapeutic peptide development. Its incorporation can significantly enhance proteolytic stability, leading to a longer in vivo half-life and potentially improved pharmacokinetic profiles.[5][6] However, researchers must be aware that the introduction of a D-amino acid will alter the peptide's three-dimensional structure, which can unpredictably affect its biological activity and receptor binding affinity.

For any application, empirical testing is essential to determine the optimal choice. The provided protocols offer a robust framework for the synthesis and modification of peptides containing these versatile azido-lysine building blocks, enabling the creation of novel and potent peptide-based tools and therapeutics.

References

• 1. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition | Springer Nature Experiments [experiments.springernature.com]
• 2. chempep.com [chempep.com]
• 3. jpt.com [jpt.com]
• 4. jpt.com [jpt.com]
• 5. nbinno.com [nbinno.com]
• 6. benchchem.com [benchchem.com]
• 7. A peptide with alternating lysines can act as a highly specific Z-DNA binding domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 9. rsc.org [rsc.org]
• 10. jenabioscience.com [jenabioscience.com]
• 11. benchchem.com [benchchem.com]

A Comparative Guide to Fmoc-Azido-Amino Acids for Click Chemistry Applications

For Researchers, Scientists, and Drug Development Professionals

The introduction of an azide handle into peptides and proteins via unnatural amino acids is a cornerstone of modern bioconjugation strategies. This guide provides a comprehensive comparison of alternatives to the commonly used Fmoc-D-Lys(N3)-OH for "click chemistry," a powerful and versatile set of bioorthogonal reactions. We will delve into the performance of various Fmoc-azido-amino acids in the two major click chemistry pathways: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This guide aims to equip researchers with the necessary information to select the optimal building block for their specific application, supported by experimental data and detailed protocols.

Introduction to Click Chemistry with Azido-Amino Acids

Click chemistry, a term coined by K. Barry Sharpless, describes reactions that are high-yielding, wide in scope, create no offensive byproducts, are stereospecific, and proceed under mild, often aqueous, conditions.[1] The most prominent example is the Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne to form a stable triazole ring.[2][3] The incorporation of azide-bearing unnatural amino acids during solid-phase peptide synthesis (SPPS) allows for the precise, site-specific modification of peptides and proteins with a vast array of functionalities, including fluorescent dyes, radiolabels, polyethylene glycol (PEG) chains, and other biomolecules.[4][5]

The azide group is an ideal chemical handle for biological applications as it is virtually absent from naturally occurring species, making it truly bioorthogonal.[4] It is also stable to the conditions of both Fmoc- and Boc-based peptide synthesis.[2][6]

Key Alternatives to Fmoc-D-Lys(N3)-OH

While Fmoc-D-Lys(N3)-OH is a widely used reagent, a variety of other Fmoc-protected azido-amino acids are available, offering different side-chain lengths, stereochemistry, and potentially altered reactivity. The choice of the specific amino acid can influence the accessibility of the azide group and the overall properties of the resulting conjugate.

Here, we compare several common alternatives:

• Fmoc-L-Lys(N3)-OH: The L-enantiomer of the commonly used D-lysine derivative. The choice between L and D forms can be critical in studying peptide structure-activity relationships and enzymatic stability.

• Fmoc-L-Orn(N3)-OH & Fmoc-D-Orn(N3)-OH: Azidoornithine derivatives with a shorter side chain than lysine.

• Fmoc-L-Dap(N3)-OH & Fmoc-D-Dap(N3)-OH: Azidodiaminopropionic acid derivatives, offering an even shorter linker arm.[7]

• Fmoc-L-Nva(N3)-OH & Fmoc-D-Nva(N3)-OH: Azidonorvaline derivatives.[2]

• Fmoc-L-AzeoK & Fmoc-L-PazK: These are examples of non-canonical amino acids with modified azide groups designed to enhance reaction kinetics, particularly in CuAAC. For instance, picolyl azides like PazK can chelate copper, accelerating the reaction.[8]

• para-azido-L-phenylalanine (pAzF) & para-azidomethyl-L-phenylalanine (pAMF): These aromatic amino acids introduce the azide group at a different position relative to the peptide backbone and have been compared in SPAAC reactions.[9]

Performance in Click Chemistry Reactions

The performance of these azido-amino acids is highly dependent on the type of click chemistry employed.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a highly efficient and reliable reaction that utilizes a copper(I) catalyst to promote the cycloaddition between a terminal alkyne and an azide, exclusively forming a 1,4-disubstituted triazole.[1][10] It is the most widely used click reaction due to its speed and high yields.[11] However, the cytotoxicity of the copper catalyst can be a limitation for in vivo applications.[10][12]

Experimental Data Summary (CuAAC):

Azido-Amino Acid	Relative Reaction Rate	Typical Yield	Key Considerations
Fmoc-D/L-Lys(N3)-OH	Baseline	>95%	Standard, widely used.
Fmoc-D/L-Orn(N3)-OH	Similar to Lys	>95%	Shorter, more rigid linker.
Fmoc-D/L-Dap(N3)-OH	Similar to Lys	>95%	Shortest linker among common alternatives.
Fmoc-L-PazK (picolyl azide)	Significantly Faster	>95%	Copper-chelating side chain accelerates reaction, allowing for lower copper concentrations.[8]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free alternative that utilizes a strained cyclooctyne (e.g., DBCO, BCN) which reacts readily with azides without the need for a catalyst.[11][] This makes SPAAC ideal for applications in living cells and organisms where copper toxicity is a concern.[] Generally, SPAAC is slower than CuAAC, but the development of more reactive cyclooctynes has significantly improved its kinetics.[14][15]

Experimental Data Summary (SPAAC):

Azido-Amino Acid	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹) with DBCO	Typical Yield	Key Considerations
para-azido-L-phenylalanine (pAzF)	~0.1	>90%	Aromatic side chain.
para-azidomethyl-L-phenylalanine (pAMF)	~0.7	>90%	Methylene spacer between the phenyl ring and the azide group increases the reaction rate approximately 7-fold compared to pAzF.[9]

Experimental Protocols

General Protocol for Incorporation of Fmoc-Azido-Amino Acids into Peptides via SPPS

This protocol describes the manual solid-phase synthesis of a peptide containing an azido-amino acid using standard Fmoc chemistry.[16]

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide resin) in dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and then repeat for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (3x), dichloromethane (DCM) (3x), and DMF (3x).[16]

• Amino Acid Coupling:

  • Pre-activate the desired Fmoc-azido-amino acid (3 equivalents) with a coupling reagent such as HBTU (2.9 equivalents) and a base like diisopropylethylamine (DIPEA) (6 equivalents) in DMF.

  • Add the activated amino acid solution to the deprotected resin and allow it to react for 1-2 hours at room temperature.

  • Monitor the coupling reaction using a ninhydrin test. If the test is positive (indicating an incomplete reaction), repeat the coupling step.

• Capping (Optional): To block any unreacted amino groups, treat the resin with a capping solution (e.g., acetic anhydride and DIPEA in DMF) for 30 minutes.

• Washing: Wash the resin as described in step 3.

• Repeat: Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.

• Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% triisopropylsilane, 2.5% water). Note: Thiols should be omitted from the cleavage cocktail as they can reduce the azide group.[6]

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) on a Peptide

This protocol is a generic method for labeling an azide-containing peptide with an alkyne-functionalized molecule.[17]

• Dissolve Peptide: Dissolve the purified azide-containing peptide in a suitable buffer (e.g., phosphate buffer, pH 7.4).

• Prepare Reagents:

  • Prepare a stock solution of the alkyne-containing molecule in a minimal amount of a water-miscible organic solvent (e.g., DMSO).

  • Prepare a stock solution of copper(II) sulfate (CuSO₄).

  • Prepare a fresh stock solution of a reducing agent, such as sodium ascorbate.

  • Prepare a stock solution of a copper-chelating ligand (e.g., THPTA or BTTAA) to stabilize the Cu(I) oxidation state and protect the peptide.

• Reaction Mixture: In a microcentrifuge tube, combine the peptide solution, the alkyne-containing molecule (typically 1.5-5 equivalents), the copper ligand, CuSO₄, and finally, sodium ascorbate to initiate the reaction. A typical final concentration might be 1-5 mM peptide, 1.5-5 molar excess of alkyne, 100-500 µM CuSO₄, 500-2500 µM ligand, and 1-5 mM sodium ascorbate.

• Incubation: Incubate the reaction at room temperature for 1-4 hours. The reaction can be monitored by LC-MS.

• Purification: Purify the resulting triazole-linked conjugate by RP-HPLC.

Protocol for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) on a Peptide

This protocol describes the labeling of an azide-containing peptide with a DBCO-functionalized molecule.[16]

• Dissolve Peptide: Dissolve the purified azide-containing peptide in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to a final concentration of 1-10 mM.

• Prepare DBCO Reagent: Dissolve the DBCO-functionalized molecule in a minimal amount of a compatible organic solvent (e.g., DMSO) and then dilute it into the reaction buffer. A slight molar excess (1.1-1.5 equivalents) of the DBCO-reagent is typically used.[16]

• Reaction Incubation: Mix the solutions of the azide-peptide and the DBCO-molecule. Incubate the reaction mixture at room temperature or 37°C. Reaction times can vary from 1 to 24 hours, depending on the reactants' concentration and reactivity.[16]

• Monitoring and Purification: Monitor the reaction progress by LC-MS. Once complete, purify the conjugate by RP-HPLC.

Visualizing the Workflows

References

• 1. Click Chemistry Reagents Overview [sigmaaldrich.com]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. bachem.com [bachem.com]
• 5. benchchem.com [benchchem.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. peptide.com [peptide.com]
• 8. Frontiers | A Genetically Encoded Picolyl Azide for Improved Live Cell Copper Click Labeling [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Copper(I)-Catalyzed Alkyne-Azide Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 11. benchchem.com [benchchem.com]
• 12. Site-Specific Labeling of Proteins Using Unnatural Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. manu56.magtech.com.cn [manu56.magtech.com.cn]
• 16. benchchem.com [benchchem.com]
• 17. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition | Springer Nature Experiments [experiments.springernature.com]

Comparative analysis of CuAAC versus SPAAC for Fmoc-D-Lys(N3)-OH modifications

For researchers, scientists, and drug development professionals, the precise modification of peptides is crucial for advancing novel therapeutics and research tools. The introduction of non-canonical amino acids like Fmoc-D-Lys(N3)-OH provides a chemical handle for subsequent conjugation via "click chemistry." The two most prominent click reactions, Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), both offer efficient pathways for forming a stable triazole linkage between an azide and an alkyne. However, they differ significantly in their mechanisms, reaction kinetics, and biocompatibility.[1][2][3] This guide provides a comparative analysis of CuAAC and SPAAC for the modification of peptides containing Fmoc-D-Lys(N3)-OH, supported by experimental data and detailed protocols to inform the selection of the optimal conjugation strategy.

At a Glance: CuAAC vs. SPAAC

Feature	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Catalyst	Copper(I)	None
Biocompatibility	Lower, due to copper cytotoxicity.[1][4] Requires ligands to mitigate toxicity.	High, as it is a catalyst-free reaction ideal for in vivo and live-cell applications.[2][5]
Reaction Kinetics	Very fast, with second-order rate constants typically in the range of 1 to 100 M⁻¹s⁻¹.[6]	Fast, but generally slower than CuAAC.[6][7] Highly dependent on the cyclooctyne used (e.g., DBCO, BCN).
Alkyne Reactant	Terminal alkynes (e.g., Propargylglycine)	Strained cyclooctynes (e.g., DBCO, BCN).[5]
Reaction Conditions	Aqueous or organic solvents, broad pH range (4-12).[4][8]	Typically performed under physiological conditions.[5]
Side Reactions	Potential for copper-mediated oxidative damage to peptides, particularly to residues like histidine and arginine.[8][9]	Minimal side reactions, highly bioorthogonal.[5]

Reaction Mechanisms and Workflow

The fundamental difference between CuAAC and SPAAC lies in the requirement of a copper catalyst and the nature of the alkyne reactant.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. jpt.com [jpt.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Unlocking Peptide Potential: A Comparative Guide to Fmoc-D-Lys(N3)-OH in Peptide Synthesis

For researchers, scientists, and drug development professionals, the strategic incorporation of modified amino acids is a cornerstone of modern peptide-based therapeutics and diagnostics. Among the diverse toolkit of available building blocks, Fmoc-D-Lys(N3)-OH has emerged as a powerful tool for introducing bioorthogonal "clickable" functionalities. This guide provides an in-depth, objective comparison of Fmoc-D-Lys(N3)-OH's impact on peptide structure and function against relevant alternatives, supported by experimental data and detailed protocols.

Fmoc-D-Lys(N3)-OH is a derivative of the amino acid lysine, featuring an azide (-N3) group on its side chain and a fluorenylmethyloxycarbonyl (Fmoc) protecting group on its alpha-amino group. This unique structure allows for its seamless integration into peptides via standard solid-phase peptide synthesis (SPPS). The presence of the azide moiety serves as a versatile chemical handle, enabling highly specific and efficient covalent modification of the peptide through "click chemistry" reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC).[1][2]

Impact on Peptide Structure: A Tale of Chirality

The defining structural feature of Fmoc-D-Lys(N3)-OH is the D-configuration of its alpha-carbon. In the world of peptides and proteins, which are overwhelmingly composed of L-amino acids, the introduction of a D-amino acid has a profound and predictable impact on the peptide's secondary structure.

Circular dichroism (CD) spectroscopy, a technique sensitive to the chiral environment of molecules, consistently reveals that peptides incorporating D-amino acids exhibit a mirror-image spectrum compared to their all-L-amino acid counterparts. This inversion of the CD signal is a direct consequence of the altered stereochemistry, which can disrupt or reverse the handedness of secondary structures like alpha-helices and beta-sheets. While this change can be significant, it does not necessarily equate to a loss of function; in some cases, it can lead to novel and desirable biological activities.

Impact on Peptide Function: Enhancing Stability and Modulating Activity

The incorporation of Fmoc-D-Lys(N3)-OH, and D-amino acids in general, can significantly enhance the functional properties of a peptide, most notably its stability against enzymatic degradation.

Increased Proteolytic Stability: Natural proteases are stereospecific enzymes that have evolved to recognize and cleave peptide bonds between L-amino acids. The presence of a D-amino acid residue within a peptide chain effectively renders that site resistant to proteolytic cleavage.[1][3] This increased stability translates to a longer in vivo half-life, a critical attribute for therapeutic peptides.[4]

Altered Receptor Binding and Bioactivity: The change in a peptide's three-dimensional structure due to the presence of a D-amino acid can also modulate its interaction with biological targets. While in some cases this may lead to a decrease in binding affinity, in others it can result in enhanced or novel receptor interactions.[5][6] The precise effect is highly dependent on the specific peptide sequence and the location of the D-amino acid substitution. The introduction of the azide group itself, and the subsequent triazole ring formed after click chemistry, can also influence the peptide's interaction with its target.

Performance in Peptide Synthesis

Fmoc-D-Lys(N3)-OH is generally well-tolerated in standard Fmoc-based solid-phase peptide synthesis protocols. However, as with any modified amino acid, optimization of coupling conditions may be necessary to ensure high incorporation efficiency.

Coupling Efficiency: The coupling efficiency of Fmoc-D-Lys(N3)-OH is comparable to other standard Fmoc-protected amino acids. Standard coupling reagents such as HBTU, HATU, or DIC/Oxyma can be used effectively.

Azide Group Stability: The azide group is remarkably stable under the conditions of Fmoc-SPPS, including repeated exposure to the basic conditions required for Fmoc deprotection (e.g., piperidine) and the acidic conditions of final cleavage from the resin (e.g., trifluoroacetic acid).[2] However, care must be taken during the cleavage step to avoid the use of strong reducing scavengers, such as dithiothreitol (DTT) in high concentrations, which can potentially reduce the azide group.

Comparison with Alternatives

The primary alternatives to Fmoc-D-Lys(N3)-OH can be categorized into two groups: its L-enantiomer, Fmoc-L-Lys(N3)-OH, and other protected lysine derivatives that allow for orthogonal side-chain modification.

Feature	Fmoc-D-Lys(N3)-OH	Fmoc-L-Lys(N3)-OH	Other Orthogonally Protected Lysines (e.g., Fmoc-Lys(Mtt)-OH)
Stereochemistry	D-amino acid	L-amino acid	L-amino acid
Impact on Secondary Structure	Induces mirror-image CD spectrum compared to L-peptides.	Maintains natural L-peptide conformation.	Maintains natural L-peptide conformation.
Proteolytic Stability	Significantly increases resistance to proteases.[1]	Susceptible to proteolytic degradation.	Susceptible to proteolytic degradation.
Bioorthogonal Chemistry	Yes (Azide for click chemistry).[7]	Yes (Azide for click chemistry).[2]	No (Requires different conjugation chemistry).
Side-Chain Deprotection	Not applicable (azide is the functional group).	Not applicable (azide is the functional group).	Orthogonal deprotection allows for site-specific modification with various moieties.

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) Incorporating Fmoc-D-Lys(N3)-OH

Materials:

• Fmoc-Rink Amide resin

• Fmoc-protected amino acids (including Fmoc-D-Lys(N3)-OH)

• Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Fmoc deprotection solution: 20% piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), Methanol

• Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H₂O

Procedure:

• Resin Swelling: Swell the Fmoc-Rink Amide resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Remove the Fmoc group from the resin by treating it with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Amino Acid Coupling:

  • Dissolve the Fmoc-amino acid (3 equivalents relative to resin loading) and HBTU (2.9 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the amino acid solution to activate it.

  • Add the activated amino acid solution to the resin and shake for 1-2 hours.

  • To incorporate Fmoc-D-Lys(N3)-OH, follow the same procedure.

• Washing: Wash the resin as in step 3.

• Repeat: Repeat steps 2-5 for each amino acid in the peptide sequence.

• Final Deprotection: After coupling the final amino acid, perform a final Fmoc deprotection (step 2).

• Final Wash: Wash the resin with DMF (3x), DCM (3x), and Methanol (3x) and dry under vacuum.

Peptide Cleavage and Purification

Procedure:

• Cleavage: Treat the dried peptide-resin with the cleavage cocktail for 2-3 hours at room temperature.

• Precipitation: Filter the resin and precipitate the peptide by adding the filtrate to cold diethyl ether.

• Pelleting: Centrifuge the mixture to pellet the peptide and decant the ether.

• Washing: Wash the peptide pellet with cold diethyl ether twice.

• Drying: Dry the peptide pellet under vacuum.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column with a water/acetonitrile gradient containing 0.1% TFA.

• Characterization: Confirm the identity and purity of the peptide by mass spectrometry (MS) and analytical HPLC.

Circular Dichroism (CD) Spectroscopy

Procedure:

• Sample Preparation: Dissolve the purified peptide in an appropriate buffer (e.g., 10 mM phosphate buffer, pH 7.4) to a final concentration of 0.1-0.2 mg/mL.

• Data Acquisition:

  • Use a quartz cuvette with a path length of 1 mm.

  • Record CD spectra from 190 to 260 nm at room temperature.

  • Acquire spectra in triplicate and average the results.

  • Subtract the spectrum of the buffer blank.

• Data Analysis: Convert the raw data (ellipticity in millidegrees) to mean residue ellipticity ([θ]) using the following formula: [θ] = (mdeg * 100) / (c * n * l) where mdeg is the ellipticity, c is the peptide concentration in mM, n is the number of amino acid residues, and l is the path length in cm.

Proteolytic Stability Assay

Procedure:

• Peptide Incubation:

  • Dissolve the peptide in a relevant biological matrix (e.g., human serum or a solution containing a specific protease like trypsin) to a final concentration of 1 mg/mL.

  • Incubate the mixture at 37°C.

• Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the reaction mixture.

• Quenching: Stop the enzymatic reaction by adding an equal volume of a quenching solution (e.g., 10% TFA).

• Analysis:

  • Analyze the samples by RP-HPLC.

  • Monitor the disappearance of the peak corresponding to the intact peptide over time.

• Data Analysis: Plot the percentage of intact peptide remaining versus time to determine the peptide's half-life in the given matrix.

Visualizing the Workflow and Concepts

Caption: Workflow for SPPS, cleavage, and click chemistry modification.

Caption: Impact of D-amino acid incorporation on peptide structure.

Caption: Functional implications of incorporating Fmoc-D-Lys(N3)-OH.

References

• 1. Antimicrobial activity and stability to proteolysis of small linear cationic peptides with D-amino acid substitutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chempep.com [chempep.com]
• 3. researchgate.net [researchgate.net]
• 4. biopharmaspec.com [biopharmaspec.com]
• 5. Opiate receptor binding affinities of some D-amino acid substituted beta-casomorphin analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. D-amino acid-substituted atrial natriuretic peptide analogs reveal novel receptor recognition requirements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nbinno.com [nbinno.com]

A Comparative Guide to Azide-Bearing Amino Acids for Protein Engineering: Fmoc-D-Lys(N3)-OH vs. p-azido-L-phenylalanine (pAzF)

For Researchers, Scientists, and Drug Development Professionals

The site-specific introduction of bioorthogonal chemical groups into proteins and peptides is a cornerstone of modern chemical biology and drug development. The azide moiety, in particular, serves as a versatile chemical handle for a variety of powerful and selective "click chemistry" reactions. This guide provides a detailed comparison of two widely used azide-bearing amino acids: Nα-Fmoc-Nε-azido-D-lysine (Fmoc-D-Lys(N3)-OH) and p-azido-L-phenylalanine (pAzF). We will objectively evaluate their performance, provide supporting experimental data, and detail relevant protocols to aid researchers in selecting the optimal tool for their protein engineering endeavors.

At a Glance: Key Differences

Feature	Fmoc-D-Lys(N3)-OH	p-azido-L-phenylalanine (pAzF)
Method of Incorporation	Solid-Phase Peptide Synthesis (SPPS)	Genetic Code Expansion (Amber Codon Suppression)
System	In vitro chemical synthesis	In vivo or in vitro protein expression
Placement of Azide	ε-amino group of lysine	para position of phenylalanine
Typical Application	Synthetic peptides and small proteins	Recombinant proteins in living cells or cell-free systems
Key Advantage	High purity and precise control over sequence	Site-specific incorporation into large proteins in a biological context
Key Challenge	Limited to shorter peptides/proteins	Potential for in vivo reduction of the azide group

Introduction to the Contenders

Fmoc-D-Lys(N3)-OH is a protected amino acid derivative designed for use in Fmoc-based solid-phase peptide synthesis (SPPS).[1][2] The fluorenylmethoxycarbonyl (Fmoc) group protects the α-amino group, allowing for sequential addition of amino acids to a growing peptide chain on a solid support.[3] The key feature is the stable azide group on the side chain of the D-lysine residue, which is resistant to the acidic and basic conditions of SPPS.[1] This makes it an excellent building block for creating synthetic peptides with a bioorthogonal handle for subsequent modifications.[1][4]

p-azido-L-phenylalanine (pAzF) is an unnatural amino acid (UAA) that can be site-specifically incorporated into proteins during translation.[5][6] This is achieved through the expansion of the genetic code, where an orthogonal aminoacyl-tRNA synthetase (aaRS)/tRNA pair is engineered to recognize the amber stop codon (UAG) and insert pAzF instead of terminating protein synthesis.[6][7] This powerful technique allows for the introduction of an azide group at virtually any desired position within a recombinant protein expressed in living cells or cell-free systems.[8][9] pAzF can be used as a photo-crosslinker or for bioorthogonal ligation.[5][6]

Performance Comparison: A Data-Driven Analysis

A direct quantitative comparison of the two methods is challenging due to their fundamentally different approaches. However, we can analyze key performance metrics for each technique based on published data.

Incorporation and Yield

Parameter	Fmoc-D-Lys(N3)-OH (SPPS)	p-azido-L-phenylalanine (pAzF) (Genetic Incorporation)
Incorporation Efficiency	Coupling efficiency per cycle is typically >99% with modern SPPS protocols.	Varies depending on the expression system, protein, and site of incorporation. Suppression efficiencies can range from low to moderate. For example, a study reported a suppression efficiency of 21.5% for EYFP-Y151AzF in V. natriegens and 55.8% in E. coli BL21 cells[10].
Final Product Yield	Highly dependent on peptide length and sequence. Yields decrease with increasing length. For a 41-mer peptide, a yield can be obtained in approximately 80 working hours[11].	Also variable. A study incorporating pAzF into an αPD-L1 Fab fragment reported a yield of 2.5 mg/L, compared to 4.2 mg/L for the wild-type Fab[8]. Another study reported a protein titer of 26.7 ± 0.7 mg/L for EYFP with pAzF incorporation[10].
Purity of Final Product	Can achieve very high purity (>95%) after HPLC purification.	Can be high after purification, but heterogeneity can arise from incomplete suppression (truncation) or reduction of the azide group.

Challenges and Considerations

A significant challenge with the in vivo incorporation of pAzF is the reduction of the azide group to an amine (p-amino-L-phenylalanine, pAF). This reduction can significantly decrease the efficiency of subsequent bioorthogonal reactions. It has been reported that the yield of pAzF residues in proteins can be as low as 50%-60% per azide due to this reduction[12]. However, a method has been developed to chemically restore the azide from the amine with over 95% efficiency after protein purification[13].

For Fmoc-D-Lys(N3)-OH, the primary limitation is the practical length of peptides that can be synthesized efficiently via SPPS, which is generally considered to be around 50-70 amino acids.

Experimental Protocols

Protocol 1: Incorporation of Fmoc-D-Lys(N3)-OH via SPPS

This protocol provides a general outline for the manual coupling of Fmoc-D-Lys(N3)-OH during solid-phase peptide synthesis.

Materials:

• Fmoc-Rink Amide resin (or other suitable resin)

• Fmoc-D-Lys(N3)-OH

• Other required Fmoc-protected amino acids

• Coupling reagents (e.g., HBTU, HOBt)

• Base (e.g., DIPEA)

• Fmoc deprotection solution (20% piperidine in DMF)

• Solvents: DMF, DCM

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes in a synthesis vessel.

• Fmoc Deprotection: Remove the Fmoc group from the resin or the previously coupled amino acid by treating with 20% piperidine in DMF.

• Washing: Thoroughly wash the resin with DMF and DCM.

• Amino Acid Coupling:

  • Pre-activate Fmoc-D-Lys(N3)-OH (or another Fmoc-amino acid) by dissolving it with a coupling reagent (e.g., HBTU) and a base (e.g., DIPEA) in DMF.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a ninhydrin (Kaiser) test.

• Washing: Wash the resin with DMF and DCM.

• Repeat Synthesis Cycle: Repeat steps 2-5 for each amino acid in the peptide sequence.

• Final Fmoc Deprotection: Remove the N-terminal Fmoc group after the final coupling step.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, then purify by reverse-phase HPLC.

Protocol 2: Incorporation of p-azido-L-phenylalanine (pAzF) in E. coli

This protocol outlines the general steps for site-specific incorporation of pAzF into a target protein expressed in E. coli using amber codon suppression.

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression plasmid for the target protein with a TAG codon at the desired site.

• pEVOL-pAzF plasmid (or similar) encoding the orthogonal aaRS/tRNA pair.

• p-azido-L-phenylalanine (pAzF)

• Growth media (e.g., LB or M9 minimal media)

• Antibiotics for plasmid selection

• Inducers (e.g., IPTG for protein expression, L-arabinose for aaRS/tRNA expression)

Procedure:

• Transformation: Co-transform the E. coli expression strain with the target protein plasmid and the pEVOL-pAzF plasmid. Plate on selective agar plates.

• Starter Culture: Inoculate a single colony into liquid media with appropriate antibiotics and grow overnight.

• Expression Culture: Inoculate a larger volume of media with the starter culture. Grow at 37°C until the OD₆₀₀ reaches 0.6-0.8.

• Induction:

  • Add pAzF to the culture (e.g., to a final concentration of 1 mM).

  • Induce protein expression with IPTG (e.g., 0.2 mM).

  • Induce aaRS/tRNA expression with L-arabinose (e.g., 0.02%).

• Expression: Incubate the culture at a lower temperature (e.g., 18-30°C) overnight.

• Harvesting and Purification: Harvest the cells by centrifugation. Purify the target protein using standard chromatography techniques (e.g., Ni-NTA affinity chromatography if His-tagged).

Visualizing the Workflows

To further clarify the distinct processes, the following diagrams illustrate the experimental workflows for incorporating and utilizing Fmoc-D-Lys(N3)-OH and pAzF.

Caption: Workflow for peptide modification using Fmoc-D-Lys(N3)-OH.

Caption: Workflow for protein modification using p-azido-L-phenylalanine (pAzF).

Conclusion and Recommendations

The choice between Fmoc-D-Lys(N3)-OH and p-azido-L-phenylalanine depends primarily on the nature of the target biomolecule and the experimental goals.

Fmoc-D-Lys(N3)-OH is the ideal choice for:

• Synthetic peptides and small proteins: When the target molecule is accessible through chemical synthesis, SPPS offers unparalleled control over the sequence and purity of the final product.

• Applications requiring high purity and homogeneity: The stepwise nature of SPPS and subsequent HPLC purification ensures a well-defined product.

p-azido-L-phenylalanine (pAzF) is the superior option for:

• Large recombinant proteins: Genetic code expansion is the only feasible method for site-specifically introducing an azide into large proteins.

• Studies in a cellular context: pAzF allows for the modification of proteins within living cells, enabling the study of protein function in their native environment.

• High-throughput screening: Genetic encoding can be more amenable to high-throughput approaches compared to de novo peptide synthesis.

Researchers should carefully consider the trade-offs between the two methods. While SPPS with Fmoc-D-Lys(N3)-OH provides a highly pure and well-characterized product, it is labor-intensive and not suitable for large proteins. Conversely, genetic incorporation of pAzF is a powerful tool for modifying large proteins in a biological setting, but researchers must be mindful of potential issues with incorporation efficiency and the in vivo stability of the azide group. By understanding the strengths and limitations of each approach, scientists can make an informed decision to best advance their research in protein engineering and drug development.

References

• 1. chempep.com [chempep.com]
• 2. peptide.com [peptide.com]
• 3. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 4. Click Chemistry in Peptide-Based Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficient incorporation of p-azido-l-phenylalanine into the protein using organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Site-specific incorporation of biophysical probes into NF-κB with non-canonical amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Site-Specific Protein Conjugates Incorporating Para-Azido-L-Phenylalanine for Cellular and In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Overexpression of recombinant proteins containing non-canonical amino acids in Vibrio natriegens: p-azido-L-phenylalanine as coupling site for 19F-tags - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Chemoselective restoration of para-azido-phenylalanine at multiple sites in proteins - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Efficient Coupling of Fmoc-D-Lys(N3)-OH: A Comparative Analysis of Common Coupling Agents

For researchers, scientists, and drug development professionals, the successful incorporation of modified amino acids is a critical step in the synthesis of complex peptides for therapeutic and research applications. Fmoc-D-Lys(N3)-OH, an azide-bearing amino acid, is a valuable building block for introducing functionalities through "click" chemistry. However, its efficient coupling can be challenging. This guide provides an objective comparison of common coupling agents for the incorporation of Fmoc-D-Lys(N3)-OH, supported by representative experimental data and detailed protocols to aid in the selection of the optimal reagent for your solid-phase peptide synthesis (SPPS) needs.

The azide group on Fmoc-D-Lys(N3)-OH is stable under standard SPPS conditions, including piperidine for Fmoc deprotection and trifluoroacetic acid (TFA) for final cleavage[1][2]. The primary challenge in its incorporation is often not the azide moiety itself, but achieving high coupling efficiency, which is crucial for the overall yield and purity of the final peptide[3]. The choice of coupling agent plays a pivotal role in overcoming potential steric hindrance and ensuring complete acylation of the free amine on the growing peptide chain.

Comparative Performance of Coupling Agents

The selection of a coupling agent is a critical parameter in SPPS. Modern coupling reagents are broadly categorized into two main families: aminium/uronium salts (e.g., HATU, HBTU, HCTU, COMU) and carbodiimides (e.g., DIC) used with additives (e.g., Oxyma). Phosphonium salts like PyBOP are also highly effective.

Coupling Agent	Class	Typical Coupling Time	Estimated Coupling Efficiency for Fmoc-D-Lys(N3)-OH	Key Advantages & Disadvantages
HATU	Aminium/Uronium	20–45 min	>99%	Advantages: High reactivity, excellent for hindered couplings, low racemization.[4] Disadvantages: Higher cost, potential for guanidinylation side reaction if used in excess.
HBTU	Aminium/Uronium	30–60 min	98–99.5%	Advantages: Fast and efficient, widely used.[5] Disadvantages: Potential for guanidinylation if used in excess.
COMU	Aminium/Uronium	20–45 min	>99%	Advantages: High reactivity comparable to HATU, safer byproducts (Oxyma-based), requires only one equivalent of base.[4] Disadvantages: Higher cost.
DIC/Oxyma	Carbodiimide/Additive	60–120 min	97–99%	Advantages: Cost-effective, low risk of guanidinylation, Oxyma is a safer and effective alternative to HOBt. Disadvantages: Generally slower reaction rates than aminium/uronium salts.
PyBOP	Phosphonium	30–60 min	98–99%	Advantages: Efficient, no risk of guanidinylation. Disadvantages: Byproducts can be difficult to remove in solution-phase synthesis.

Note: The data presented are representative values based on the general performance of these reagents and may vary depending on the specific peptide sequence, resin, and reaction conditions.

Mechanism of Action and Reagent Selection

The efficiency of a coupling agent is determined by its ability to activate the carboxylic acid of the Fmoc-amino acid, forming a highly reactive intermediate that is susceptible to nucleophilic attack by the N-terminal amine of the peptide chain.

• Aminium/Uronium salts like HATU and HBTU react with the carboxylic acid to form an active ester. HATU is generally more reactive than HBTU due to the presence of the 7-azabenzotriazole (OAt) moiety, which results in a more reactive OAt-ester intermediate. COMU, an oxime-based uronium salt, also exhibits high reactivity comparable to HATU and is considered safer than benzotriazole-based reagents.[4][6]

• Carbodiimides , such as Diisopropylcarbodiimide (DIC), require an additive like OxymaPure to form the active ester and suppress racemization. The DIC/Oxyma system is a cost-effective and safe option.

• Phosphonium salts like PyBOP also form an active ester intermediate and are known for their high efficiency, particularly in preventing racemization.

For the coupling of a valuable and potentially challenging amino acid like Fmoc-D-Lys(N3)-OH, reagents with higher reactivity such as HATU or COMU are often preferred to ensure a complete and rapid reaction, thereby minimizing the risk of deletion sequences in the final peptide product. However, for routine syntheses or when cost is a major consideration, DIC/Oxyma can be a very effective alternative.

Experimental Protocols

To obtain reliable and comparable data for your specific application, a systematic evaluation of different coupling agents is recommended. Below is a detailed protocol for a comparative study.

General Protocol for Comparative Evaluation of Coupling Agents

This protocol outlines the steps to compare the efficiency of HATU, HBTU, COMU, and DIC/Oxyma for the coupling of Fmoc-D-Lys(N3)-OH to a resin-bound peptide.

1. Resin Preparation:

• Start with a pre-loaded resin (e.g., Rink Amide resin for C-terminal amides) with the desired peptide sequence, having a free N-terminal amine.

• Swell the resin in N,N-Dimethylformamide (DMF) for at least 30 minutes.

• Perform Fmoc deprotection of the N-terminal amino acid using 20% piperidine in DMF.

• Wash the resin thoroughly with DMF.

• Divide the resin into equal portions for each coupling agent to be tested.

2. Reagent Preparation:

• Prepare stock solutions of Fmoc-D-Lys(N3)-OH, the coupling agents (HATU, HBTU, COMU), additives (OxymaPure), and a base (e.g., N,N-Diisopropylethylamine - DIPEA) in DMF.

3. Coupling Reaction (Parallel Synthesis):

• For HATU/HBTU/COMU:

  • To the respective resin portions, add a solution of Fmoc-D-Lys(N3)-OH (3 eq.), the coupling agent (HATU, HBTU, or COMU; 2.9 eq.), and DIPEA (6 eq.) in DMF.

  • Agitate the reaction mixture at room temperature for the desired time (e.g., 1 hour).

• For DIC/Oxyma:

  • To the resin portion, add a solution of Fmoc-D-Lys(N3)-OH (3 eq.) and OxymaPure (3 eq.) in DMF.

  • Add DIC (3 eq.) to the mixture.

  • Agitate the reaction mixture at room temperature for the desired time (e.g., 2 hours).

4. Monitoring the Reaction:

• After the coupling time, take a small sample of resin from each reaction.

• Wash the resin sample with DMF.

• Perform a Kaiser test to check for the presence of free primary amines. A negative Kaiser test (yellow beads) indicates complete coupling.

5. Washing:

• Once the coupling is complete, wash the resin portions extensively with DMF and then Dichloromethane (DCM) to remove excess reagents and byproducts.

6. Cleavage and Deprotection:

• Treat a small, dried sample of each resin with a cleavage cocktail (e.g., 95% TFA, 2.5% Triisopropylsilane, 2.5% H₂O) for 2 hours to cleave the peptide from the resin and remove side-chain protecting groups.

7. Analysis:

• Precipitate the cleaved peptide with cold diethyl ether.

• Analyze the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) to determine the purity and identify any deletion products.

• Confirm the mass of the desired product using mass spectrometry.

Visualizing the Workflow and Logic

To better illustrate the experimental process and the relationships between the components of the coupling reagents, the following diagrams are provided.

Caption: Experimental workflow for the comparative evaluation of peptide coupling reagents.

Caption: Logical relationship of common coupling reagents and their active ester forming moieties.

Conclusion

The choice of coupling agent for the incorporation of Fmoc-D-Lys(N3)-OH is a critical factor influencing the success of the peptide synthesis. For challenging sequences or when maximizing yield and purity is paramount, high-reactivity aminium/uronium salts such as HATU and COMU are highly recommended. For more routine applications where cost is a consideration, DIC/Oxyma offers a reliable and efficient alternative. It is advisable for researchers to perform their own comparative analysis using the provided protocols to determine the optimal conditions for their specific peptide sequence and synthesis strategy.

References

• 1. chempep.com [chempep.com]
• 2. HBTU activation for automated Fmoc solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 4. rsc.org [rsc.org]
• 5. Fmoc-Lys(N3)-OH | 159610-89-6 | FF72479 | Biosynth [biosynth.com]
• 6. bachem.com [bachem.com]

A Comparative Guide to the Characterization of Bioconjugates Synthesized with Fmoc-D-Lys(N3)-OH

For Researchers, Scientists, and Drug Development Professionals

The site-specific incorporation of non-canonical amino acids is a cornerstone of modern biopharmaceutical development, enabling the creation of precisely engineered bioconjugates with enhanced therapeutic properties. Fmoc-D-Lys(N3)-OH has emerged as a critical building block in this field, offering a versatile handle for the selective attachment of various molecular entities through bioorthogonal click chemistry. This guide provides an objective comparison of bioconjugates synthesized using Fmoc-D-Lys(N3)-OH with those created through alternative methods, supported by experimental data and detailed protocols for characterization.

Performance Comparison of Bioconjugation Chemistries

The choice of bioconjugation strategy is paramount to the successful development of novel therapeutics, influencing factors such as reaction efficiency, conjugate stability, and overall yield. Below is a quantitative comparison of common bioconjugation techniques.

Feature	Click Chemistry (via Fmoc-D-Lys(N3)-OH)	Thiol-Maleimide Chemistry	NHS Ester Chemistry
Specificity	High (targets azide and alkyne)	High (targets free thiols)	Moderate (targets primary amines)
Reaction Efficiency	>95%[1]	>90%[1][2]	70-90%[2]
Linkage Stability	Very High (stable triazole ring)[3]	Moderate (thioether bond susceptible to retro-Michael addition)[1]	Low (amide bond susceptible to hydrolysis)
Biocompatibility	High (SPAAC); Moderate (CuAAC, potential copper cytotoxicity)[4]	High	High
Stoichiometry Control	High (one-to-one conjugation)[4]	Variable (multiple cysteines can react)[4]	Low (multiple lysines can react)
Key Advantages	Bioorthogonal, high yield, stable linkage	Fast reaction kinetics	Simple and widely used
Key Disadvantages	CuAAC requires potentially cytotoxic copper catalyst; SPAAC reagents can be expensive	Linkage instability in vivo	Lack of site-specificity, potential for protein aggregation

Experimental Protocols

General Protocol for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol outlines the general steps for conjugating an alkyne-containing molecule to a peptide synthesized with Fmoc-D-Lys(N3)-OH.

• Peptide Synthesis: Synthesize the peptide using standard solid-phase peptide synthesis (SPPS) with Fmoc-D-Lys(N3)-OH incorporated at the desired position.

• Reagent Preparation:

  • Prepare a stock solution of the alkyne-containing molecule in a suitable solvent (e.g., DMSO).

  • Prepare a stock solution of copper(II) sulfate (CuSO₄).

  • Prepare a fresh stock solution of a reducing agent, such as sodium ascorbate.

  • Prepare a stock solution of a copper-chelating ligand, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA).

• Conjugation Reaction:

  • Dissolve the azide-containing peptide in a buffered solution (e.g., phosphate-buffered saline, pH 7.4).

  • Add the alkyne-containing molecule to the peptide solution.

  • Add the THPTA ligand to the reaction mixture.

  • Add the CuSO₄ solution.

  • Initiate the reaction by adding the sodium ascorbate solution.

  • Allow the reaction to proceed at room temperature for 1-4 hours.

• Purification: Purify the resulting bioconjugate using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the bioconjugate by mass spectrometry (e.g., ESI-MS or MALDI-TOF) and analytical RP-HPLC.

Protocol for Characterization by HPLC-MS

This protocol provides a general workflow for the analysis of the synthesized bioconjugate.

• Sample Preparation:

  • Dissolve the purified bioconjugate in a suitable solvent, typically a mixture of water and an organic solvent (e.g., acetonitrile) with a small amount of acid (e.g., 0.1% formic acid or trifluoroacetic acid).[5]

  • For complex samples, a desalting or buffer exchange step may be necessary.

• HPLC Separation:

  • Use a reverse-phase column (e.g., C18) suitable for peptide and protein separations.

  • Employ a gradient elution method with two mobile phases:

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • The gradient should be optimized to achieve good separation of the bioconjugate from any unreacted starting materials or side products.

• Mass Spectrometry Analysis:

  • Couple the HPLC system to a mass spectrometer (e.g., an electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) time-of-flight (TOF) instrument).

  • Acquire mass spectra across the elution profile of the bioconjugate.

  • The observed molecular weight should correspond to the theoretical molecular weight of the desired bioconjugate.

  • For further structural confirmation, tandem mass spectrometry (MS/MS) can be performed to fragment the bioconjugate and confirm the site of conjugation.[6]

Visualizing Workflows and Pathways

Caption: Workflow for bioconjugate synthesis and characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. A head-to-head comparison of conjugation methods for VHHs: Random maleimide-thiol coupling versus controlled click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. waters.com [waters.com]

Safety & Regulatory Compliance

Safe Disposal of Fmoc-D-Lys(N3)-OH: A Comprehensive Guide for Laboratory Professionals

An essential guide to the proper handling and disposal of Fmoc-D-Lys(N3)-OH, ensuring laboratory safety and regulatory compliance. This document provides detailed procedural instructions for researchers, scientists, and professionals in drug development.

Fmoc-D-Lys(N3)-OH is a valuable reagent in peptide synthesis and bioconjugation, incorporating both a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a reactive azide (-N3) functionality.[1] While essential for scientific advancements, its chemical nature necessitates meticulous disposal procedures to mitigate potential hazards. The primary concerns involve the azide group, which can form explosive compounds, and the solvents and reagents used in Fmoc deprotection.

This guide outlines the necessary precautions and step-by-step protocols for the safe disposal of solid Fmoc-D-Lys(N3)-OH and the liquid waste generated during its use.

I. Understanding the Hazards

The disposal procedure for Fmoc-D-Lys(N3)-OH is dictated by two main components: the azide group and the Fmoc deprotection waste.

• Azide Group Hazards : Organic azides can be heat- and shock-sensitive, with the potential for explosive decomposition.[2] A critical safety concern is the formation of highly explosive heavy metal azides if they come into contact with metals such as lead or copper, which can be present in plumbing systems.[3][4] Additionally, mixing azides with strong acids can generate hydrazoic acid, a substance that is both highly toxic and explosive.[2][3][5] Halogenated solvents like dichloromethane or chloroform should be avoided with azides as they can form explosive diazidomethane and triazidomethane.[2][6]

• Fmoc Deprotection Waste : The removal of the Fmoc group is typically achieved using a solution of piperidine in N,N-dimethylformamide (DMF).[7][8] Both piperidine and DMF are flammable and toxic. This waste stream is considered hazardous organic solvent waste and must be handled accordingly.

II. Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the following personal protective equipment is worn:

PPE Item	Specification
Eye Protection	Chemical splash goggles
Hand Protection	Nitrile gloves (consider double-gloving)
Body Protection	Flame-resistant laboratory coat
Respiratory Protection	A respirator may be necessary for large spills or inadequate ventilation.

All handling and disposal procedures should be conducted within a certified chemical fume hood.

III. Disposal Procedures

Waste segregation is paramount to ensure safety. Never mix azide-containing waste with other chemical waste streams unless it is part of a specific deactivation protocol.

• Container : Place the original container of Fmoc-D-Lys(N3)-OH into a larger, sealable, and clearly labeled secondary container. Avoid using containers with metal caps.

• Labeling : The outer container must be labeled as "Hazardous Waste: Solid Organic Azide" and include the full chemical name "Fmoc-D-Lys(N3)-OH".

• Storage : Store the container in a designated hazardous waste accumulation area that is cool, dry, and away from heat, acids, and metals.

• Disposal : Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department.

Experimental waste containing Fmoc-D-Lys(N3)-OH and its byproducts must be treated as hazardous. There are two primary waste streams to consider: azide-containing aqueous solutions and Fmoc deprotection solutions.

1. Azide-Containing Aqueous Waste (Non-halogenated)

This waste stream includes aqueous solutions from reaction workups that may contain residual Fmoc-D-Lys(N3)-OH or other azide species.

• Collection : Collect this waste in a dedicated, sealed plastic or plastic-coated glass container.

• Labeling : Label the container "Hazardous Waste: Aqueous Organic Azide Solution" and list all chemical components.

• pH Check : Ensure the pH of the collected waste is between 6 and 8. Do not add acid.

• Deactivation (Recommended) : For dilute azide solutions (less than 5%), chemical neutralization is the preferred method to mitigate risks.[3][4] This should be performed by trained personnel.

Experimental Protocol for Azide Deactivation:

This procedure is adapted from established methods for the destruction of sodium azide and is applicable to dilute organic azide solutions.[3][4]

Materials:

• Aqueous azide waste (concentration ≤ 5%)

• 20% aqueous solution of sodium nitrite (NaNO₂)

• 20% aqueous solution of a weak acid (e.g., acetic acid or sulfuric acid)

• Starch-iodide paper

• Three-necked flask equipped with a stirrer, dropping funnel, and an outlet to the fume hood flue.

Procedure:

• Place the aqueous azide waste into the three-necked flask inside a chemical fume hood.

• With continuous stirring, add a 20% aqueous solution of sodium nitrite. Use approximately 1.5 grams of sodium nitrite for every gram of azide estimated to be in the waste.[4]

• Slowly add the 20% weak acid solution from the dropping funnel until the reaction mixture is acidic. Crucially, the acid must be added after the nitrite to prevent the formation of toxic and explosive hydrazoic acid. [3][4]

• The reaction will produce nitrogen gas and nitric oxide. Continue stirring until gas evolution ceases.

• Test the solution with starch-iodide paper. A blue color indicates the presence of excess nitrite and that the decomposition of the azide is complete.[4]

• The deactivated solution can then be collected as hazardous waste.

2. Fmoc Deprotection Waste (Piperidine/DMF)

• Collection : This waste stream, containing piperidine, DMF, and the dibenzofulvene-piperidine adduct, should be collected in a separate, sealed plastic or plastic-coated glass container.

• Labeling : Label the container "Hazardous Waste: Flammable Organic Solvents" and list all chemical components (e.g., Piperidine, DMF).

• Disposal : Arrange for pickup and disposal through your institution's EHS department.

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste generated from experiments involving Fmoc-D-Lys(N3)-OH.

Caption: Decision workflow for the safe disposal of Fmoc-D-Lys(N3)-OH waste.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of Fmoc-D-Lys(N3)-OH and its associated waste, protecting both personnel and the environment. Always consult your institution's specific safety and disposal guidelines.

References

• 1. chempep.com [chempep.com]
• 2. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 3. chemistry.unm.edu [chemistry.unm.edu]
• 4. unomaha.edu [unomaha.edu]
• 5. safety.pitt.edu [safety.pitt.edu]
• 6. artscimedia.case.edu [artscimedia.case.edu]
• 7. peptide.com [peptide.com]
• 8. mdpi.com [mdpi.com]

Personal protective equipment for handling Fmoc-D-Lys(N3)-OH

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the proper handling of Fmoc-D-Lys(N3)-OH. The following procedures are designed to mitigate risks associated with this compound, which combines the characteristics of an Fmoc-protected amino acid with a reactive azide group. Adherence to these guidelines is essential for ensuring laboratory safety and experimental integrity.

I. Hazard Identification and Core Safety Precautions

Fmoc-D-Lys(N3)-OH is a chemical compound that requires careful handling due to the presence of an azide functional group. Organic azides are energetic compounds that can be sensitive to shock, friction, and heat, posing a risk of explosive decomposition.[1][2] They are also potentially toxic if inhaled, ingested, or absorbed through the skin.[2] Contact with acids can form the highly toxic and explosive hydrazoic acid.[1][2] Furthermore, azides can react with heavy metals, such as copper and lead, to form highly unstable and explosive metal azides.[1][3]

Key Hazards:

• Explosive Potential: Sensitive to heat, light, friction, and pressure.[1][2]

• Toxicity: May be harmful if inhaled, ingested, or absorbed through the skin.[4][5]

• Reactivity:

  • Reacts with acids to form highly toxic and explosive hydrazoic acid.[1]

  • Can form highly unstable and explosive heavy metal azides upon contact with metals like copper, lead, brass, or solder.[2][3]

  • Reactions with halogenated solvents (e.g., dichloromethane, chloroform) can form extremely unstable di- and tri-azidomethane.[1]

II. Personal Protective Equipment (PPE)

A stringent personal protective equipment protocol is mandatory when handling Fmoc-D-Lys(N3)-OH. The required PPE provides a barrier against dermal, ocular, and respiratory exposure.

Protection Type	Required PPE	Specifications & Rationale
Eye & Face	Safety Goggles & Face Shield	Goggles must be tightly fitting and chemical splash-resistant.[4][6] A full-face shield is required over the goggles, especially when handling the solid or during reactions where splashing is possible.[7][8]
Hand	Double Nitrile Gloves	Double-gloving is recommended.[7] For handling azides of high toxicity, silver shield gloves under nitrile gloves are advised.[3] Gloves must be inspected before use and disposed of immediately after contamination.[4]
Body	Flame-Resistant Lab Coat	A flame-resistant lab coat is the minimum requirement.[7] For procedures with a higher risk of splashing or exposure, a chemical-resistant apron should be utilized in addition to the lab coat.[6]
Respiratory	NIOSH-Approved Respirator	All work with solid Fmoc-D-Lys(N3)-OH should be conducted in a certified chemical fume hood.[6][7] If there is a potential for aerosol generation outside of a fume hood, a NIOSH-approved respirator is required.[7][8]
Foot	Closed-Toe Shoes	Fully enclosed, chemical-resistant shoes are mandatory.[7]

III. Operational Plan: Step-by-Step Handling

All handling of Fmoc-D-Lys(N3)-OH must be conducted within a certified chemical fume hood to minimize exposure.[9]

Preparation:

• Designated Area: Conduct all work with Fmoc-D-Lys(N3)-OH in a designated area within a certified chemical fume hood.[2]

• Blast Shield: Place a blast shield between the user and the apparatus, especially during reactions.[2][3]

• Avoid Incompatibles: Ensure that the work area is free of incompatible materials such as acids, heavy metals, and halogenated solvents.[1]

• Use Non-Metallic Tools: Use non-metallic (e.g., plastic, ceramic) spatulas and weighing boats to prevent the formation of shock-sensitive metal azides.[1][10]

Weighing and Transfer:

• Carefully weigh the solid compound using non-metallic tools.[7]

• Avoid creating dust.[4] If dust is generated, ensure it is contained within the fume hood.

• When transferring the solid, do so slowly and carefully to avoid friction or shock.

Dissolution and Reaction:

• Slowly add solvent to the solid to avoid splashing and aerosolization.[8]

• Avoid using glassware with ground glass joints when possible, as friction can be a source of ignition.[3][10]

• Do not concentrate azide-containing reaction mixtures through rotary evaporation or distillation.[10]

• Store solutions in tightly sealed containers, away from light, and at the recommended temperature (typically -20°C).[5][11]

IV. Disposal Plan

Proper disposal of azide-containing waste is critical to prevent the formation of explosive compounds in the plumbing system.

Waste Segregation:

• All waste containing Fmoc-D-Lys(N3)-OH, including contaminated PPE, glassware, and consumables, must be collected in a dedicated and clearly labeled hazardous waste container.[2][12]

• Azide-containing waste must be kept separate from other waste streams, especially acidic waste.[1][12]

Deactivation and Disposal:

• Quenching Excess Azide: For reaction mixtures, it is recommended to quench any unreacted azide before disposal. A common method is the slow addition of a reducing agent like triphenylphosphine.[2] This should be done in a controlled manner in a fume hood.

• Aqueous Waste: Under no circumstances should azide solutions be poured down the drain.[3] Reaction with lead or copper pipes can lead to the accumulation of highly explosive metal azides.[3]

• Collection: Collect all quenched and unquenched azide waste in a designated, properly labeled container. The label must clearly state "Azide Waste" and list the chemical contents.[2]

• EHS Contact: Arrange for pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department.[2]

V. Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling Fmoc-D-Lys(N3)-OH in a laboratory setting.

Caption: Workflow for the safe handling and disposal of Fmoc-D-Lys(N3)-OH.

References

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.unm.edu [chemistry.unm.edu]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. utoledo.edu [utoledo.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 11. peptide.com [peptide.com]
• 12. artscimedia.case.edu [artscimedia.case.edu]